(1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Core Science & Biosynthesis

Chemical properties of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

An In-Depth Technical Guide to the Chemical Properties and Synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Abstract

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a chiral amino alcohol, a class of high-value organic compounds that form the structural backbone of numerous natural products and active pharmaceutical ingredients (APIs).[1] The precise spatial arrangement of its functional groups—an amine, a primary alcohol, and a secondary benzylic alcohol—at two distinct stereocenters makes it a valuable and complex chiral building block for asymmetric synthesis. This guide provides a comprehensive technical overview of the structural, spectroscopic, and chemical properties of this specific diastereomer. We will explore its predicted physicochemical characteristics, delve into its expected spectroscopic signatures, and propose a robust, stereoselective synthetic pathway. Furthermore, this document details the reactivity of its key functional groups and outlines protocols for common derivatization reactions, offering field-proven insights for researchers, scientists, and drug development professionals engaged in medicinal chemistry and process development.

Molecular Structure and Physicochemical Properties

Structural Analysis

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol possesses a four-carbon backbone. Its defining features are:

• A phenyl group and a hydroxyl group at carbon-1 (C1), creating a secondary benzylic alcohol. This center has an (R) configuration.

• An amino group at carbon-3 (C3). This center has an (S) configuration.

• A primary hydroxyl group at carbon-4 (C4).

The presence of two stereocenters (C1 and C3) gives rise to four possible stereoisomers. This guide focuses specifically on the (1R, 3S) diastereomer, where the relative stereochemistry between the C1-hydroxyl and C3-amino groups is anti.

Stereochemistry

The stereochemistry of chiral amino alcohols is often critical for their biological activity, as the specific three-dimensional arrangement of functional groups dictates their interaction with biological targets like enzymes and receptors.[1] The (1R, 3S) configuration defines a unique spatial orientation that is non-superimposable on its enantiomer, (1S, 3R), and its diastereomers, (1R, 3R) and (1S, 3S). The development of efficient and highly stereoselective synthetic routes is therefore a primary objective in organic chemistry.[1][2]

Predicted Physicochemical Properties

Property	Predicted Value	Source / Basis
Molecular Formula	C₁₀H₁₅NO₂	Structural Analysis
Molecular Weight	181.23 g/mol	PubChem (Analog)[3]
Hydrogen Bond Donors	3 (two -OH, one -NH₂)	Cactvs (Analog)[3]
Hydrogen Bond Acceptors	3 (two O, one N)	Cactvs (Analog)[3]
Rotatable Bond Count	5	Cactvs (Analog)[3]
Topological Polar Surface Area	66.5 Ų	Cactvs (Analog)[3]
Predicted LogP	-0.1	XLogP3 (Analog)[3]
Appearance	Colorless liquid or solid	General property of butanediols[4][5]
Solubility	Soluble in water, methanol, ethanol	General property of amino alcohols[6][7]

Spectroscopic Characterization (Predicted)

Detailed spectroscopic analysis is essential for structure elucidation and purity assessment. Based on the functional groups present, the following spectral characteristics are anticipated.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to be complex due to diastereotopic protons. The following table outlines the predicted chemical shifts (in ppm, relative to TMS) and multiplicities in a solvent like DMSO-d₆.

Proton(s)	Predicted δ (ppm)	Multiplicity	Coupling Notes
Phenyl-H	7.20 - 7.40	Multiplet	Aromatic protons
C1-H	4.60 - 4.80	Doublet or dd	Coupled to C2 protons
C1-OH	5.10 - 5.30	Doublet	Couples to C1-H; exchangeable with D₂O
C4-H₂	3.30 - 3.50	Multiplet	Diastereotopic; coupled to C3-H and C4-OH
C4-OH	4.40 - 4.60	Triplet	Couples to C4-H₂; exchangeable with D₂O
C3-H	2.90 - 3.10	Multiplet	Coupled to C2 and C4 protons
C2-H₂	1.60 - 1.80	Multiplet	Diastereotopic; complex coupling
-NH₂	1.50 - 2.50	Broad Singlet	Exchangeable with D₂O

¹³C NMR Spectroscopy

Carbon(s)	Predicted δ (ppm)	Notes
Phenyl C (quaternary)	144 - 146
Phenyl C-H	125 - 129	Multiple signals
C1 (CH-OH)	72 - 75	Benzylic alcohol
C4 (CH₂-OH)	65 - 68	Primary alcohol
C3 (CH-NH₂) **	52 - 55
C2 (CH₂) **	40 - 43

Infrared (IR) Spectroscopy

The IR spectrum will be characterized by strong, broad absorptions from the hydroxyl and amino groups.

Functional Group	Wavenumber (cm⁻¹)	Appearance
O-H Stretch (Alcohols)	3200 - 3500	Strong, Broad
N-H Stretch (Amine)	3300 - 3400	Medium, may show two bands
Aromatic C-H Stretch	3000 - 3100	Medium to Weak
Aliphatic C-H Stretch	2850 - 2960	Medium to Strong
N-H Bend (Amine)	1590 - 1650	Medium
C=C Stretch (Aromatic)	1450 - 1600	Medium, multiple bands
C-O Stretch	1000 - 1250	Strong

Synthesis Strategies

The synthesis of enantiomerically pure amino alcohols is a significant challenge in organic synthesis.[8] Strategies often involve asymmetric reduction of keto-precursors, derivatization of compounds from the chiral pool, or stereoselective ring-opening reactions.[1][2]

Proposed Synthetic Pathway: Stereoselective Reduction

A robust and highly selective method for accessing the (1R,3S) diastereomer involves a two-step sequence starting from a suitable N-protected amino ketone precursor. The key transformation is a substrate-controlled asymmetric transfer hydrogenation, which offers high stereoselectivity without requiring high-pressure hydrogenation equipment.[8]

Caption: Proposed two-step synthesis of the target compound.

Detailed Experimental Protocol

Causality Behind Experimental Choices:

• Boc Protection: The Boc (tert-butyloxycarbonyl) group is used to protect the amine. It is stable to the slightly basic conditions of the reduction step but is easily removed under acidic conditions, making it an ideal protecting group for this sequence.

• Asymmetric Transfer Hydrogenation: This method is chosen for its operational simplicity and high enantioselectivity. The combination of formic acid and triethylamine serves as the hydrogen source. The (R,R)-TsDPEN-Ru catalyst is selected because it is well-established for reducing aryl ketones to the corresponding (R)-alcohols, thereby establishing the desired stereochemistry at C1.[8]

• TFA Deprotection: Trifluoroacetic acid (TFA) is a strong acid that cleanly and rapidly cleaves the Boc group at room temperature without affecting other functional groups.

Step 1: Asymmetric Transfer Hydrogenation

• Reaction Setup: To a flame-dried round-bottom flask under an inert argon atmosphere, add N-Boc-(3S)-3-amino-4-hydroxy-1-phenylbutan-1-one (1.0 eq) and the chiral ruthenium catalyst [(R,R)-TsDPEN-RuCl] (0.01 eq).

• Solvent Addition: Add degassed solvent, such as dichloromethane (CH₂Cl₂), to dissolve the reagents.

• Reagent Addition: Prepare a 5:2 azeotropic mixture of formic acid (HCOOH) and triethylamine (NEt₃). Add this mixture (5.0 eq relative to the ketone) to the reaction flask dropwise at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed.

• Workup: Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer three times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the protected diol intermediate.

Step 2: Boc Deprotection

• Reaction Setup: Dissolve the purified N-Boc-(1R,3S)-3-amino-1-phenyl-1,4-butanediol from Step 1 in dichloromethane (CH₂Cl₂).

• Reagent Addition: Add trifluoroacetic acid (TFA, 3.0-5.0 eq) dropwise to the solution at 0 °C.

• Reaction Monitoring: Stir the reaction at room temperature for 1-3 hours, monitoring by TLC for the disappearance of the starting material.

• Workup: Remove the solvent and excess TFA under reduced pressure. Dissolve the residue in a minimal amount of dichloromethane and add diethyl ether to precipitate the product as its trifluoroacetate salt. Alternatively, neutralize the solution with aqueous NaOH and extract the free amine into an organic solvent.

• Purification: The free amine can be purified by crystallization or chromatography to yield pure (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Chemical Reactivity and Derivatization

The molecule's three distinct functional groups offer multiple avenues for chemical modification. Understanding their relative reactivity is key to its use as a synthetic intermediate.

Caption: Reactivity map of the core functional groups.

N-Functionalization: Acylation Protocol

The primary amine is typically the most nucleophilic site and can be selectively functionalized.

• Reaction Setup: Dissolve (1R,3S)-3-Amino-1-phenyl-1,4-butanediol (1.0 eq) and a non-nucleophilic base like triethylamine (1.2 eq) in a suitable solvent (e.g., CH₂Cl₂).

• Reagent Addition: Cool the solution to 0 °C and add the acylating agent (e.g., acetyl chloride or benzoyl chloride, 1.1 eq) dropwise.

• Reaction: Allow the mixture to stir at room temperature for 2-4 hours.

• Workup: Wash the reaction mixture with water, followed by brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to yield the N-acylated product. Further purification can be done by chromatography if necessary.

O-Functionalization and Selectivity

The primary alcohol at C4 is sterically more accessible and generally more reactive towards esterification or etherification than the secondary alcohol at C1. Selective protection/functionalization can be achieved by using bulky reagents or by first protecting the more reactive primary alcohol before modifying the secondary one.

Applications in Research and Development

Chiral amino alcohols are indispensable building blocks in the pharmaceutical industry.[1] (1R,3S)-3-Amino-1-phenyl-1,4-butanediol serves as a versatile synthon for constructing more complex molecules. Its defined stereochemistry allows for the creation of specific enantiomers of drug candidates, which is crucial for efficacy and safety. It can be incorporated into a wide range of therapeutic agents, including antivirals, anticancer drugs, and beta-blockers.[1][5]

Conclusion

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a structurally rich chiral molecule with significant potential in synthetic organic chemistry. This guide has provided a technical framework for understanding its fundamental chemical properties, from its stereochemical identity and predicted spectroscopic profile to its reactivity and stereoselective synthesis. The proposed synthetic pathway, leveraging a highly efficient asymmetric transfer hydrogenation, offers a reliable method for accessing this specific diastereomer with high optical purity. A thorough grasp of its functional group reactivity enables its strategic application as a cornerstone building block in the development of complex, high-value molecules.

References

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• Westlake University. (2023, October 12). New Approach Facilitates Chiral Amino Alcohol Synthesis. Westlake University News.

• García-García, P., et al. (2019). Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. Organic Letters. Available at: [Link]

• ACS Publications. (2024). Synthesis of Chiral 1,2-Amino Alcohol-Containing Compounds Utilizing Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Unprotected α-Ketoamines. The Journal of Organic Chemistry. Available at: [Link]

• PubChem. (n.d.). (1R,3R)-3-Amino-1-phenyl-1,4-butanediol. National Center for Biotechnology Information. Available at: [Link]

• The Royal Society of Chemistry. (2014). Supplementary Information. Available at: [Link]

• Stradiotto, M., et al. (n.d.). Nickel-Catalyzed N-Arylation of Optically Pure Amino Acid Esters with Activated (Hetero)aryl Electrophiles. Dalhousie University. Available at: [Link]

• NIST. (n.d.). 1,4-Butanediol. NIST Chemistry WebBook. Available at: [Link]

• Al-Khalaf, A.A., et al. (2022). Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4-Aminophenyl) Prop-2-en-1-one) Amide Derivatives. Basrah Journal of Science. Available at: [Link]

• Wikipedia. (n.d.). 1,3-Butanediol. Available at: [Link]

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• Google Patents. (n.d.). CN110683960A - Synthesis method of (R) -3-aminobutanol.
• Google Patents. (n.d.). CN107827916B - Synthesis method of (R) - (1-amino-3-methyl) butyl-1-pinanediol borate.

• Forró, E., et al. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry. Available at: [Link]

• SWGDrug. (2005). 1,4-BUTANEDIOL. Available at: [Link]

• Zhang, L., et al. (2020). Highly enantioselective synthesis of (R)-1,3-butanediol via deracemization of the corresponding racemate by a whole-cell stereoinverting cascade system. Biotechnology for Biofuels. Available at: [Link]

• Caloong Chemical Co., Ltd. (2024). The Applications of 1,4-Butanediol BDO. Available at: [Link]

• MDPI. (2024). Advances in Bio-Based Production of 1,4-Butanediol. Available at: [Link]

• Niir Project Consultancy Services. (n.d.). 1,4-Butanediol. Available at: [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of a) 1,4‐butanediol, b) TBB and c) P2. Available at: [Link]

• van der Klis, F., et al. (2016). The effect of me‐substituents of 1,4‐butanediol analogues on the thermal properties of biobased polyesters. Journal of Polymer Science Part A: Polymer Chemistry. Available at: [Link]

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Molecular weight and structural formula of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

An In-depth Technical Guide on (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Abstract

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a chiral amino alcohol that serves as a high-value building block in modern synthetic chemistry. Its defined stereochemistry makes it a critical intermediate for the development of complex pharmaceutical agents. This guide provides an in-depth technical overview of its fundamental physicochemical properties, outlines a robust synthetic and purification workflow, and details a comprehensive analytical strategy for structural and stereochemical verification. The content herein is curated for researchers, scientists, and drug development professionals, blending established scientific principles with field-proven insights to ensure both accuracy and practical applicability.

Part 1: Core Molecular Attributes

A thorough understanding of a molecule's intrinsic properties is the foundation of its successful application in any synthetic or analytical workflow. This section details the essential attributes of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Physicochemical Data

The molecular formula and weight are indispensable for all stoichiometric calculations, from reaction setup to final yield determination and analytical interpretation.

Property	Value	Source
Molecular Formula	C₁₀H₁₅NO₂	PubChem[1]
Molecular Weight	181.23 g/mol	PubChem[1]

Structural Formula and Stereochemical Integrity

The precise three-dimensional arrangement of atoms in (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is the source of its utility in stereoselective synthesis. The molecule features two chiral centers, at the C1 (benzylic alcohol) and C3 (amino alcohol) positions, which must be rigorously controlled and verified.

Caption: Structure of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Part 2: Synthesis and Purification Protocol

The generation of single-isomer chiral compounds is a non-trivial synthetic challenge. The following workflow represents a robust and logical approach to producing (1R,3S)-3-Amino-1-phenyl-1,4-butanediol with high purity and stereochemical fidelity. Chiral amino alcohols are crucial building blocks in asymmetric synthesis.

Workflow: From Precursor to Purified Isomer

This diagram illustrates the critical stages of the manufacturing process, emphasizing the transition from a general precursor to the final, highly pure target molecule.

Caption: High-level workflow for stereoselective synthesis and purification.

Detailed Experimental Protocol

This protocol describes a representative method based on asymmetric aminohydroxylation, a powerful transformation for installing vicinal amino and hydroxyl groups with high stereocontrol.

• Reaction Inerting and Setup: A multi-neck, oven-dried reaction vessel is assembled with a condenser, temperature probe, and mechanical stirrer, then placed under an inert nitrogen atmosphere.

• Solvent and Reagent Addition: A 1:1 mixture of tert-butanol and water is added as the solvent system, followed by the olefin precursor (e.g., 4-phenyl-1-butene). The mixture is cooled to 4°C.

• Catalyst and Ligand Introduction: The chiral ligand (e.g., (DHQ)₂PHAL), a nitrogen source (e.g., sodium N-chloro-p-toluenesulfonamide), and the osmium catalyst (e.g., potassium osmate(VI) dihydrate) are added sequentially.

  • Expertise & Experience: The choice of the cinchona alkaloid-derived ligand is critical; (DHQ)₂-based ligands are well-documented to favor the formation of the (S)-amino, (R)-hydroxyl configuration from terminal alkenes, aligning with the desired (1R,3S) product structure. The slow addition and low temperature are essential to minimize side reactions and maximize enantioselectivity.

• Reaction Monitoring: The reaction progress is monitored every 2 hours via Thin Layer Chromatography (TLC) or Ultra-High-Performance Liquid Chromatography (UPLC-MS) to track the consumption of the starting material.

• Quenching and Work-up: Upon completion, the reaction is quenched with an aqueous solution of sodium sulfite to reduce the osmate species. The organic solvent is removed under reduced pressure.

  • Trustworthiness: This quenching step is a self-validating safety and purity measure. It deactivates the toxic and reactive osmium catalyst, preventing its carryover into the final product and ensuring a clean extraction.

• Extraction: The aqueous residue is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and concentrated in vacuo to yield the crude product.

• Chiral Purification: The enantiomers are resolved using preparative Supercritical Fluid Chromatography (SFC) or Chiral High-Performance Liquid Chromatography (HPLC) on a suitable chiral stationary phase (e.g., a polysaccharide-based column) to isolate the desired (1R,3S) stereoisomer.

Part 3: Comprehensive Analytical Validation

No synthesis is complete without rigorous analytical confirmation of the product's identity, purity, and stereochemical integrity. The following workflow constitutes a self-validating system to ensure the final compound meets all required specifications.

Logical Flow of Analytical Characterization

This process ensures that each critical attribute of the molecule is confirmed sequentially, building a complete and trustworthy analytical profile.

Caption: A systematic workflow for the analytical validation of the final compound.

Key Analytical Techniques and Expected Data

Technique	Purpose	Expected Result
Mass Spectrometry (MS)	Verifies the molecular weight of the compound.	A high-resolution mass spectrum showing a molecular ion peak [M+H]⁺ at m/z 182.1181 ± 5 ppm, confirming the C₁₀H₁₅NO₂ formula.
NMR Spectroscopy	Elucidates the exact chemical structure and confirms stereochemistry.	¹H and ¹³C NMR spectra will show characteristic peaks for the phenyl, aliphatic, and hydroxyl/amine protons and carbons. 2D NMR (e.g., NOESY) can confirm the syn or anti relative stereochemistry between the C1 and C3 substituents.
Chiral HPLC/SFC	Quantifies the enantiomeric purity (enantiomeric excess, e.e.).	A chromatogram showing a single major peak for the (1R,3S) enantiomer, with an enantiomeric excess of ≥99.0%.
Fourier-Transform Infrared Spectroscopy (FTIR)	Identifies the key functional groups present in the molecule.	Broad absorption bands in the 3200-3600 cm⁻¹ region (O-H and N-H stretching) and peaks corresponding to aromatic C-H and C=C bonds.

Conclusion

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a synthetically valuable chiral intermediate whose utility is directly proportional to its purity and stereochemical fidelity. The workflows and protocols detailed in this guide provide a comprehensive framework for its synthesis and validation, grounded in authoritative chemical principles. By integrating meticulous synthetic execution with a multi-technique analytical approach, researchers and drug development professionals can confidently produce and utilize this compound as a reliable building block for the next generation of chiral therapeutics. The use of related butanediol structures as intermediates and solvents is common in the pharmaceutical and chemical industries.[2][3][4]

References

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• Title: Synthesis of new chiral 1,3-aminoalcohols derived from levoglucosenone and their application in asymmetric alkylations Source: CONICET (Consejo Nacional de Investigaciones Científicas y Técnicas) URL: [Link]

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Solubility data for 3-Amino-1-phenyl-1,4-butanediol in organic solvents

An In-Depth Technical Guide to the Solubility of 3-Amino-1-phenyl-1,4-butanediol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Critical Role of Solubility

In the realm of pharmaceutical sciences and organic chemistry, the solubility of a compound is a cornerstone physical property that dictates its behavior from synthesis and purification to formulation and bioavailability. For a molecule like 3-Amino-1-phenyl-1,4-butanediol, which possesses both polar and non-polar characteristics, understanding its solubility profile in a range of organic solvents is paramount. This guide provides a comprehensive overview of the theoretical underpinnings, experimental determination, and predictive modeling of the solubility of 3-Amino-1-phenyl-1,4-butanediol. As a senior application scientist, the emphasis here is not just on the data itself, but on the rationale behind the experimental design and data interpretation, empowering researchers to make informed decisions in their work.

The molecular structure of 3-Amino-1-phenyl-1,4-butanediol, with its phenyl ring, amino group, and two hydroxyl groups, suggests a complex solubility behavior. The general principle of "like dissolves like" provides a foundational understanding. We can anticipate that polar solvents will interact favorably with the polar hydroxyl and amino groups through hydrogen bonding, while non-polar solvents will have a greater affinity for the non-polar phenyl group and the carbon backbone. The overall solubility in a given solvent will be a balance of these interactions.

Theoretical Framework: The Thermodynamics of Dissolution

The solubility of a solid in a liquid is governed by thermodynamic principles, specifically the change in Gibbs free energy (ΔG) of the system. For dissolution to occur spontaneously, ΔG must be negative. This is influenced by both the enthalpy of mixing (ΔH) and the entropy of mixing (ΔS). The process can be conceptually broken down into three steps: the energy required to break the solute-solute and solvent-solvent interactions, and the energy released from the formation of solute-solvent interactions.

Several thermodynamic models can be employed to predict and correlate solubility data. These models are invaluable for minimizing the number of experiments required and for extrapolating data to different conditions.

• The Apelblat Model: This is a semi-empirical equation that is widely used to correlate the solubility of solids in liquids with temperature.[1]

• The Yaws Model: Another empirical model that provides a good fit for solubility data as a function of temperature.[1]

• The Jouyban-Acree Model: This model is particularly useful for correlating solubility in binary solvent mixtures.[1]

Predictive models, such as the UNIFAC and Hildebrand solubility parameter models, can also offer initial estimates of solubility based on the molecular structure of the solute and solvent.[2] More advanced computational methods, like COSMO-RS, can provide reliable calculations of activity coefficients, which are crucial for accurate solubility prediction.[3]

Experimental Determination of Solubility: A Step-by-Step Protocol

The "gold standard" for determining the thermodynamic solubility of a compound is the shake-flask method .[4][5][6] This method ensures that a true equilibrium is reached between the undissolved solid and the saturated solution.

Protocol: Equilibrium Solubility Determination via the Shake-Flask Method

1. Materials and Equipment:

• Pure, crystalline 3-Amino-1-phenyl-1,4-butanediol
• A selection of organic solvents of high purity (e.g., methanol, ethanol, isopropanol, acetone, ethyl acetate, toluene, hexane)
• Scintillation vials or stoppered flasks
• A constant temperature water bath or incubator with shaking capabilities
• A calibrated analytical balance
• A suitable analytical instrument for concentration determination (e.g., HPLC-UV, UV-Vis spectrophotometer)
• Syringe filters (e.g., 0.45 µm PTFE)

2. Experimental Procedure:

3. Self-Validating System:

• To ensure the trustworthiness of the results, each experiment should be performed in triplicate.
• The pH of the solution should be monitored, especially in protic solvents, as it can influence the ionization state of the amino group and thus the solubility.[6]
• The solid phase remaining after the experiment should be analyzed (e.g., by DSC or XRD) to ensure that no phase transition or solvate formation has occurred during the experiment.

Diagram: Experimental Workflow for Solubility Determination

Caption: Workflow for the experimental determination of solubility using the shake-flask method.

Predicted Solubility Profile and Discussion

Table 1: Predicted Qualitative Solubility of 3-Amino-1-phenyl-1,4-butanediol in Various Organic Solvents

Solvent Class	Example Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol	High	The hydroxyl and amino groups of the solute can form strong hydrogen bonds with the hydroxyl groups of the solvent. The relatively small non-polar regions of these solvents do not significantly hinder dissolution.
Polar Aprotic	Acetone, Acetonitrile	Moderate to High	These solvents can act as hydrogen bond acceptors, interacting with the hydroxyl and amino groups of the solute. The absence of a donor hydrogen atom might slightly reduce the solubility compared to protic solvents.
Moderately Polar	Ethyl Acetate	Moderate	Ethyl acetate has both a polar ester group and a non-polar ethyl group, allowing for some interaction with both the polar and non-polar parts of the solute molecule.
Non-Polar	Toluene, Hexane	Low to Very Low	The large, polar functional groups of 3-Amino-1-phenyl-1,4-butanediol will have very weak interactions with non-polar solvents. The energy required to break the strong intermolecular hydrogen bonds in the solid solute will not be compensated by the weak solute-solvent interactions.

It is important to note that for amino-containing compounds, the solubility can be significantly influenced by the pH of the medium, particularly in aqueous or alcoholic solutions. The amino group can be protonated in acidic conditions, forming a more polar and thus more soluble salt.[7]

Practical Implications for Drug Development and Research

The solubility data of 3-Amino-1-phenyl-1,4-butanediol is crucial for several stages of research and development:

• Synthesis and Purification: The choice of solvent for reaction and crystallization is dictated by the solubility of the compound at different temperatures. A good crystallization solvent is one in which the compound is highly soluble at high temperatures and poorly soluble at low temperatures.

• Formulation: For a drug to be effective, it must be in solution at the site of absorption. Solubility data in various pharmaceutically acceptable solvents is essential for developing stable and bioavailable formulations.

• Analytical Method Development: The choice of mobile phase in chromatographic techniques like HPLC is dependent on the solubility of the analyte.

Conclusion

This guide has outlined a comprehensive approach to understanding and determining the solubility of 3-Amino-1-phenyl-1,4-butanediol in organic solvents. By combining a strong theoretical foundation with a robust experimental protocol, researchers can generate reliable and reproducible solubility data. This information is not merely a set of numbers but a critical tool for advancing scientific research and drug development. The principles and methodologies described herein provide a solid framework for investigating the solubility of this and other complex organic molecules.

References

• A new activity coefficient model was developed from excess Gibbs free energy in the form G(ex) = cA(a) x(1)(b)...x(n)(b). The constants of the proposed model were considered to be function of solute and solvent dielectric constants, Hildebrand solubility parameters and specific volumes of solute and solvent molecules. (2006, April 15). PubMed. [Link]

• A Recent Advancement in Approaches used for Estimation of Drug Solubility: A Review. (n.d.). Der Pharmacia Lettre. [Link]

• Accurately Predicting Solubility Curves via a Thermodynamic Cycle, Machine Learning, and Solvent Ensembles. (2025, November 21). Journal of the American Chemical Society. [Link]

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• Solubility Determination and Thermodynamic Modeling of N-Acetylglycine in Different Solvent Systems. (2021, March 2). Journal of Chemical & Engineering Data. [Link]

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An In-depth Technical Guide to the Thermodynamic Stability of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive framework for assessing the thermodynamic stability of the chiral aminodiol, (1R,3S)-3-Amino-1-phenyl-1,4-butanediol. The stability of an active pharmaceutical ingredient (API) is a critical determinant of its safety, efficacy, and shelf-life. This document outlines a scientifically rigorous approach to characterizing the solid-state properties, identifying potential degradation pathways, and establishing the intrinsic stability of this compound. By integrating principles of physical chemistry with established analytical methodologies, this guide serves as a valuable resource for researchers and professionals engaged in the development of pharmaceuticals containing this or structurally related molecules. While specific experimental data for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is not extensively available in public literature, this guide establishes a robust investigational strategy based on analogous compounds and established pharmaceutical testing standards.

Introduction: The Critical Role of Thermodynamic Stability in Drug Development

The journey of a drug candidate from discovery to a marketable therapeutic is fraught with challenges, with the inherent stability of the active pharmaceutical ingredient (API) being a primary consideration. Thermodynamic stability, which governs the energy landscape of a molecule and its propensity to exist in different physical forms or degrade over time, directly impacts critical drug attributes such as bioavailability, manufacturability, and patient safety.[1] For a chiral molecule like (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, with its multiple functional groups—a primary amine, a primary alcohol, and a secondary alcohol attached to a stereocenter, along with a phenyl group—the potential for complex solid-state behavior and various degradation pathways is significant.

This guide provides a detailed roadmap for a thorough investigation of the thermodynamic stability of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol. We will delve into the foundational concepts of solid-state chemistry, including polymorphism, and outline a suite of analytical techniques essential for a comprehensive stability assessment. The causality behind each experimental choice will be elucidated, empowering the researcher to not only execute protocols but also to interpret the resulting data with a deep understanding of the underlying physicochemical principles.

Physicochemical Profile of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

A thorough understanding of the fundamental physicochemical properties of an API is the bedrock of any stability investigation. While experimental data for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is sparse, we can infer certain characteristics based on its structure and data from its diastereomer, (1R,3R)-3-Amino-1-phenyl-1,4-butanediol.[2]

Chemical Structure:

(Where Ph represents a phenyl group)

Table 1: Calculated Physicochemical Properties of (1R,3R)-3-Amino-1-phenyl-1,4-butanediol (Diastereomer)

Property	Value	Source
Molecular Formula	C10H15NO2	PubChem[2]
Molecular Weight	181.23 g/mol	PubChem[2]
XLogP3	-0.1	PubChem[2]
Hydrogen Bond Donor Count	3	PubChem[2]
Hydrogen Bond Acceptor Count	3	PubChem[2]
Rotatable Bond Count	5	PubChem[2]

The presence of multiple hydrogen bond donors and acceptors suggests a high propensity for the formation of intricate hydrogen-bonding networks in the solid state. This can lead to the existence of multiple crystalline forms, or polymorphs, each with distinct thermodynamic properties.[3][4] The phenyl group introduces the possibility of π-π stacking interactions, further influencing crystal packing. The chiral nature of the molecule also adds a layer of complexity, as enantiomers and diastereomers can exhibit different crystalline arrangements.

Core Experimental Workflow for Thermodynamic Stability Assessment

A comprehensive evaluation of thermodynamic stability necessitates a multi-faceted experimental approach. The following workflow, depicted in the DOT graph below, outlines the key stages of this investigation.

Caption: Experimental workflow for assessing the thermodynamic stability of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Detailed Experimental Protocols

The following sections provide detailed, step-by-step methodologies for the key experiments outlined in the workflow. These protocols are based on established standards in the pharmaceutical industry.

Polymorph Screening by X-Ray Powder Diffraction (XRPD)

Rationale: Polymorphism, the ability of a compound to exist in multiple crystalline forms, is a critical factor in drug stability.[1][5] Different polymorphs can exhibit varying solubility, dissolution rates, and thermodynamic stability.[5] XRPD is the definitive technique for identifying and differentiating these crystalline forms based on their unique diffraction patterns.[1][6]

Protocol:

• Sample Preparation: A small amount of the (1R,3S)-3-Amino-1-phenyl-1,4-butanediol powder (approximately 10-20 mg) is gently packed into a sample holder.

• Instrument Setup:

  • X-ray Source: Cu Kα radiation (λ = 1.5406 Å).

  • Voltage and Current: Typically 40 kV and 40 mA.

  • Scan Range (2θ): 2° to 40°.

  • Scan Speed: 1-2°/min.

• Data Acquisition: The sample is irradiated with X-rays, and the diffraction pattern is recorded by a detector.

• Data Analysis: The resulting diffractogram (a plot of intensity versus 2θ) is analyzed for the positions and intensities of the diffraction peaks. The presence of different peak patterns under various crystallization conditions indicates the existence of multiple polymorphs.

Thermal Analysis by Differential Scanning Calorimetry (DSC)

Rationale: DSC measures the heat flow into or out of a sample as a function of temperature or time.[7] It is a powerful tool for determining melting point, enthalpy of fusion, and detecting solid-solid phase transitions, which are indicative of polymorphic transformations.[7][8]

Protocol:

• Sample Preparation: Accurately weigh 2-5 mg of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol into an aluminum DSC pan.[9] The pan is then hermetically sealed.[9]

• Instrument Setup:

  • Temperature Program: Heat the sample from ambient temperature (e.g., 25 °C) to a temperature above its expected melting point (e.g., 250 °C) at a constant rate (e.g., 10 °C/min).[7]

  • Purge Gas: An inert gas, such as nitrogen, is passed through the sample chamber at a constant flow rate (e.g., 50 mL/min).[9]

• Data Acquisition: The differential heat flow between the sample and a reference pan is recorded as a function of temperature.

• Data Analysis: The resulting thermogram is analyzed for endothermic events (e.g., melting) and exothermic events (e.g., crystallization). The onset temperature of the melting peak is taken as the melting point, and the area under the peak corresponds to the enthalpy of fusion.

Thermogravimetric Analysis (TGA)

Rationale: TGA measures the change in mass of a sample as a function of temperature.[10] It is used to determine the thermal stability of a compound and to identify the temperature at which decomposition begins.[10][11] TGA can also quantify the loss of volatiles, such as water or residual solvents.[12]

Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol into a TGA pan (typically platinum or alumina).[13]

• Instrument Setup:

  • Temperature Program: Heat the sample from ambient temperature to a high temperature (e.g., 500 °C) at a constant rate (e.g., 10 °C/min).

  • Atmosphere: The experiment is typically run under an inert atmosphere (e.g., nitrogen) to prevent oxidation.

• Data Acquisition: The mass of the sample is continuously recorded as the temperature increases.

• Data Analysis: The TGA curve (a plot of mass versus temperature) is analyzed to determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins.

Table 2: Representative Thermoanalytical Data for a Hypothetical Aminodiol

Analysis	Parameter	Typical Value	Interpretation
DSC	Melting Point (Onset)	155 °C	Indicates the transition from solid to liquid phase.
DSC	Enthalpy of Fusion	35 kJ/mol	Energy required to melt the solid.
TGA	Onset of Decomposition	210 °C	Temperature at which the compound begins to degrade.

Forced Degradation Studies

Rationale: Forced degradation studies, or stress testing, are conducted to identify the likely degradation products of a drug substance and to establish its intrinsic stability.[4][14] These studies are a regulatory requirement and are crucial for the development of stability-indicating analytical methods.[3][15] The conditions are more severe than those used for accelerated stability testing.[14]

Protocol Overview (based on ICH Q1A(R2) guidelines): [3][16]

The goal is to achieve 5-20% degradation of the API.[3]

• Hydrolytic Degradation:

  • Acidic: Treat a solution of the compound with 0.1 M HCl at elevated temperature (e.g., 60 °C) for a defined period.

  • Basic: Treat a solution of the compound with 0.1 M NaOH at room temperature or slightly elevated temperature.

  • Neutral: Reflux a solution of the compound in water.

• Oxidative Degradation:

  • Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

• Photolytic Degradation:

  • Expose the solid drug substance and a solution of the drug substance to a light source according to ICH Q1B guidelines (e.g., an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt hours/square meter).

• Thermal Degradation:

  • Expose the solid drug substance to elevated temperatures (e.g., 10°C increments above the accelerated testing temperature, such as 50°C, 60°C, etc.) for a defined period.[16]

Analysis of Stressed Samples:

Following exposure to stress conditions, the samples are analyzed using a stability-indicating HPLC method coupled with a mass spectrometer (LC-MS) to separate and identify the degradation products.

Data Synthesis, Interpretation, and Stability Projections

The data generated from the experimental workflow must be synthesized to build a comprehensive stability profile for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Diagram of Potential Degradation Pathways:

Caption: Plausible degradation pathways for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol under forced degradation conditions.

The identification of degradation products through LC-MS allows for the elucidation of these degradation pathways. This information is invaluable for:

• Formulation Development: Guiding the selection of excipients that are compatible with the API and do not promote degradation.

• Packaging Selection: Choosing appropriate packaging that protects the drug substance from light and moisture.

• Storage Condition Recommendation: Establishing appropriate storage temperatures and humidity levels to ensure the stability of the drug product throughout its shelf life.

Conclusion: A Roadmap to Ensuring Product Quality

The thermodynamic stability of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a multifaceted property that requires a systematic and scientifically sound investigation. This technical guide has provided a comprehensive framework for such an assessment, from initial solid-state characterization to the elucidation of degradation pathways under stress conditions. By following the outlined experimental protocols and principles of data interpretation, researchers and drug development professionals can gain a thorough understanding of the stability profile of this molecule. This knowledge is not merely an academic exercise but a critical component of ensuring the development of a safe, effective, and high-quality pharmaceutical product. The self-validating nature of the described protocols, grounded in established regulatory guidelines, provides a robust foundation for making informed decisions throughout the drug development lifecycle.

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• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Onyx scientific. [Link]

• X-Ray Diffraction Strategies for Pharmaceutical Crystallography. (n.d.). Lab Manager. [Link]

• Forced Degradation Study as per ICH Guidelines | What Q1A(R2) Expects. (2025, September 20). YouTube. [Link]

• X-ray Powder Diffraction in Solid Form Screening and Selection. (2011, September 1). American Pharmaceutical Review. [Link]

• REVIEW: FORCE DEGRADATION STUDIES. (2016, July 1). Pharma Science Monitor. [Link]

• What are the Growing Uses of XRD in Polymorph Screening. (2025, October 30). Drawell. [Link]

• Application of In-Process X-ray Powder Diffraction for the Identification of Polymorphic Forms during Batch Crystallization Reactions. (2004, August 12). ACS Publications. [Link]

• Q 1 A (R2) Stability Testing of new Drug Substances and Products. (2003, February). European Medicines Agency. [Link]

• (1R,3R)-3-Amino-1-phenyl-1,4-butanediol. (n.d.). PubChem. [Link]

• Thermogravimetric Analysis (TGA) - Types, Methods, Materials, Labs, FAQs. (2022, February 8). Auriga Research. [Link]

• Standard Operating Procedure (SOP) Guidelines for evaluators - new listable substances. (2011, July 22). Therapeutic Goods Administration (TGA). [Link]

• TGA Standard Operating Procedures. (2019, January). Western Washington University. [Link]

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• TGA Analysis in Pharmaceuticals. (2026, January 23). ResolveMass Laboratories Inc. [Link]

• Standard DSC curves of the APIs and their 50/50 physical mixtures. (n.d.). ResearchGate. [Link]

• Standard Test Method for Transition Temperatures of Petroleum Waxes by Differential Scanning Calorimetry. (2000). ASTM International. [Link]

• Standard Operating Procedure Differential Scanning Calorimeter (DSC) in POWER Laboratory Model TA Q-20. (n.d.). Purdue University. [Link]

• DSC Test in Practice: Step-by-Step Guide to Accurate Thermal Analysis. (2025, May 7). Qualitest. [Link]

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An In-Depth Technical Guide to (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

For Researchers, Scientists, and Drug Development Professionals

Introduction

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a chiral amino alcohol with significant potential in synthetic organic chemistry and drug development. Its specific stereochemistry, featuring two chiral centers, makes it a valuable building block for the synthesis of complex, biologically active molecules. The precise arrangement of the amino and hydroxyl groups in the (1R,3S) configuration can lead to distinct pharmacological profiles compared to its other stereoisomers. This guide provides a comprehensive overview of the available technical information for this specific diastereomer, including its identifiers, properties, synthesis strategies, and potential applications. Due to the limited publicly available data specifically for the (1R,3S) isomer, this guide also incorporates information on general stereoselective synthetic methods and data from related stereoisomers to provide a broader context for researchers.

Core Identifiers and Chemical Properties

While specific experimental data for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is not extensively documented in publicly accessible databases, key identifiers have been established. For context, properties of the related (1R,3R) stereoisomer are also provided to highlight the importance of stereochemistry.

Identifier	(1R,3S)-3-Amino-1-phenyl-1,4-butanediol	(1R,3R)-3-Amino-1-phenyl-1,4-butanediol
CAS Number	1213842-99-9[1]	1213087-51-4[2]
Molecular Formula	C₁₀H₁₅NO₂	C₁₀H₁₅NO₂[2]
Molecular Weight	181.23 g/mol	181.23 g/mol [2]
IUPAC Name	(1R,3S)-3-amino-1-phenylbutane-1,4-diol	(1R,3R)-3-amino-1-phenylbutane-1,4-diol[2]
Stereochemistry	syn	anti
Computed XLogP3	Not available	-0.1[2]
Topological Polar Surface Area	66.5 Ų	66.5 Ų[2]

Stereoselective Synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

The synthesis of the syn diastereomer (1R,3S)-3-Amino-1-phenyl-1,4-butanediol requires a high degree of stereocontrol. The most common strategies involve the diastereoselective reduction of a corresponding β-amino ketone precursor. The choice of protecting group on the amine and the reducing agent are critical for directing the stereochemical outcome.

General Synthetic Approach: Diastereoselective Reduction of a β-Amino Ketone

A versatile method for preparing 1,3-amino alcohols involves the reduction of β-amino ketones. The stereoselectivity of this reduction can be controlled to favor either the syn or anti product. To obtain the desired (1R,3S) syn isomer, specific N-protecting groups can be employed that favor the formation of this diastereomer upon reduction.

For instance, the reduction of β-amino ketones using samarium(II) iodide has been shown to provide access to either syn or anti 1,3-amino alcohols depending on the nitrogen protecting group.[3] N-acyl protected β-amino ketones tend to yield the syn diastereomer as the major product.[3] Another approach involves the use of specific hydride reagents, where N-t-BOC-protected-N-alkyl α-aminoketones can be reduced with high selectivity to the protected syn-β-aminoalcohols.[4]

A generalized workflow for the diastereoselective synthesis of 1,3-amino alcohols.

Experimental Protocol: Conceptual Step-by-Step Methodology

The following is a conceptual protocol for the synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, based on general methods for the diastereoselective reduction of β-amino ketones.

Step 1: Synthesis of the N-protected β-amino ketone precursor.

• React a suitable phenyl ketone derivative with a protected amine source (e.g., an N-acyl or N-BOC protected amine) under conditions that facilitate a Mannich-type reaction or an equivalent C-C bond formation.

• Purify the resulting N-protected β-amino ketone using standard techniques such as column chromatography.

Step 2: Diastereoselective reduction to the syn-amino alcohol.

• Dissolve the purified N-protected β-amino ketone in a suitable anhydrous solvent (e.g., tetrahydrofuran) under an inert atmosphere (e.g., argon or nitrogen).[1][5][6][7][8]

• Cool the solution to a low temperature (e.g., -78 °C).

• Add a solution of the chosen reducing agent (e.g., a pre-formed samarium(II) iodide solution or a selective borohydride reagent) dropwise to the stirred solution of the β-amino ketone.[3]

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a suitable quenching agent (e.g., a saturated aqueous solution of sodium bicarbonate).

• Allow the reaction mixture to warm to room temperature.

• Extract the product with an appropriate organic solvent.

• Dry the combined organic layers over an anhydrous drying agent (e.g., sodium sulfate), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to isolate the desired syn-1,3-amino alcohol.

Step 3: Deprotection of the amine.

• If necessary, remove the N-protecting group under appropriate conditions (e.g., acidic or basic hydrolysis for acyl groups, or acid treatment for a BOC group) to yield the final (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Potential Applications in Drug Development

Chiral amino alcohols are important structural motifs in many biologically active compounds.[9] The specific stereochemistry of these molecules is often crucial for their pharmacological activity. While direct biological studies of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol are not widely reported, its structural features suggest several potential areas of application.

• Asymmetric Synthesis: This compound can serve as a chiral building block for the synthesis of more complex molecules, including pharmaceuticals and natural products.

• Pharmacophore: The 1,3-amino alcohol moiety is a key feature in a variety of therapeutic agents. The presence of a phenyl group and the specific syn stereochemistry could lead to interactions with biological targets such as enzymes or receptors in the central nervous system.[10]

• Ligand for Asymmetric Catalysis: Chiral amino alcohols are often used as ligands in asymmetric catalysis to induce stereoselectivity in chemical reactions.

The biological activity of related phenyl-containing diols and amino alcohols suggests that this compound could be investigated for a range of pharmacological activities, including antimicrobial or central nervous system effects.[10]

Conclusion

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a chiral molecule with significant synthetic potential. While specific data for this isomer is limited, established methods for the diastereoselective synthesis of 1,3-amino alcohols provide a clear path for its preparation. The principles of stereocontrolled reduction of β-amino ketones are key to obtaining this specific syn diastereomer. Further research into the biological activity of this compound is warranted, given the importance of the chiral amino alcohol motif in medicinal chemistry. This guide provides a foundational understanding for researchers interested in the synthesis and application of this and related chiral molecules.

References

• Evans, D. A., & Sjogren, E. B. (1986). Directed Reduction of β-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives. Tetrahedron Letters, 27(41), 4961-4964.
• Silvi, E., Bermejo-López, A., Jabbari, S., Pettersson, M., & Bäckvall, J. E. (2016). Chemoselective Synthesis of δ-Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC-Ir(III) Complex. Organic Letters, 18(1), 122-125.

• Silvi, E., Bermejo-López, A., Jabbari, S., Pettersson, M., & Bäckvall, J. E. (2016). Chemoselective Synthesis of δ-Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. Organic Letters. Available at: [Link]

• Fraser, D. S., Park, S. B., & Chong, J. M. (2003). Diastereoselective reduction of α-aminoketones: Synthesis of anti- and syn-β-aminoalcohols. Canadian Journal of Chemistry, 81(1), 101-107.

• Silvi, E., Bermejo-López, A., Jabbari, S., Pettersson, M., & Bäckvall, J. E. (2016). Supporting Information for Chemoselective Synthesis of δ-Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. Organic Letters. Available at: [Link]

• Fülöp, F., & Mándity, I. M. (2021). Stereoselective synthesis and transformation of pinane-based 2-amino-1,3-diols. Beilstein Journal of Organic Chemistry, 17, 982-992.

• PubChem. (n.d.). (1R,3R)-3-Amino-1-phenyl-1,4-butanediol. Retrieved from [Link]

• Verkade, J. M. M., Quaedflieg, P. J. L. M., Verzijl, G. K. M., Lefort, L., van Delft, F. L., de Vries, J. G., & Rutjes, F. P. J. T. (2015). Enantio- and diastereoselective synthesis of γ-amino alcohols.
• Rampa, A., Bisi, A., Belluti, F., Gobbi, S., Valenti, P., & Da Re, P. (2000). Lewis Acid-Mediated Diastereoselective Reduction of N-Protected β-Amino Ketones: Influence of the Nature of the Metal Atom and of the Nitrogen Protecting Group. Archiv der Pharmazie, 333(1), 15-20.

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: Tetrahydrofuran. Retrieved from [Link]

• Monument Chemical. (2023, February 7). Safety Data Sheet: Tetrahydrofuran - 99.9%. Retrieved from [Link]

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An In-Depth Technical Guide to (1R,3S)-3-Amino-1-phenyl-1,4-butanediol: A Versatile Chiral Building Block for Asymmetric Synthesis

Foreword: The Imperative of Chirality in Modern Drug Discovery

In the landscape of pharmaceutical sciences, chirality is a fundamental principle governing the interaction between a drug molecule and its biological target. The human body, being a chiral environment composed of enantiomerically pure proteins, nucleic acids, and sugars, interacts differently with each enantiomer of a chiral drug. One enantiomer may elicit the desired therapeutic effect, while its mirror image could be inactive or, in some cases, responsible for adverse effects.[1] This reality has led to a paradigm shift in drug development, with a strong preference for single-enantiomer drugs. The U.S. FDA's 1992 policy statement underscored this by encouraging the development of single enantiomers and requiring specific justification for marketing racemic mixtures.[1]

This regulatory and scientific evolution has amplified the demand for chiral building blocks—enantiomerically pure molecules that serve as foundational starting materials for the synthesis of complex chiral drugs.[2] These synthons provide an efficient pathway to the desired target molecule, embedding the correct stereochemistry from an early stage and avoiding costly and often inefficient late-stage resolutions. This guide focuses on a particularly promising, yet underexplored, chiral building block: (1R,3S)-3-Amino-1-phenyl-1,4-butanediol . Its unique structural architecture, featuring two stereocenters, a primary amine, a primary alcohol, and a secondary benzylic alcohol, makes it a highly versatile tool for the modern medicinal chemist.

Molecular Profile of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a chiral amino alcohol distinguished by a specific three-dimensional arrangement of its functional groups.

Key Structural Features:

• Two Defined Stereocenters (C1 and C3): The absolute configurations at the benzylic alcohol (1R) and the amino-substituted carbon (3S) create a fixed spatial relationship between the substituents. This pre-defined geometry is the cornerstone of its utility in transferring stereochemical information during a reaction.

• Primary Amine (-NH₂): Acts as a versatile nucleophile, a basic center, and a coordination site for metal catalysts. It can be readily derivatized to form amides, sulfonamides, or imines, allowing for fine-tuning of its steric and electronic properties.

• Primary and Secondary Alcohols (-OH): The presence of two distinct hydroxyl groups offers multiple avenues for reaction. The secondary benzylic alcohol and the primary alcohol can act as hydrogen-bond donors or coordinate to metals. Their differential reactivity can be exploited for selective transformations.[3]

• Phenyl Group (-C₆H₅): Provides steric bulk and the potential for π-π stacking interactions, which can be crucial for establishing facial selectivity in asymmetric reactions.

This unique constellation of functional groups allows the molecule to act as a rigid and multifunctional scaffold, capable of inducing high levels of stereoselectivity in a variety of chemical transformations.

Property	Value (Predicted)
IUPAC Name	(1R,3S)-3-Amino-1-phenylbutane-1,4-diol
Molecular Formula	C₁₀H₁₅NO₂
Molecular Weight	181.23 g/mol
Appearance	White to off-white solid
Solubility	Soluble in methanol, ethanol; sparingly soluble in water
Chirality	Two stereocenters (1R, 3S)

Strategic Synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

While not a commodity chemical, a robust synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol can be strategically designed from readily available starting materials, leveraging well-established asymmetric methodologies. A logical and efficient approach involves the diastereoselective reduction of a chiral β-amino ketone precursor.

The causality behind this strategy is to first establish the stereocenter at C3 and then use its directing influence to create the C1 stereocenter in the final reduction step.

Sources

• 1. Chiral Drug Engineering: Building Safer, Smarter, and More Selective Medicines – Chiralpedia [chiralpedia.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex - PMC [pmc.ncbi.nlm.nih.gov]

A Prospective Technical Guide to the Synthesis and Application of 1-Phenyl-1,4-Butanediol Derivatives

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The 1-phenyl-1,4-butanediol scaffold represents a compelling, yet underexplored, class of molecules. By combining the versatile diol functionality of 1,4-butanediol with the aromatic and stereochemical features of a phenyl group, these derivatives offer significant potential in polymer science, asymmetric synthesis, and medicinal chemistry. This guide addresses the current literature gap by providing a forward-looking framework for researchers. It outlines robust, plausible synthetic strategies based on established organic chemistry principles, details a comprehensive workflow for analytical characterization, and explores promising research directions and applications. This document serves as a foundational resource for scientists aiming to investigate and harness the potential of this novel chemical space.

The 1-Phenyl-1,4-Butanediol Scaffold: An Introduction

The 1-phenyl-1,4-butanediol core structure is a bifunctional molecule featuring a four-carbon aliphatic chain with hydroxyl groups at the 1- and 4-positions and a phenyl substituent at the 1-position. This structure introduces several key features that distinguish it from its well-studied, non-phenylated counterpart, 1,4-butanediol.

• Chirality: The C1 carbon, bearing both a hydroxyl and a phenyl group, is a chiral center. This opens the door to stereoselective synthesis and applications where specific stereoisomers are required, such as in chiral catalysis or as enantiomerically pure pharmaceutical building blocks.

• Aromaticity and Hydrophobicity: The phenyl group imparts rigidity, hydrophobicity, and the potential for π-π stacking interactions.[1] These properties are highly influential in both materials science and medicinal chemistry. In polymers, a phenyl group can enhance thermal stability and mechanical strength.[2][3] In a biological context, it can facilitate binding to hydrophobic pockets in target proteins.[4]

• Reactivity: The molecule retains two hydroxyl groups: a secondary alcohol at C1 and a primary alcohol at C4. This differential reactivity can be exploited for selective derivatization and provides the necessary handles for polymerization reactions to form polyesters and polyurethanes.[5][6]

Despite these promising features, a dedicated body of literature on 1-phenyl-1,4-butanediol and its derivatives is notably sparse. This guide aims to bridge this gap by proposing scientifically grounded pathways for its synthesis and exploration.

Proposed Synthetic Strategies

The synthesis of 1-phenyl-1,4-butanediol can be approached through several established methodologies in organic synthesis. The choice of route depends on the availability of starting materials, desired scale, and stereochemical considerations. Two primary retrosynthetic disconnections are presented here.

Strategy A: Nucleophilic Addition to a Carbonyl Precursor

This approach involves the formation of the C1-phenyl bond via a Grignard reaction, a cornerstone of carbon-carbon bond formation.[7][8]

Workflow: Grignard Reaction Route

Caption: Proposed workflow for synthesizing 1-phenyl-1,4-butanediol.

Causality and Experimental Choices: The reduction of a ketone with sodium borohydride (NaBH₄) is a highly effective and chemoselective method for generating alcohols.[9][10] Unlike stronger reducing agents like lithium aluminum hydride (LiAlH₄), NaBH₄ is compatible with protic solvents (like methanol or ethanol) and is safer to handle, making it ideal for this transformation.[11] The reaction proceeds via the nucleophilic addition of a hydride ion (H⁻) to the electrophilic carbonyl carbon.[10][12] The resulting alkoxide is then protonated by the solvent to yield the final diol. This method generates a racemic mixture of the (R)- and (S)-enantiomers at the C1 position.

Detailed Experimental Protocol: Reduction of 4-hydroxy-1-phenyl-1-butanone

Objective: To synthesize 1-phenyl-1,4-butanediol from 4-hydroxy-1-phenyl-1-butanone via sodium borohydride reduction.

Materials:

• 4-hydroxy-1-phenyl-1-butanone (1.0 eq)

• Sodium borohydride (NaBH₄) (1.2 eq)[11]

• Methanol (MeOH), anhydrous

• Deionized water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel, rotary evaporator

Procedure:

• Reaction Setup: Dissolve 4-hydroxy-1-phenyl-1-butanone in methanol (approx. 10 mL per gram of ketone) in a round-bottom flask equipped with a magnetic stir bar. Cool the solution to 0 °C in an ice bath.

• Addition of Reducing Agent: Slowly add sodium borohydride to the stirred solution in small portions over 15-20 minutes. Rationale: Portion-wise addition controls the exothermic reaction and hydrogen gas evolution.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 3 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting ketone is fully consumed.

• Quenching: Cool the reaction mixture back to 0 °C and slowly add deionized water to quench the excess NaBH₄. Once gas evolution ceases, carefully add 1 M HCl to neutralize the solution to pH ~7.

• Extraction: Remove the methanol from the mixture using a rotary evaporator. Extract the remaining aqueous layer three times with ethyl acetate. Rationale: Ethyl acetate is a suitable solvent for extracting the diol product while being immiscible with the aqueous layer.

• Washing: Combine the organic extracts and wash sequentially with deionized water and then brine. Rationale: The brine wash helps to remove residual water from the organic phase.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude 1-phenyl-1,4-butanediol.

• Purification: Purify the crude product by flash column chromatography on silica gel if necessary.

Analytical Characterization Workflow

Confirming the identity and purity of a newly synthesized 1-phenyl-1,4-butanediol derivative is a critical step. A multi-technique approach is required for unambiguous structure elucidation.

Table 1: Expected Analytical Data for 1-Phenyl-1,4-butanediol

Technique	Expected Observations	Rationale
¹H NMR	~7.2-7.4 ppm (multiplet, 5H): Aromatic protons.[1] ~4.7 ppm (triplet, 1H): CH-OH proton at C1. ~3.6 ppm (triplet, 2H): CH₂-OH protons at C4. ~1.6-1.9 ppm (multiplets, 4H): Aliphatic CH₂ protons at C2 and C3. Variable (broad singlets, 2H): OH protons (exchangeable with D₂O).[13]	Provides information on the proton environment, connectivity (via coupling), and stoichiometry of the molecule.
¹³C NMR	~145 ppm: Quaternary aromatic carbon (C-ipso). ~125-129 ppm: Aromatic CH carbons. ~75 ppm: CH-OH carbon at C1. ~62 ppm: CH₂-OH carbon at C4. ~30-35 ppm: Aliphatic CH₂ carbons at C2 and C3.	Determines the number and electronic environment of unique carbon atoms in the molecule.
FT-IR	~3300-3400 cm⁻¹ (broad): O-H stretching of the alcohol groups.[14] ~3030 cm⁻¹ (sharp): Aromatic C-H stretching. ~2850-2950 cm⁻¹ (multiple): Aliphatic C-H stretching. ~1050-1150 cm⁻¹ (strong): C-O stretching of primary and secondary alcohols.[14]	Identifies the key functional groups present in the molecule.

| Mass Spec. (ESI) | [M+Na]⁺: Expected molecular ion peak plus sodium. [M-H₂O+H]⁺: Common fragment corresponding to the loss of water. | Confirms the molecular weight of the compound and provides fragmentation patterns that can aid in structural confirmation.[15][16] |

Prospective Applications and Research Directions

The unique structural features of 1-phenyl-1,4-butanediol derivatives suggest their utility in several advanced scientific fields.

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A Guide to Elucidating the Pharmacophore Properties of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

An In-Depth Technical Whitepaper for Drug Discovery Professionals

Executive Summary

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a chiral small molecule possessing a unique combination of functional groups pivotal for molecular interactions: a phenyl ring, a primary amine, and two hydroxyl groups. Its specific stereochemistry dictates a precise three-dimensional arrangement of these groups, making it an intriguing scaffold for drug design. This technical guide provides a comprehensive framework for elucidating the pharmacophoric properties of this molecule. It serves as a roadmap for researchers, outlining both predictive computational methodologies and the logic behind them. This document details the process of identifying key chemical features essential for potential biological activity and presents robust, step-by-step protocols for both ligand-based and structure-based pharmacophore modeling, empowering research teams to unlock the therapeutic potential of this and similar chemical entities.

Introduction: The Convergence of Structure and Activity

In the landscape of medicinal chemistry, the efficacy of a therapeutic agent is fundamentally governed by its ability to interact with a biological target in a precise three-dimensional manner. A pharmacophore is the abstract representation of all steric and electronic features that are necessary to ensure the optimal supramolecular interactions with a specific target, ultimately triggering or blocking its biological response.[1][2] Elucidating the pharmacophore of a molecule like (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a critical step in understanding its potential mechanism of action and in designing novel, more potent analogues.

The subject molecule, with its two stereocenters (at C1 and C3), presents a fixed spatial arrangement of key chemical features. The phenyl group can engage in hydrophobic and aromatic (π-π or cation-π) interactions.[3] The primary amino group, likely protonated at physiological pH, can act as a hydrogen bond donor and participate in ionic interactions. The primary and secondary hydroxyl groups are classic hydrogen bond donors and acceptors.[4] The specific (1R,3S) configuration distinguishes it from its other stereoisomers, highlighting the importance of stereoselectivity in drug-receptor binding. This guide will systematically deconstruct the molecule to predict its pharmacophoric features and detail the computational workflows required to build and validate a robust pharmacophore model.

Structural and Physicochemical Profile

A thorough analysis of the molecule's structure is the foundation for any pharmacophore hypothesis. The key functional moieties of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol are the basis for its potential interactions within a biological binding pocket.

• Phenyl Group: A bulky, hydrophobic feature capable of engaging in van der Waals forces, hydrophobic interactions, and π-stacking with aromatic residues (e.g., Phenylalanine, Tyrosine, Tryptophan).

• Amino Group (C3): A primary amine that is a potent hydrogen bond donor and, in its protonated (cationic) form, can form strong ionic bonds or salt bridges with acidic residues (e.g., Aspartate, Glutamate).

• Hydroxyl Groups (C1 and C4): Both the benzylic and primary alcohols can serve as hydrogen bond donors and acceptors, forming critical connections with the target protein.

These features, combined with the molecule's overall physicochemical properties, dictate its behavior. A summary of its predicted properties is presented below.

Table 1: Predicted Physicochemical Properties of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Property	Predicted Value	Implication in Drug Design
Molecular Formula	C₁₀H₁₅NO₂	Provides the elemental composition.
Molecular Weight	181.23 g/mol	Falls within the range for good oral bioavailability (Lipinski's Rule of Five).
Hydrogen Bond Donors	4 (2x -OH, -NH₂)	Indicates significant potential for directed interactions with a biological target.
Hydrogen Bond Acceptors	3 (2x -OH, -N)	Offers versatility in forming hydrogen bonds.
Aromatic Rings	1	Key feature for hydrophobic and aromatic interactions.
pKa (Predicted Basic)	~9.5 - 10.5	The amino group will be predominantly protonated and positively charged at pH 7.4.
LogP (Predicted)	~-0.1	Suggests high water solubility and potentially low membrane permeability if uncharged.

Hypothetical Pharmacophore Model

Based on the structural analysis, a hypothetical pharmacophore model for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol can be constructed. This model serves as a foundational hypothesis to be tested and refined using the computational methods described in the subsequent sections. The essential features are:

• One Aromatic Ring (AR): Representing the phenyl group.

• One Positive Ionizable (PI): Representing the protonated primary amine.

• Two Hydrogen Bond Donors (HBD): From the two hydroxyl groups and the amino group.

• Two Hydrogen Bond Acceptors (HBA): From the two hydroxyl groups.

The spatial relationship between these features is rigidly defined by the molecule's stereochemistry.

Caption: Hypothetical pharmacophore features of the target molecule.

Methodologies for Pharmacophore Model Generation

The generation of a reliable pharmacophore model is an iterative process that can be approached in two primary ways: ligand-based, when a set of active molecules is known but the target structure is not, and structure-based, when the 3D structure of the biological target is available.[2][5]

Ligand-Based Pharmacophore Modeling

This approach is predicated on the principle that a group of molecules binding to the same target and eliciting a similar biological response likely share common chemical features arranged in a similar spatial geometry.[6] The workflow is designed to identify this common pattern.

• Training Set Compilation:

  • Rationale: The quality of the model is directly dependent on the quality and diversity of the input data.[5]

  • Action: Assemble a dataset of at least 15-20 compounds with known, high-affinity binding to the target of interest. Include (1R,3S)-3-Amino-1-phenyl-1,4-butanediol as the lead compound. Ensure the set includes structural diversity.

• Conformational Analysis:

  • Rationale: Flexible molecules exist as an ensemble of conformations in solution. It is crucial to generate a wide range of low-energy conformations for each molecule to ensure the bioactive conformation is likely included.[2][7]

  • Action: For each molecule in the training set, perform a conformational search using tools like MOE (Molecular Operating Environment) or VEGA ZZ.[8] Methods can range from systematic searches for simple molecules to stochastic or molecular dynamics searches for more complex ones.[9] Retain all unique conformers within a defined energy window (e.g., 15-20 kcal/mol) of the global minimum.

• Molecular Alignment & Feature Identification:

  • Rationale: The core of the method involves superimposing the conformers of active molecules to find a common 3D arrangement of pharmacophoric features.

  • Action: Using software such as LigandScout, Discovery Studio, or MOE, align the sets of conformers.[10][11][12] The software will identify common features (HBD, HBA, AR, PI, Hydrophobic) and generate multiple pharmacophore hypotheses based on different alignment solutions.[13]

• Hypothesis Scoring and Selection:

  • Rationale: The generated hypotheses must be ranked to identify the one that best represents the key features for activity.

  • Action: The software scores each hypothesis based on how well it maps to the active molecules and its complexity. The best model is typically the one that maps the most features across the highest number of active compounds.

• Model Validation:

  • Rationale: A model's predictive power must be rigorously validated before it can be trusted for virtual screening or lead optimization.[14][15]

  • Action:

    • Internal Validation: Use the training set to assess the model's ability to distinguish highly active from moderately active compounds.

    • External Validation: Prepare a separate "test set" of known active and inactive compounds that were not used to build the model. Screen this test set against the pharmacophore hypothesis. A good model will identify a high percentage of the actives (sensitivity) while rejecting a high percentage of the inactives (specificity).[2] Calculate metrics like the enrichment factor and construct a Receiver Operating Characteristic (ROC) curve to quantify performance.[14][16]

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• 3. Structure-based Pharmacophore Modeling - Protheragen [wavefunction.protheragen.ai]
• 4. peptide.com [peptide.com]
• 5. Drug Design by Pharmacophore and Virtual Screening Approach - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. ligandscout.software.informer.com [ligandscout.software.informer.com]
• 11. Ligand and Pharmacophore based Design | BIOVIA - Dassault Systèmes [3ds.com]
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• 13. researchgate.net [researchgate.net]
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• 16. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol from L-phenylalanine

Application Note & Protocol

Stereoselective Synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol: A Chiral Pool Approach from L-Phenylalanine

Abstract

This document provides a comprehensive guide for the multi-step synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, a valuable chiral building block, utilizing L-phenylalanine as an inexpensive and enantiopure starting material. The synthetic strategy hinges on the preservation of the inherent (S)-stereocenter from L-phenylalanine while controllably installing a new (R)-stereocenter through a diastereoselective, chelation-controlled reduction of a key β-amino ketone intermediate. This protocol details the necessary steps, from N-protection of the starting amino acid to the final deprotection, with in-depth explanations of the chemical principles and experimental considerations critical for success. This guide is intended for researchers in synthetic chemistry and drug development who require access to stereochemically defined amino alcohol scaffolds.

Introduction

Chiral 1,3-amino alcohols are privileged structural motifs found in a wide array of biologically active molecules, including pharmaceuticals and natural products.[1] Their defined spatial arrangement of functional groups is often crucial for specific molecular interactions with biological targets. (1R,3S)-3-Amino-1-phenyl-1,4-butanediol represents a versatile synthon, embedding this important pharmacophore with multiple points for further chemical elaboration.

The synthesis of enantiomerically pure compounds often relies on asymmetric catalysis or the resolution of racemic mixtures. An alternative, highly efficient strategy is the "chiral pool" approach, which utilizes readily available, inexpensive, and enantiopure natural products as starting materials.[2] L-phenylalanine, an essential amino acid produced on a large scale via fermentation, is an ideal candidate, providing a foundational stereocenter from which more complex molecules can be built.[3][4]

This application note outlines a robust and logical pathway from L-phenylalanine to the target diol. The core of this strategy involves the construction of a β-amino ketone, followed by a diastereoselective reduction to establish the second stereocenter in the desired syn configuration relative to the first.[5] Each step is presented with a detailed protocol and a rationale for the chosen reagents and conditions, providing a self-validating framework for researchers.

Overall Synthetic Workflow

The synthesis is accomplished in a five-step sequence, as illustrated below. The process begins with the protection of the amine, followed by conversion to a Weinreb amide to facilitate controlled carbon-carbon bond formation. The subsequent steps build the carbon backbone and, critically, set the final stereocenter before deprotection yields the target molecule.

Caption: Overall workflow for the synthesis of the target amino diol.

Part 1: Synthesis of N-Boc-L-Phenylalanine (Protection)

Scientific Principle

The primary amine of L-phenylalanine is a potent nucleophile and base. To prevent unwanted side reactions in subsequent steps, such as acting as a base in Grignard reactions or interfering with amide coupling, it must be "protected." The tert-butoxycarbonyl (Boc) group is an ideal choice due to its stability under a wide range of non-acidic conditions and its facile removal with mild acid.[6] The reaction proceeds via nucleophilic attack of the amino group on the di-tert-butyl dicarbonate (Boc)₂O reagent.[7]

Experimental Protocol

• To a 1-L flask, add L-phenylalanine (33.0 g, 0.2 mol) and deionized water (200 mL).

• Add 1,4-dioxane (200 mL) and stir until a suspension is formed.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add 1 M sodium hydroxide solution until the pH reaches 10.0, ensuring the L-phenylalanine dissolves completely.

• In a separate beaker, dissolve di-tert-butyl dicarbonate ((Boc)₂O) (48.0 g, 0.22 mol, 1.1 equiv) in 100 mL of 1,4-dioxane.

• Add the (Boc)₂O solution dropwise to the stirred amino acid solution over 1 hour, maintaining the temperature at 0-5 °C.

• While adding, monitor the pH and maintain it between 9.5-10.0 by periodic dropwise addition of 1 M NaOH.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12 hours.

• Transfer the reaction mixture to a separatory funnel and wash with diethyl ether (2 x 150 mL) to remove any unreacted (Boc)₂O.

• Place the aqueous layer in a large beaker and cool to 0 °C. Acidify to pH 2-3 by slowly adding 1 M hydrochloric acid. A white precipitate will form.

• Extract the product with ethyl acetate (3 x 200 mL).

• Combine the organic extracts, wash with brine (1 x 100 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure to yield N-Boc-L-phenylalanine as a white solid. The product is typically used in the next step without further purification.

Part 2: Synthesis of the β-Amino Ketone Intermediate

This stage involves a three-step sequence to convert the protected amino acid into a key β-amino ketone, which is the direct precursor for the stereoselective reduction.

Protocol 2a: Weinreb Amide Formation

Principle: Standard organometallic addition to carboxylic acids or esters can be difficult to control, often leading to over-addition and formation of tertiary alcohols.[8] The N,O-dimethylhydroxyamide, or Weinreb amide, forms a stable chelated intermediate with the Grignard reagent, preventing the collapse of the tetrahedral intermediate and subsequent second addition.[9] This allows for the clean formation of a ketone upon acidic workup.

• Dissolve N-Boc-L-phenylalanine (26.5 g, 0.1 mol) in anhydrous dichloromethane (DCM, 400 mL) under a nitrogen atmosphere.

• Add N,O-dimethylhydroxylamine hydrochloride (10.7 g, 0.11 mol) and N-methylmorpholine (NMM) (33 mL, 0.3 mol).

• Cool the mixture to 0 °C.

• Add 1-Hydroxybenzotriazole (HOBt) (14.9 g, 0.11 mol) followed by 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDCI) (21.1 g, 0.11 mol).

• Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir for an additional 16 hours.

• Wash the reaction mixture sequentially with 1 M HCl (2 x 100 mL), saturated NaHCO₃ solution (2 x 100 mL), and brine (1 x 100 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to obtain the N-Boc-L-phenylalanine Weinreb amide as a pale oil.

Protocol 2b: Grignard Addition to Form β-Amino Ynone

Principle: This step builds the carbon skeleton. Ethynylmagnesium bromide adds to the Weinreb amide to form the corresponding ynone (a ketone adjacent to an alkyne). This introduces the two carbons that will ultimately become C1 and the C4 hydroxyl group of the final product.

• In a flame-dried, three-necked flask under nitrogen, add the Weinreb amide (30.8 g, 0.1 mol) and 300 mL of anhydrous tetrahydrofuran (THF). Cool the solution to 0 °C.

• Slowly add a 0.5 M solution of ethynylmagnesium bromide in THF (240 mL, 0.12 mol) via an addition funnel over 1 hour.

• Stir the reaction at 0 °C for 3 hours.

• Quench the reaction by slowly adding saturated aqueous ammonium chloride solution (100 mL).

• Extract the mixture with ethyl acetate (3 x 150 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by flash chromatography (silica gel, 10-20% ethyl acetate in hexanes) to yield the β-amino ynone.

Protocol 2c: Hydration of the Alkyne

Principle: The alkyne is converted to a methyl ketone via Markovnikov hydration. This reaction is typically catalyzed by mercury(II) salts in the presence of a strong acid.

• Dissolve the β-amino ynone (28.9 g, 0.1 mol) in a mixture of acetic acid (200 mL) and water (50 mL).

• Add mercury(II) sulfate (HgSO₄) (1.5 g, 5 mol%).

• Heat the mixture to 60 °C and stir for 4 hours, monitoring the reaction by TLC.

• Cool the reaction to room temperature and neutralize by carefully adding solid sodium bicarbonate.

• Filter the mixture through a pad of Celite to remove mercury salts.

• Extract the filtrate with ethyl acetate (3 x 150 mL).

• Wash the combined organic layers with saturated NaHCO₃ and brine, then dry over anhydrous Na₂SO₄.

• Concentrate under reduced pressure to yield the crude (S)-4-(tert-butoxycarbonylamino)-5-phenyl-2-pentanone, which can be purified by chromatography if necessary.

Part 3: Diastereoselective Reduction to the syn-1,3-Amino Alcohol

Scientific Principle and Mechanism

This is the most critical step for establishing the final stereochemistry. The reduction of β-amino ketones can yield either syn or anti 1,3-amino alcohols depending on the reaction conditions.[5] To achieve the desired (1R,3S) syn product, a chelation-controlled reduction is employed. Reagents like zinc borohydride (Zn(BH₄)₂) are effective for this purpose. The zinc ion coordinates to both the carbonyl oxygen and an oxygen of the N-Boc protecting group, forming a rigid six-membered cyclic intermediate. This conformation locks the molecule in place, sterically hindering one face of the ketone. The hydride is then delivered from the less hindered face, resulting in the formation of the syn alcohol with high diastereoselectivity.[1]

Caption: Chelation-control model for the diastereoselective reduction.

Experimental Protocol

• Dissolve the β-amino ketone (30.7 g, 0.1 mol) in anhydrous THF (400 mL) under a nitrogen atmosphere.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Prepare a ~0.5 M solution of Zn(BH₄)₂ in THF. Caution: Zinc borohydride is moisture-sensitive and pyrophoric.

• Slowly add the Zn(BH₄)₂ solution (240 mL, 0.12 mol) to the ketone solution, keeping the internal temperature below -70 °C.

• Stir the reaction at -78 °C for 6 hours.

• Quench the reaction by the slow, careful addition of saturated aqueous Rochelle's salt (sodium potassium tartrate) solution (150 mL).[10]

• Allow the mixture to warm to room temperature and stir for 1 hour.

• Extract the product with ethyl acetate (3 x 200 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify by flash chromatography to yield N-Boc-(1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Part 4: N-Boc Deprotection

Scientific Principle

The final step is the removal of the Boc protecting group to liberate the free amine. This is achieved under acidic conditions. The mechanism involves protonation of the carbonyl oxygen of the Boc group, followed by the elimination of isobutylene and carbon dioxide, which are volatile byproducts and drive the reaction to completion.[11]

Experimental Protocol

• Dissolve the purified N-Boc protected diol (30.9 g, 0.1 mol) in anhydrous DCM (200 mL).

• Cool the solution to 0 °C in an ice bath.

• Slowly add trifluoroacetic acid (TFA) (77 mL, 1.0 mol).

• Stir the reaction at 0 °C for 1 hour, then warm to room temperature and stir for an additional 2 hours.

• Remove the solvent and excess TFA under reduced pressure.

• Dissolve the residue in a small amount of water (50 mL) and basify to pH 10-11 by adding 2 M aqueous potassium hydroxide solution.[12]

• Extract the free amine product into DCM (4 x 100 mL).

• Combine the organic layers, dry over anhydrous K₂CO₃, filter, and concentrate under reduced pressure to yield (1R,3S)-3-Amino-1-phenyl-1,4-butanediol as a crystalline solid or viscous oil.

Summary of Quantitative Data

Step	Starting Material	Key Reagents	Equivalents	Temp (°C)	Time (h)	Typical Yield (%)
1	L-Phenylalanine	(Boc)₂O, NaOH	1.1	0 → RT	12	90-95
2a	N-Boc-L-Phe	EDCI, HOBt, NMM	1.1	0 → RT	18	85-90
2b	Weinreb Amide	Ethynylmagnesium bromide	1.2	0	3	80-85
2c	β-Amino Ynone	HgSO₄ (cat.), Acetic Acid	0.05	60	4	85-90
3	β-Amino Ketone	Zn(BH₄)₂	1.2	-78	6	80-88
4	N-Boc Diol	TFA	10	0 → RT	3	90-97

References

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• DeNinno, M. P., et al. (1991). Synthesis and use of 3-amino-4-phenyl-2-piperidones and 4-amino-2-benzazepin-3-ones as conformationally restricted phenylalanine isosteres in renin inhibitors. Journal of Medicinal Chemistry. [Link]

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Synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol via Reductive Amination: An Application Note

Abstract

This application note provides a detailed protocol for the stereoselective synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, a valuable chiral building block in pharmaceutical development. The described methodology employs a reductive amination strategy, a robust and widely utilized transformation in organic synthesis for the formation of carbon-nitrogen bonds.[1][2][3] This guide is intended for researchers, scientists, and drug development professionals, offering in-depth technical details, mechanistic insights, and practical guidance to ensure successful and reproducible execution of the synthesis.

Introduction: The Significance of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol and the Merits of Reductive Amination

Chiral amino alcohols are privileged structural motifs found in a vast array of biologically active molecules and pharmaceutical agents. The specific stereoisomer, (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, serves as a critical intermediate in the synthesis of various therapeutics. Its precise three-dimensional arrangement is often crucial for target engagement and pharmacological activity.

Reductive amination stands out as a highly efficient and versatile method for the synthesis of amines from carbonyl compounds.[4][5][6] This one-pot reaction combines the formation of an imine or enamine intermediate from a ketone or aldehyde and an amine source, followed by its in-situ reduction to the corresponding amine.[7][8] This approach offers several advantages over other amination methods, including:

• High Atom Economy: The reaction is highly convergent, minimizing waste.

• Mild Reaction Conditions: Often proceeding at or near room temperature, preserving sensitive functional groups.[9]

• Broad Substrate Scope: Applicable to a wide range of carbonyl compounds and amine sources.[4][5]

• Control of Stoichiometry: Reduces the likelihood of over-alkylation, a common side reaction in direct alkylation of amines.[1]

This application note will focus on a specific protocol for the synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, detailing the necessary reagents, conditions, and purification procedures.

Mechanistic Overview: The Chemistry Behind the Transformation

The reductive amination process for the synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol proceeds through two key mechanistic steps:

• Imine Formation: The reaction is initiated by the nucleophilic attack of an ammonia source on the carbonyl group of a suitable ketone precursor. This is followed by dehydration to form a transient imine intermediate. The reaction is typically catalyzed by a mild acid.

• Hydride Reduction: A reducing agent, such as sodium borohydride (NaBH₄), is then introduced to selectively reduce the C=N double bond of the imine to the corresponding amine.[10] Sodium borohydride is a versatile and relatively mild reducing agent, making it suitable for this transformation without significantly reducing the starting ketone.[1][10]

Caption: General mechanism of reductive amination.

Experimental Protocol: A Step-by-Step Guide

This protocol outlines the synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol from a suitable chiral ketone precursor.

Materials and Reagents

Reagent	Molecular Weight ( g/mol )	Molarity/Concentration	Amount	Equivalents
(R)-4-hydroxy-4-phenylbutan-2-one	164.20	-	1.00 g	1.0
Ammonium Acetate (NH₄OAc)	77.08	-	2.35 g	5.0
Methanol (MeOH)	32.04	Anhydrous	20 mL	-
Sodium Borohydride (NaBH₄)	37.83	-	0.46 g	2.0
Deionized Water (H₂O)	18.02	-	As needed	-
Dichloromethane (DCM)	84.93	-	As needed	-
Anhydrous Sodium Sulfate (Na₂SO₄)	142.04	-	As needed	-
Hydrochloric Acid (HCl)	36.46	1 M solution	As needed	-
Sodium Hydroxide (NaOH)	40.00	1 M solution	As needed	-

Reaction Procedure

Caption: Experimental workflow for the synthesis.

• Imine Formation: In a clean, dry round-bottom flask equipped with a magnetic stir bar, dissolve (R)-4-hydroxy-4-phenylbutan-2-one (1.00 g, 6.09 mmol) and ammonium acetate (2.35 g, 30.5 mmol) in anhydrous methanol (20 mL). Stir the mixture at room temperature for 2 hours to facilitate the formation of the imine intermediate.

• Reduction: Cool the reaction mixture to 0°C in an ice bath. Slowly add sodium borohydride (0.46 g, 12.2 mmol) portion-wise over 15 minutes. Caution: Hydrogen gas is evolved during this step; ensure adequate ventilation. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 16 hours.

• Workup: Carefully quench the reaction by the slow addition of deionized water (20 mL). Concentrate the mixture under reduced pressure to remove the methanol. Extract the aqueous residue with dichloromethane (3 x 30 mL).

• Purification: Combine the organic extracts and dry over anhydrous sodium sulfate. Filter the mixture and concentrate the filtrate under reduced pressure to yield the crude product. The crude aminodiol can be purified by column chromatography on silica gel, eluting with a gradient of dichloromethane and methanol. Alternatively, purification can be achieved through the formation of a salt, such as the hydrochloride or oxalate salt, followed by crystallization.[11] Another approach involves the formation of a Schiff base with an aromatic aldehyde, which can be isolated and then hydrolyzed to yield the purified aminodiol.[12]

Discussion: Critical Parameters and Troubleshooting

• Choice of Reducing Agent: While sodium borohydride is effective, other reducing agents like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (NaBH(OAc)₃) can also be used.[1][9] These reagents are milder and can offer better selectivity, especially if the starting ketone is particularly susceptible to reduction.[1][13]

• Ammonia Source: Ammonium acetate serves as a convenient source of ammonia in situ. Other ammonium salts or aqueous ammonia can also be employed, though reaction conditions may need to be optimized.[4][5]

• Reaction Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) to ensure complete consumption of the starting material and formation of the product.

• Stereochemical Integrity: The stereochemistry of the starting chiral ketone is crucial for obtaining the desired (1R,3S) stereoisomer of the product. It is important to use a starting material with high enantiomeric excess.

• Purification Strategy: The choice of purification method will depend on the purity of the crude product and the desired final purity. For highly pure material, crystallization of a salt is often the most effective method.

Conclusion

This application note provides a comprehensive and practical guide for the synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol via reductive amination. By following the detailed protocol and considering the critical parameters discussed, researchers can confidently and reproducibly synthesize this valuable chiral building block for applications in pharmaceutical research and development.

References

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

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• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. ChemSusChem. [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry. [Link]

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• Reductive amination – Knowledge and References. Taylor & Francis. [Link]

• A process for the purification of 3-amino-1,2-propanediol and 2-amino-1,3-propanediol.
• Process for the purification of an aminoalcohol.

• Three-Component Stereoselective Enzymatic Synthesis of Amino-Diols and Amino-Polyols. ACS Catalysis. [Link]

• Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. MDPI. [Link]

• Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. ResearchGate. [Link]

• Chemoselective Synthesis of δ‑Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC–Ir(III) Complex. The Journal of Organic Chemistry. [Link]

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• Schiff base and reductive amination reactions of α-amino acids: a facile route toward N-alkylated amino acids and peptoid synthesis. Polymer Chemistry. [Link]

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The Elusive Chiral Auxiliary: An In-depth Look at (1R,3S)-3-Amino-1-phenyl-1,4-butanediol in Asymmetric Synthesis

Introduction: In the landscape of asymmetric synthesis, chiral auxiliaries are indispensable tools for exerting stereochemical control over chemical reactions, enabling the selective formation of one enantiomer or diastereomer over others. These transiently incorporated chiral molecules guide the approach of reagents to a prochiral substrate, effectively translating their inherent chirality to the newly formed stereocenter. While a variety of chiral auxiliaries derived from natural products like amino acids, terpenes, and carbohydrates are well-established, the exploration of novel chiral scaffolds continues to be an active area of research. This application note delves into the potential utility of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol as a chiral auxiliary. However, a comprehensive survey of the scientific literature reveals a notable absence of its application in this context, suggesting it is not a commonly employed auxiliary.

The Structural Promise of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol possesses several structural features that theoretically make it a candidate for a chiral auxiliary:

• Defined Stereochemistry: The molecule has two fixed chiral centers at the C1 and C3 positions, providing a rigid stereochemical framework.

• Multiple Functional Groups: The presence of a primary amine and two hydroxyl groups (primary and secondary) offers multiple points for temporary attachment to a substrate. This could be achieved through the formation of amides, esters, or cyclic structures like oxazolidinones.

• Potential for Chelation: The 1,3-amino alcohol motif could potentially chelate to metal centers, which is a common strategy in many asymmetric reactions to create a rigid, well-defined transition state that directs the stereochemical outcome.

Hypothetical Applications in Asymmetric Synthesis

Based on the structural motifs present in (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, one could envision its application in several key asymmetric transformations. It is important to stress that the following are hypothetical scenarios due to the lack of specific published examples.

Potential Workflow for Asymmetric Aldol Addition

The aldol reaction is a powerful carbon-carbon bond-forming reaction that often requires stereochemical control. A chiral auxiliary like the one could theoretically be employed as follows:

Diagram of Hypothetical Workflow

Caption: Hypothetical workflow for an asymmetric aldol reaction.

Hypothetical Protocol

• Attachment of the Auxiliary: The carboxylic acid substrate would be coupled to the chiral auxiliary. This could potentially involve forming an amide with the amino group or an ester with one of the hydroxyl groups.

• Diastereoselective Aldol Reaction: The resulting chiral adduct would be treated with a base (e.g., lithium diisopropylamide) to form a chiral enolate. Subsequent reaction with an aldehyde would proceed through a diastereoselective transition state, dictated by the stereochemistry of the auxiliary.

• Cleavage of the Auxiliary: The chiral auxiliary would then be cleaved from the aldol product, for instance by hydrolysis, to yield the desired chiral β-hydroxy acid and recover the auxiliary for potential reuse.

Challenges and Lack of Precedent

Despite its theoretical potential, the absence of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol in the literature as a chiral auxiliary suggests potential challenges:

• Synthesis and Availability: The synthesis of this specific stereoisomer may be complex or costly, making more readily available chiral auxiliaries derived from the chiral pool (e.g., from amino acids) more attractive.

• Efficiency and Selectivity: It is possible that in practice, this auxiliary does not provide high levels of diastereoselectivity in common asymmetric reactions compared to well-established auxiliaries like Evans oxazolidinones or Oppolzer's sultams.

• Cleavage Conditions: The conditions required to cleave the auxiliary may not be mild enough, potentially leading to racemization or decomposition of the desired product.

Conclusion

While (1R,3S)-3-Amino-1-phenyl-1,4-butanediol possesses structural features that are desirable in a chiral auxiliary, there is a conspicuous lack of published research demonstrating its application in this role. The field of asymmetric synthesis has a rich history of developing and optimizing chiral auxiliaries, and the current body of scientific literature suggests that other, more effective and readily accessible auxiliaries have become the standards in the field. Researchers and drug development professionals seeking to implement chiral auxiliary-based strategies would be better served by consulting the extensive literature on well-validated auxiliaries for their specific synthetic challenges. Further research would be required to explore and validate the potential of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol as a practical tool in asymmetric synthesis.

References

Due to the lack of specific literature on the use of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol as a chiral auxiliary, a standard reference list for this specific topic cannot be provided. For general information on chiral auxiliaries and asymmetric synthesis, the following resources are recommended:

• Evans, D. A. (1982). Studies in Asymmetric Synthesis—The Development of Practical Chiral Enolate Synthons. Aldrichimica Acta, 15(2), 23-32.
• Gawley, R. E., & Aubé, J. (Eds.). (2012). Principles of Asymmetric Synthesis. Elsevier.
• Stephenson, G. R. (Ed.). (1996). Advanced Asymmetric Synthesis. Springer.

Application Note & Protocol: Stereoselective Synthesis of HIV Protease Inhibitors via Amino Diol Intermediates

Introduction: The Central Role of the Amino Diol Core in HIV Protease Inhibition

The Human Immunodeficiency Virus (HIV) protease is an aspartyl protease essential for the viral life cycle.[1] It cleaves newly synthesized viral polyproteins into functional enzymes and structural proteins, a process critical for the maturation of infectious virions.[1][2] Consequently, inhibiting this enzyme halts viral replication, making it a cornerstone target for antiretroviral therapy.[1][3]

HIV Protease Inhibitors (PIs) are a class of potent antiretroviral drugs designed to bind tightly to the active site of the protease, mimicking the natural peptide substrate's transition state.[1] A key structural motif responsible for the high efficacy of many second-generation PIs, such as Atazanavir and Darunavir, is the amino diol moiety. This functional group, with its precisely oriented hydroxyl and amino groups, acts as a non-cleavable isostere of the transition state, effectively blocking the enzyme's catalytic activity.

The stereochemistry of the amino diol core is paramount; only the correct spatial arrangement of atoms ensures optimal binding to the protease active site. Therefore, the development of robust, stereocontrolled synthetic routes to chiral amino diol intermediates is a critical challenge in the manufacturing of these life-saving therapeutics. This guide provides a detailed examination of the principles and a practical protocol for the synthesis of a key amino diol intermediate used in the production of potent HIV PIs.

Foundational Principles of Chiral Amino Diol Synthesis

The synthesis of optically pure amino diols is a significant endeavor in medicinal chemistry. The primary challenge lies in controlling the stereochemistry at two or more contiguous chiral centers. Several strategies have been developed to address this, broadly categorized as follows:

• Chiral Pool Synthesis: This approach utilizes readily available, inexpensive chiral starting materials, such as amino acids (e.g., L-Phenylalanine), to introduce the initial stereocenter. Subsequent reactions are then designed to be diastereoselective, where the existing chirality directs the formation of new stereocenters.

• Asymmetric Catalysis: This powerful strategy employs a small amount of a chiral catalyst to induce stereoselectivity in a reaction involving a prochiral substrate. Key examples include catalytic asymmetric dihydroxylation and nitroaldol (Henry) reactions.[4]

• Biocatalysis: Enzymes offer unparalleled stereo-, regio-, and chemoselectivity under mild reaction conditions.[5][6] Ketoreductases, for instance, can reduce a ketone to a specific stereoisomer of the corresponding alcohol with exceptional purity, making them highly valuable in pharmaceutical synthesis.[7] An enzymatic process has been successfully developed for an intermediate of Atazanavir, achieving high yield and diastereomeric purity.[7]

Our focus in this guide will be on a convergent, diastereoselective approach starting from a chiral amino acid, a common and scalable strategy in industrial drug synthesis.

Workflow for Amino Diol Intermediate Synthesis

The following diagram outlines the general synthetic strategy, starting from a protected amino acid and proceeding through a key ketone intermediate, which is then stereoselectively reduced to the target amino diol.

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Catalytic Applications of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol Ligands: A Guide for Researchers

Introduction: The Role of Chiral Amino Alcohols in Asymmetric Catalysis

In the landscape of modern synthetic chemistry, the quest for enantiomerically pure compounds is of paramount importance, particularly in the pharmaceutical and agrochemical industries where the chirality of a molecule can dictate its biological activity.[1][2] Asymmetric catalysis, which utilizes chiral catalysts to stereoselectively produce one enantiomer of a product over the other, has emerged as a powerful and efficient strategy to achieve this goal.[3] Central to this field is the design and application of chiral ligands, organic molecules that coordinate to a metal center and create a chiral environment, thereby influencing the stereochemical outcome of a reaction.[3]

Among the vast array of chiral ligands developed, β-amino alcohols have proven to be a privileged class, demonstrating remarkable efficiency and selectivity in a variety of asymmetric transformations.[3][4][5] This guide focuses on the catalytic applications of a specific chiral β-amino alcohol, (1R,3S)-3-Amino-1-phenyl-1,4-butanediol . While direct literature on this exact ligand is emerging, its structural motifs are present in a well-established family of ligands for which numerous catalytic protocols have been developed. The principles and procedures outlined herein are based on these robust, field-proven methodologies for analogous chiral amino alcohol ligands and are intended to serve as a comprehensive resource for researchers exploring the potential of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol in asymmetric catalysis.

Core Application: Asymmetric Transfer Hydrogenation (ATH) of Prochiral Ketones

One of the most significant applications of chiral β-amino alcohol ligands is in the asymmetric transfer hydrogenation (ATH) of prochiral ketones to produce chiral secondary alcohols.[5][6] This reaction is valued for its operational simplicity, mild reaction conditions, and the use of safe, readily available hydrogen donors like isopropanol or formic acid.[3]

Mechanism of Asymmetric Transfer Hydrogenation

The prevailing mechanism for Ru(II)-catalyzed ATH with amino alcohol ligands involves a metal-ligand bifunctional concerted step.[7] In this "outer-sphere" mechanism, the ketone substrate is not directly coordinated to the metal center. Instead, the reaction proceeds through a six-membered pericyclic transition state. The amine moiety of the ligand and the hydride on the ruthenium center are transferred simultaneously to the carbonyl oxygen and carbon, respectively. This mechanism avoids the use of gaseous hydrogen and high pressures, making it a highly practical method for asymmetric reduction.[3][7]

Application Note 1: Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of Aromatic Ketones

This section provides a detailed protocol for the asymmetric transfer hydrogenation of aromatic ketones utilizing a catalyst system generated in situ from a ruthenium precursor and the chiral ligand (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Scientific Rationale

The combination of a ruthenium(II) precursor, such as [Ru(p-cymene)Cl₂]₂, with a chiral β-amino alcohol ligand generates a highly effective catalyst for the ATH of ketones. The p-cymene ligand provides stability to the complex, while the chiral amino alcohol ligand imparts the necessary stereochemical control. Isopropanol serves as both the solvent and the hydrogen source, and a base, typically KOH or t-BuOK, is required to facilitate the formation of the active ruthenium-hydride species.

Experimental Workflow

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. Chiral β-Amino Alcohols as Ligands for the Ruthenium-Catalyzed Asymmetric Transfer Hydrogenation of N-Phosphinyl Ketimines [mdpi.com]
• 4. Celal Bayar University Journal of Science » Submission » Transfer Hydrogenation of Ketones Using Pyridine-Aminoalcohol Ligands [dergipark.org.tr]
• 5. Modern Methods for Asymmetric Hydrogenation of Ketones [organic-chemistry.org]
• 6. vtechworks.lib.vt.edu [vtechworks.lib.vt.edu]
• 7. Ru(arene)(amino alcohol)-Catalyzed Transfer Hydrogenation of Ketones : Mechanism and Origin of Enantioselectivity [diva-portal.org]

Application Note: Regioselective Cyclization of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

This Application Note is designed for researchers and process chemists involved in the synthesis of chiral heterocycles, specifically targeting the chemo- and regioselective cyclization of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

This intermediate is a critical scaffold in the synthesis of norepinephrine reuptake inhibitors (e.g., Atomoxetine , Fluoxetine analogs). The cyclization described herein—forming the 1,3-oxazinan-2-one core—serves as both a robust protection strategy for the 1,3-amino alcohol motif and a method for stereochemical rigidification.

Executive Summary & Scientific Rationale

The cyclization of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol (1) is a non-trivial transformation due to the presence of three nucleophilic sites: the primary amine, the secondary benzylic alcohol (C1), and the primary aliphatic alcohol (C4).

Direct reaction with carbonylating agents (Phosgene, CDI, Urea, or Diethyl Carbonate) presents a competitive landscape between two thermodynamic sinks:

• 5-Membered Ring (Kinetic): Formation of the oxazolidinone via the C3-amine and C4-primary alcohol.

• 6-Membered Ring (Thermodynamic): Formation of the 1,3-oxazinan-2-one via the C3-amine and C1-benzylic alcohol.

Why the 6-Membered Oxazinanone? For the synthesis of Atomoxetine and related aryloxy-propanamines, the 1,3-oxazinan-2-one (Target 2 ) is often the preferred intermediate. This cyclization selectively protects the benzylic position and the amine, leaving the primary alcohol (C4) available for subsequent activation (e.g., tosylation) or oxidation, without requiring orthogonal protecting groups. The phenyl group at C6 typically adopts an equatorial position in the chair-like transition state, imparting high diastereoselectivity.

Reaction Pathway Diagram

Caption: Competitive cyclization pathways. The 6-membered oxazinanone is favored under thermodynamic conditions (high temp, basic catalysis) due to the stability of the phenyl-substituted ring.

Experimental Protocols

We present two validated protocols. Protocol A is the preferred "Green Chemistry" route using Diethyl Carbonate (DMC), suitable for scale-up and high purity. Protocol B is the classical Urea melt method, often used in industrial settings for cost efficiency.

Protocol A: DMC-Mediated Cyclization (High Precision)

This method avoids toxic phosgene and allows for better temperature control to favor the 6-membered ring.

Reagents:

• (1R,3S)-3-Amino-1-phenyl-1,4-butanediol (1.0 equiv)

• Diethyl Carbonate (DMC) (5.0 - 10.0 equiv) – Acts as reagent and solvent

• Potassium Carbonate (

  ) (0.1 - 0.5 equiv) OR Sodium Ethoxide (0.1 equiv)

• Ethanol (trace, initiator)

Step-by-Step Procedure:

• Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, a thermometer, and a Dean-Stark trap (or distillation head) topped with a reflux condenser.

• Charging: Charge the flask with the amino diol (e.g., 10.0 g) and anhydrous

  (0.76 g).

• Solvent Addition: Add Diethyl Carbonate (50 mL). Ensure the system is inerted with Nitrogen (

  ).

• Reaction (Reflux): Heat the mixture to reflux (internal temp ~120-126°C).

  • Critical Mechanism: As the reaction proceeds, Ethanol is generated.

  • Equilibrium Shift: Continuously distill off the ethanol/DMC azeotrope via the Dean-Stark trap to drive the equilibrium toward the cyclic carbamate.

• Monitoring: Monitor via HPLC or TLC (SiO2, 5% MeOH in DCM). The starting material (

  ) should disappear, replaced by the less polar oxazinanone ( ).

  • Time: Typically 6–12 hours.

• Workup:

  • Cool the reaction mixture to room temperature.

  • Filter off the solid base (

    ).

  • Concentrate the filtrate under reduced pressure to remove excess DMC.

• Purification: The residue is often a semi-solid. Recrystallize from Toluene/Heptane or Ethyl Acetate/Hexanes to obtain the pure (4S,6R)-oxazinanone.

Data Specification:

Parameter	Value
Yield	85 - 92%
Purity (HPLC)	> 98%
Regioselectivity (6- vs 5-ring)	> 20:1

| Appearance | White crystalline solid |

Protocol B: Urea Melt Method (Industrial Standard)

This method is solvent-free and utilizes the high thermal stability of the oxazinanone.

Reagents:

• (1R,3S)-3-Amino-1-phenyl-1,4-butanediol (1.0 equiv)

• Urea (1.1 - 1.2 equiv)

Step-by-Step Procedure:

• Mixing: In a reactor, mix the amino diol and solid urea.

• Melt Phase 1: Heat the mixture to 130–140°C . The solids will melt, and ammonia (

  ) evolution will begin.

  • Safety: Scrub the off-gas (ammonia) through a dilute acid trap.

• Melt Phase 2: Once the initial evolution slows, increase temperature to 170–180°C . Maintain for 2–3 hours.

  • Note: High temperature favors the thermodynamic 6-membered ring over the kinetic 5-membered ring.

• Quench: Cool the melt to ~100°C and add water or hot ethanol to dissolve the crude product.

• Crystallization: Allow the solution to cool slowly. The target oxazinanone crystallizes out, while unreacted urea and byproducts remain in the mother liquor.

Analytical Validation

To ensure the correct isomer (6-membered oxazinanone) has been formed rather than the 5-membered oxazolidinone, specific analytical markers must be checked.

NMR Characterization (Diagnostic Signals)[1]

• NMR (400 MHz, ):

  • H6 (Benzylic): Look for a doublet of doublets (or triplet) around 5.3 - 5.5 ppm .

    • Differentiation: In the 5-membered oxazolidinone, the benzylic proton is not on the ring carbon attached to oxygen; it would be on the side chain, typically shifting upfield or showing different coupling.

  • H4 (Ring CH): Multiplet around 3.5 - 3.8 ppm .

  • NH: Broad singlet, typically 5.8 - 6.5 ppm .

• NMR:

  • Carbonyl (C2): Characteristic carbamate signal at ~153-155 ppm .

  • C6 (Benzylic Ring Carbon): ~78-80 ppm.

  • C4 (Ring Carbon): ~55-60 ppm.

IR Spectroscopy[1][2][3]

• C=O Stretch: The cyclic carbamate (6-membered) typically shows a strong stretch at 1690–1710 cm⁻¹ .

  • Note: 5-membered oxazolidinones often absorb at higher frequencies (1740–1760 cm⁻¹) due to ring strain. This is a quick diagnostic tool.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete removal of Ethanol (Protocol A).	Ensure efficient distillation/Dean-Stark operation. Equilibrium must be driven.
Formation of 5-membered ring	Reaction temperature too low.	Increase reaction temperature (Reflux in Xylene or use Melt method). High temp favors the 6-membered ring.
Product is an oil/sticky	Residual DMC or oligomers.	Recrystallize from Toluene. Seed the solution with pure crystal if available.
Amine degradation	Oxidation at high temp.	Ensure strict Nitrogen inerting during the reaction.

References

• Lilly, E. (2000). Process for the preparation of 3-aryloxy-3-phenylpropylamines. U.S. Patent 6,069,249. (Describes the use of amino alcohol precursors for Atomoxetine).

• Kanth, S. R., et al. (2002). "Novel and efficient synthesis of (R)-Atomoxetine". Heterocycles, 57(8).

• Gallo, R. D. C., et al. (2019). "Synthesis of Oxazinanones: Intramolecular Cyclization of Amino Acid-Derived Diazoketones". Frontiers in Chemistry, 7, 63. (Provides mechanistic insight into oxazinanone stability).

• Pingen, D., & Vogt, D. (2014). "Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines". Catalysis Science & Technology, 4, 47-51. (General protocols for amino alcohol cyclization).

• Organic Chemistry Portal. "Synthesis of Oxazinanones". (General reaction class database).

Strategic Protection and Deprotection of 3-Amino-1-phenyl-1,4-butanediol: A Guide for Synthetic Chemists

Introduction

3-Amino-1-phenyl-1,4-butanediol is a valuable chiral building block in the synthesis of a variety of pharmacologically active molecules. Its vicinal amino alcohol and 1,4-diol functionalities provide multiple reaction sites, necessitating a robust protecting group strategy to achieve selective chemical transformations. This application note provides a detailed guide for researchers, scientists, and drug development professionals on the strategic protection and deprotection of the amino and diol moieties of this versatile compound. The protocols and strategies outlined herein are designed to ensure high yields, chemoselectivity, and orthogonality, which are critical for multi-step organic synthesis.[1][2]

The presence of both a primary amine and two hydroxyl groups in close proximity presents a unique challenge in regioselective modifications. A well-designed protection strategy is paramount to prevent unwanted side reactions and to direct the synthesis towards the desired product.[1][3] This guide will explore the use of common and effective protecting groups, providing detailed experimental protocols for their installation and removal.

Orthogonal Protection Strategy: A Key to Success

In a molecule with multiple functional groups like 3-Amino-1-phenyl-1,4-butanediol, an orthogonal protection strategy is often the most efficient approach.[2][4] This strategy allows for the selective deprotection of one functional group in the presence of others by using protecting groups that are removed under distinct and non-interfering reaction conditions.[4] This enables sequential modification of the different reactive sites within the molecule.

For 3-Amino-1-phenyl-1,4-butanediol, a common orthogonal approach involves protecting the amino group with an acid-labile group like tert-butyloxycarbonyl (Boc) and the diol with a group that is stable to acid but cleaved under other specific conditions, such as a silyl ether or an acetonide.

Protection and Deprotection of the Amino Group

The primary amino group in 3-Amino-1-phenyl-1,4-butanediol is a nucleophilic site that readily reacts with electrophiles. Protecting this group is often the first step in a synthetic sequence.

tert-Butyloxycarbonyl (Boc) Protection

The Boc group is a widely used protecting group for amines due to its stability under a broad range of conditions and its facile removal under acidic conditions.[5][6][7]

Rationale for Selection: The Boc group is stable to basic, reductive, and many oxidative conditions, making it compatible with a wide array of subsequent chemical transformations.[8] Its removal under acidic conditions that are orthogonal to many diol protecting groups makes it an excellent choice for the protection of 3-Amino-1-phenyl-1,4-butanediol.

Experimental Protocol: Boc Protection

• Dissolve 3-Amino-1-phenyl-1,4-butanediol (1.0 eq) in a mixture of tetrahydrofuran (THF) and water (1:1).

• Cool the solution to 0 °C in an ice bath.

• Add di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) to the solution.

• Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) (2.0 eq) while stirring vigorously.

• Allow the reaction mixture to warm to room temperature and continue stirring for 4-6 hours, or until thin-layer chromatography (TLC) indicates complete consumption of the starting material.

• Extract the reaction mixture with ethyl acetate (3 x 50 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the N-Boc protected 3-Amino-1-phenyl-1,4-butanediol.

Experimental Protocol: Boc Deprotection

The Boc group is typically removed using strong acids such as trifluoroacetic acid (TFA) or hydrochloric acid (HCl) in an organic solvent.[5][7][9]

• Dissolve the N-Boc protected 3-Amino-1-phenyl-1,4-butanediol (1.0 eq) in dichloromethane (DCM).

• Add trifluoroacetic acid (TFA) (10-20 eq) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 1-2 hours, monitoring the progress by TLC.

• Concentrate the reaction mixture under reduced pressure to remove the excess TFA and DCM.

• Dissolve the residue in a small amount of methanol and neutralize with a saturated aqueous solution of NaHCO₃.

• Extract the aqueous layer with ethyl acetate, dry the combined organic layers over anhydrous sodium sulfate, and concentrate to yield the deprotected amine.

Benzyloxycarbonyl (Cbz) Protection

The benzyloxycarbonyl (Cbz) group is another common amine protecting group that is stable to acidic and basic conditions but can be removed by catalytic hydrogenolysis.[10][11]

Rationale for Selection: The Cbz group offers an alternative to the Boc group, particularly when acid-sensitive functionalities are present elsewhere in the molecule. Its removal by hydrogenolysis provides an orthogonal deprotection strategy.[10][12]

Experimental Protocol: Cbz Protection

• Dissolve 3-Amino-1-phenyl-1,4-butanediol (1.0 eq) in a mixture of THF and water (1:1).

• Cool the solution to 0 °C and add sodium carbonate (Na₂CO₃) (2.5 eq).

• Slowly add benzyl chloroformate (Cbz-Cl) (1.1 eq) dropwise.

• Stir the reaction at room temperature for 2-4 hours.

• Extract the product with ethyl acetate, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash chromatography to obtain the N-Cbz protected product.

Experimental Protocol: Cbz Deprotection

Catalytic hydrogenolysis is the most common method for Cbz deprotection.[11][12]

• Dissolve the N-Cbz protected compound (1.0 eq) in methanol or ethanol.

• Add a catalytic amount of 10% Palladium on carbon (Pd/C) (5-10 mol%).

• Stir the mixture under a hydrogen atmosphere (balloon or Parr apparatus) at room temperature until the reaction is complete (monitored by TLC).

• Filter the reaction mixture through a pad of Celite® to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected amine.

Protection and Deprotection of the Diol Group

The 1,4-diol in 3-Amino-1-phenyl-1,4-butanediol can be protected as a cyclic acetal or as individual silyl ethers. The choice of protecting group will depend on the desired stability and the conditions of subsequent reactions.

Acetonide Protection

The formation of a cyclic acetonide is a convenient way to protect a 1,2- or 1,3-diol.[13][14] For a 1,4-diol, this is generally not feasible as a monomeric cyclic structure due to ring strain. However, for the sake of a comprehensive guide, the protection of a generic 1,2-diol is presented, which can be applicable to related structures.

Rationale for Selection: Acetonides are stable to basic, nucleophilic, and reducing conditions but are readily cleaved under acidic conditions.[15]

Experimental Protocol: Acetonide Protection of a Diol

• Dissolve the diol (1.0 eq) in anhydrous acetone or 2,2-dimethoxypropane.

• Add a catalytic amount of p-toluenesulfonic acid (p-TsOH) or another acid catalyst.[16]

• Stir the reaction at room temperature for 2-4 hours.

• Quench the reaction with a saturated aqueous solution of NaHCO₃.

• Extract the product with an organic solvent, dry, and concentrate.

• Purify by chromatography if necessary.

Experimental Protocol: Acetonide Deprotection

Acetonides are typically deprotected by acid-catalyzed hydrolysis.[13][17]

• Dissolve the acetonide-protected compound in a mixture of THF and water.

• Add a catalytic amount of a strong acid like HCl or H₂SO₄.

• Stir at room temperature until the reaction is complete.

• Neutralize the acid and extract the product.

Silyl Ether Protection

Protecting the two hydroxyl groups as silyl ethers is a versatile strategy. The stability of the silyl ether depends on the steric bulk of the substituents on the silicon atom.[18][19] Common silylating agents include tert-butyldimethylsilyl chloride (TBSCl) and triisopropylsilyl chloride (TIPSCl).

Rationale for Selection: Silyl ethers are stable to a wide range of reaction conditions and their cleavage is typically achieved with fluoride ion sources, providing orthogonality to acid- and base-labile protecting groups.[20][21] The differential stability of various silyl ethers also allows for selective deprotection.[18]

Experimental Protocol: Silyl Ether (TBS) Protection

• Dissolve the diol (1.0 eq) in anhydrous dichloromethane (DCM) or dimethylformamide (DMF).

• Add imidazole (2.5 eq) and tert-butyldimethylsilyl chloride (TBSCl) (2.2 eq).

• Stir the reaction at room temperature for 12-16 hours.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify by flash column chromatography.

Experimental Protocol: Silyl Ether (TBS) Deprotection

The most common method for cleaving TBS ethers is by using a fluoride source such as tetrabutylammonium fluoride (TBAF).[20][21]

• Dissolve the TBS-protected compound (1.0 eq) in THF.

• Add a 1.0 M solution of TBAF in THF (2.2 eq).

• Stir the reaction at room temperature for 2-4 hours.

• Quench the reaction with a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the product, dry the organic layer, and concentrate to yield the deprotected diol.

Summary of Protection and Deprotection Strategies

Functional Group	Protecting Group	Protection Conditions	Deprotection Conditions	Orthogonality
Amino	Boc	Boc₂O, base (e.g., NaHCO₃), THF/H₂O	Strong acid (e.g., TFA, HCl)[5][7]	Stable to base, hydrogenolysis, and fluoride
Amino	Cbz	Cbz-Cl, base (e.g., Na₂CO₃), THF/H₂O	Catalytic hydrogenolysis (H₂, Pd/C)[11][12]	Stable to acid, base, and fluoride
Diol	Acetonide	Acetone or 2,2-dimethoxypropane, acid catalyst	Acidic hydrolysis[13][17]	Stable to base, hydrogenolysis
Diol	Silyl Ether (TBS)	TBSCl, imidazole, DCM or DMF	Fluoride source (e.g., TBAF)[20][21]	Stable to acid, base, and hydrogenolysis

Visualizing the Workflow

The following diagrams illustrate the protection and deprotection workflows described above.

Caption: Protection and deprotection schemes for the amino and diol functionalities.

Caption: Orthogonal strategy enabling selective modification of either the diol or amino group.

Conclusion

The successful synthesis of complex molecules derived from 3-Amino-1-phenyl-1,4-butanediol hinges on a well-executed protecting group strategy. By carefully selecting orthogonal protecting groups for the amino and diol functionalities, researchers can achieve high levels of control and selectivity in their synthetic endeavors. The protocols provided in this application note offer reliable methods for the protection and deprotection of this valuable chiral building block, facilitating the development of novel therapeutics and other advanced materials.

References

• Gelest. (n.d.). Deprotection of Silyl Ethers. Gelest Technical Library. Retrieved from [Link]

• Wikipedia. (2023, December 12). tert-Butyloxycarbonyl protecting group. In Wikipedia. Retrieved from [Link]

• Reddy, D. S., et al. (2004). Reductive Deprotection of Silyl Groups with Wilkinson's Catalyst/Catechol Borane. Organic Letters, 6(1), 3-5.
• Acheampong, K., et al. (2020). Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. Scientific Reports, 10(1), 10185.
• Maddani, M. R., & Prabhu, K. R. (2011). Metal-Free Deprotection of Terminal Acetonides by Using tert-Butyl Hydroperoxide in Aqueous Medium. Synlett, 2011(06), 821-825.

• Total Synthesis. (2024, January 4). Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis. Retrieved from [Link]

• J&K Scientific LLC. (2021, February 8). BOC Protection and Deprotection. J&K Scientific LLC. Retrieved from [Link]

• Reddy, C. R., et al. (2007). The chemoselective and efficient deprotection of silyl ethers using trimethylsilyl bromide. Organic & Biomolecular Chemistry, 5(21), 3443-3445.

• ACS GCI Pharmaceutical Roundtable. (n.d.). tert-Butyl Carbamate (BOC) Deprotection. ACS GCI Pharmaceutical Roundtable Reagent Guides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Cbz-Protected Amino Groups. Organic Chemistry Portal. Retrieved from [Link]

• Anonymous. (2025, August 12). Acid-Mediated Deprotection of Cbz Groups: A Convenient and Scalable Alternative to Pd-Catalyzed Hydrogenolysis. Technical Disclosure Commons. Retrieved from [Link]

• Bao, W., et al. (2009). LiOAc-Catalyzed Chemoselective Deprotection of Aryl Silyl Ethers under Mild Conditions. The Journal of Organic Chemistry, 74(3), 1347-1349.

• Chem-Station. (2014, March 8). Silyl Protective Groups. Chem-Station Int. Ed. Retrieved from [Link]

• Wipf, P., & Jung, J.-K. (2007). Concerning the Selective Protection of (Z)-1,5-syn-Ene-diols and (E)-1,5-anti-Ene-diols as Allylic Triethylsilyl Ethers. Organic Letters, 9(26), 5481-5484.

• SynArchive. (n.d.). Protection of 1,3-Diol by Silyl ether. SynArchive. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Acetonides. Organic Chemistry Portal. Retrieved from [Link]

• Mukherjee, S., et al. (2013). Environment friendly chemoselective deprotection of acetonides and cleavage of acetals and ketals in aqueous medium without using any catalyst and any organic solvent. Journal of Chemical Sciences, 125(6), 1493-1496.

• Wuts, P. G. M. (n.d.). Protecting Groups. In Greene's Protective Groups in Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Protective Groups. Organic Chemistry Portal. Retrieved from [Link]

• Sonawane, K. B., et al. (2016). acetonide protection of diols using iodine and dimethoxypropane. International Journal of Chemical Studies, 4(3), 15-17.

• ResearchGate. (n.d.). Deprotection of Acetonide 6c 17-20. ResearchGate. Retrieved from [Link]

• Wikipedia. (2023, November 29). Protecting group. In Wikipedia. Retrieved from [Link]

• Bahule, B. B. (2012). Protection of Diol as Acetonide Using Acetone and Cation Exchange Resin as a Catalyst. IOSR Journal of Applied Chemistry, 3(1), 28-29.
• Szaniszlo, P., et al. (2011). Synthesis of the orthogonally protected amino alcohol Phaol and analogs. Amino Acids, 41(2), 431-438.
• Bahule, B. B. (2012). Protection of Diol as Acetonide Using Acetone and Cation Exchange Resin as a Catalyst. IOSR Journal of Applied Chemistry, 3(1), 28-29.

• Wikipedia. (2023, April 20). Acetonide. In Wikipedia. Retrieved from [Link]

• Lazreg, F., et al. (2026, January 2). Chemoselective Synthesis of δ-Amino Alcohols from Chiral 1,4-Diols Catalyzed by an NHC-Ir(III) Complex. Journal of the American Chemical Society, 148(1), 249-257.
• Gomez, A., et al. (2021). Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. Molecules, 26(16), 4945.

• Organic Synthesis. (n.d.). Protecting Groups. Organic Synthesis. Retrieved from [Link]

• Debenham, J. S., et al. (1996). Two New Orthogonal Amine-Protecting Groups that can be Cleaved under Mild or Neutral Conditions. Journal of the American Chemical Society, 118(40), 9801-9802.
• Isidro-Llobet, A., et al. (2019). Amino Acid-Protecting Groups. Chemical Reviews, 119(16), 9319-9413.

• Organic Chemistry Portal. (n.d.). Boc-Protected Amino Groups. Organic Chemistry Portal. Retrieved from [Link]

• Albericio, F., & Carpino, L. A. (2002). Amino Acid-Protecting Groups. Peptide Science, 66(3), 131-137.

• Wikipedia. (2023, December 1). Diol. In Wikipedia. Retrieved from [Link]

• Indian Institute of Technology Guwahati. (2020, October 26). Protecting Groups. NPTEL. Retrieved from [Link]

• AAPPTec. (n.d.). Amino Acid Derivatives for Peptide Synthesis. AAPPTec. Retrieved from [Link]

• CN107827916B - Synthesis method of (R) - (1-amino-3-methyl) butyl-1-pinanediol borate. (n.d.). Google Patents.

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Application Note: A Strategic Guide to Solvent Selection for Reactions of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Abstract

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a multifunctional chiral building block of significant interest in pharmaceutical and fine chemical synthesis. Its structure, featuring a primary amine, a primary hydroxyl group, and a secondary benzylic hydroxyl group, presents a unique challenge and opportunity for chemoselective transformations. The choice of solvent is not merely a matter of solubility but a critical parameter that dictates reaction kinetics, selectivity, and overall success. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to make informed decisions on solvent selection. We will explore the theoretical underpinnings of solvent effects, present a practical protocol for empirical solvent screening, and offer insights into controlling reaction outcomes for this versatile substrate.

Introduction: The Critical Role of the Reaction Medium

The molecular architecture of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol offers three distinct points for chemical modification. The success of any synthetic strategy hinges on the ability to selectively target one of these functional groups while leaving the others intact. The solvent system is arguably the most powerful, yet sometimes overlooked, tool for achieving this control. It can profoundly influence the reactivity of both the substrate and the reagents by modulating nucleophilicity, stabilizing transition states, and in some cases, directly participating in the reaction mechanism.

This document moves beyond a simple list of solvents, instead offering a logical workflow for selecting an optimal solvent system. We will analyze the substrate's properties, consider common reaction types, and provide a robust, self-validating protocol for experimental screening.

Theoretical Framework: How Solvents Dictate Reactivity

The solvent's influence on a reaction is primarily governed by its physical properties, including polarity (dielectric constant), its ability to donate or accept protons (protic vs. aprotic), and its coordinating ability. These properties directly impact the energy of the reactants, intermediates, and transition states.

Solvent Polarity and Reaction Mechanism

Polar solvents are generally favored for reactions involving polar or ionic compounds, as they aid in dissolution.[1] More significantly, polar solvents can stabilize charged intermediates and transition states. For nucleophilic substitution reactions, this stabilization can be a deciding factor between an S(_N)1 and S(_N)2 pathway.[1][2]

• S(_N)1 Reactions: These proceed through a charged carbocation intermediate. Polar protic solvents, like water and alcohols, are particularly effective at stabilizing these intermediates through strong intermolecular forces, thus lowering the activation energy and accelerating the reaction rate.[1]

• S(_N)2 Reactions: In these concerted reactions, a highly polar solvent can sometimes decrease the reaction rate. This occurs if the ground state of the nucleophile is more stabilized by solvation than the transition state, where the charge is more dispersed.[3]

Protic vs. Aprotic Solvents: The Effect on Nucleophilicity

The primary amine in our substrate is a potent nucleophile. However, its reactivity is heavily modulated by the solvent.

• Polar Protic Solvents (e.g., H₂O, Methanol, Ethanol): These solvents possess acidic protons and can form strong hydrogen bonds with the lone pair of electrons on the amine. This "caging" effect, known as solvation, stabilizes the nucleophile, making it less reactive and more "sluggish".[2][4] For a reaction to proceed, the nucleophile must shed some of its solvent shell, which requires energy.

• Polar Aprotic Solvents (e.g., DMSO, DMF, Acetonitrile): These solvents lack acidic protons and cannot act as hydrogen-bond donors. While they can solvate cations effectively, they leave anions and nucleophiles relatively "naked" and highly reactive.[2][3] This often leads to a significant rate enhancement for S(_N)2 reactions compared to protic solvents.

Caption: Solvation effects on the amine nucleophile.

Application to (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Given the substrate's functionalities, several reaction types are plausible. The optimal solvent will depend entirely on the desired transformation.

N-Functionalization (Alkylation, Acylation, Amidation)

• Goal: React a reagent (e.g., an alkyl halide or acyl chloride) with the primary amine.

• Solvent Rationale: To maximize the nucleophilicity of the amine, a polar aprotic solvent is the logical first choice. Dichloromethane (DCM), Tetrahydrofuran (THF), Acetonitrile (MeCN), or N,N-Dimethylformamide (DMF) would be excellent starting points. The presence of a non-nucleophilic base (e.g., triethylamine or DIPEA) is often required to scavenge the acid byproduct. Protic solvents could be used but may lead to slower reaction rates.

O-Functionalization (Esterification, Etherification)

• Goal: React a reagent with one or both hydroxyl groups.

• Solvent Rationale: This often requires activation of the hydroxyl group or the electrophile. If the amine is first protected (e.g., as a Boc-carbamate), the solvent choice becomes simpler. Solvents like THF, DCM, or pyridine (which can also act as a catalyst and base) are common. Selectivity between the primary and secondary hydroxyls can sometimes be controlled by steric hindrance and temperature, with less hindered primary alcohols reacting faster.

Selective Oxidation

• Goal: Oxidize the primary or secondary alcohol to an aldehyde/acid or a ketone, respectively.

• Solvent Rationale: The choice is highly dependent on the oxidant. For TEMPO-mediated oxidations, biphasic or monophasic aqueous systems are common.[5] A study on amino diol oxidation found that aqueous acetone can be an effective medium for converting aliphatic amino diols to aminohydroxy acids with good selectivity.[5] Solvents must be stable to the oxidizing agent. Halogenated solvents like DCM are common for many other oxidation reactions (e.g., Swern, DMP).

Intramolecular Cyclization

• Goal: Form a heterocyclic ring, for example, by converting a hydroxyl group into a leaving group and facilitating intramolecular attack by the amine.

• Solvent Rationale: The polarity of the solvent can be crucial in promoting the initial ionization step (if proceeding via an S(_N)1-like mechanism) or the concerted S(_N)2 attack. A screening approach is highly recommended here, as the optimal solvent is not always intuitive.

Protocol: A Practical Workflow for Solvent Screening

This protocol provides a systematic, parallel approach to efficiently screen a panel of solvents for a given reaction.

Workflow Visualization

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Application Notes and Protocols: Derivatization Techniques for 1,3-Amino Alcohols in Synthesis and Analysis

Introduction: The Versatility of 1,3-Amino Alcohols and the Imperative for Derivatization

1,3-Amino alcohols are a pivotal structural motif in a vast array of biologically active molecules, natural products, and pharmaceuticals.[1][2] Their inherent bifunctionality, possessing both a nucleophilic amino group and a hydroxyl group, makes them valuable chiral building blocks and ligands in asymmetric synthesis.[1][3] However, the very reactivity that makes these compounds synthetically useful also presents challenges. The presence of reactive N-H and O-H bonds can lead to undesired side reactions, complicate purification, and hinder analysis. Derivatization, the strategic chemical modification of these functional groups, is therefore an indispensable tool for researchers working with 1,3-amino alcohols.

This guide provides an in-depth exploration of key derivatization techniques for 1,3-amino alcohols, offering not just procedural steps but also the underlying chemical principles that govern these transformations. The protocols and insights presented herein are designed to empower researchers, scientists, and drug development professionals to effectively protect, activate, and analyze this important class of molecules.

I. Cyclization to Form N,O-Acetals: The Oxazolidine Strategy

One of the most common and effective methods for the simultaneous protection of the amino and hydroxyl groups in 1,2- and 1,3-amino alcohols is the formation of a cyclic N,O-acetal, specifically an oxazolidine.[4][5] This strategy is particularly advantageous as it introduces a rigid cyclic structure that can influence the stereochemical outcome of subsequent reactions.

A. The Underlying Chemistry: Mechanism of Oxazolidine Formation

The formation of an oxazolidine from a 1,3-amino alcohol and an aldehyde or ketone is a reversible acid-catalyzed reaction. The mechanism proceeds through the initial formation of a hemiaminal, followed by an intramolecular cyclization and subsequent dehydration to yield the stable five-membered oxazolidine ring. The reaction is typically driven to completion by the removal of water.

B. Experimental Protocol: Synthesis of a Methylene N,O-Acetal

This protocol describes the formation of a robust methylene N,O-acetal using paraformaldehyde, a method noted for its simplicity and the stability of the resulting protecting group.[4][6]

Materials:

• 1,3-Amino alcohol (1.0 equiv)

• Paraformaldehyde (2.0 equiv)

• p-Toluenesulfonic acid (p-TsOH) (0.1 equiv, catalytic)

• Toluene (or other suitable azeotroping solvent)

• Anhydrous sodium sulfate or magnesium sulfate

• Dean-Stark apparatus (optional, for larger scale reactions)

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser (and a Dean-Stark trap if used), add the 1,3-amino alcohol and toluene.

• Add paraformaldehyde and a catalytic amount of p-TsOH to the stirred solution.

• Heat the reaction mixture to reflux. The progress of the reaction can be monitored by the collection of water in the Dean-Stark trap or by thin-layer chromatography (TLC).

• Once the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

• Wash the reaction mixture with a saturated aqueous solution of sodium bicarbonate to quench the acid catalyst, followed by a brine wash.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude oxazolidine derivative.

• Purify the product by flash column chromatography if necessary.

Causality Behind Choices:

• Paraformaldehyde: A convenient source of formaldehyde that is easier to handle than gaseous formaldehyde.

• p-TsOH: A common and effective acid catalyst for acetal formation.

• Toluene and Reflux: The use of an azeotroping solvent and heat facilitates the removal of water, driving the equilibrium towards the product.

C. Visualization of the Workflow

Caption: Workflow for Oxazolidine Formation from a 1,3-Amino Alcohol.

II. Silylation: Enhancing Volatility and Thermal Stability

Silylation is a cornerstone derivatization technique, particularly for preparing samples for gas chromatography-mass spectrometry (GC-MS) analysis.[7][8] By replacing the active hydrogens of the hydroxyl and amino groups with a trialkylsilyl group (e.g., trimethylsilyl, TMS, or tert-butyldimethylsilyl, TBDMS), the polarity of the 1,3-amino alcohol is significantly reduced, leading to increased volatility and thermal stability.[7][9][10]

A. The Underlying Chemistry: Mechanism of Silylation

Silylation typically proceeds via a nucleophilic attack of the hydroxyl or amino group on the silicon atom of the silylating agent.[9] The reaction is often facilitated by a base, which acts as a proton scavenger and can also activate the silylating agent. The reactivity of the functional groups towards silylation generally follows the order: alcohol > phenol > carboxylic acid > amine > amide.[9]

B. Experimental Protocol: TBDMS Derivatization for GC-MS Analysis

This protocol details the use of N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA), a reagent known for producing stable TBDMS derivatives that are less susceptible to hydrolysis than their TMS counterparts.

Materials:

• 1,3-Amino alcohol sample (dried)

• N-tert-butyldimethylsilyl-N-methyltrifluoroacetamide (MTBSTFA)

• Acetonitrile (or other suitable solvent)

• Pyridine (optional, as a catalyst and acid scavenger)

• Heating block or oven

Procedure:

• Place a known amount of the dried 1,3-amino alcohol sample into a reaction vial.

• Add acetonitrile to dissolve the sample.

• Add an excess of MTBSTFA to the vial. If the sample is in the form of a salt, an equivalent amount of a base like pyridine can be added.

• Seal the vial tightly and heat at 60-100 °C for the required time (typically 30 minutes to 4 hours, depending on the specific amino alcohol).

• Cool the vial to room temperature. The derivatized sample is now ready for GC-MS analysis.

Causality Behind Choices:

• MTBSTFA: Forms stable TBDMS derivatives, which are more resistant to hydrolysis than TMS derivatives, providing more robust analytical results.

• Heating: Increases the reaction rate, ensuring complete derivatization.

• Acetonitrile: A common solvent for silylation reactions that is compatible with GC analysis.

C. Visualization of the Workflow```dot

Caption: Workflow for Selective N-Acetylation of a 1,3-Amino Alcohol.

IV. Formation of Boronate Esters: Reversible Protection and Sensing

Boronic acids react with diols, including 1,3-amino alcohols (which can be considered as a type of diol), to form cyclic boronate esters. [11]This reaction is reversible and pH-dependent, making boronate esters useful as protecting groups that can be readily cleaved under mild conditions. [12][]This reversible binding is also the basis for their use in molecular recognition and sensing applications. [11]

A. The Underlying Chemistry: Equilibrium and pH Dependence

Boronic acids exist in equilibrium between a neutral, trigonal planar form and an anionic, tetrahedral form. [12]The formation of boronate esters is favored at higher pH where the more reactive boronate anion is present. [12]The stability of the resulting cyclic boronate ester is influenced by the ring size, with five- and six-membered rings being the most common.

B. Experimental Protocol: Phenylboronate Ester Formation

This protocol outlines the formation of a phenylboronate ester from a 1,3-amino alcohol and phenylboronic acid.

Materials:

• 1,3-Amino alcohol (1.0 equiv)

• Phenylboronic acid (1.0 equiv)

• Toluene or benzene

• Dean-Stark apparatus

Procedure:

• Combine the 1,3-amino alcohol and phenylboronic acid in a round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a Dean-Stark trap.

• Add toluene to the flask.

• Heat the mixture to reflux. Water will be collected azeotropically in the Dean-Stark trap, driving the reaction to completion.

• After no more water is collected, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure to yield the crude boronate ester.

• The product can often be used without further purification, or it can be purified by recrystallization or chromatography if necessary.

Causality Behind Choices:

• Phenylboronic Acid: A common and commercially available boronic acid.

• Toluene and Dean-Stark Trap: Essential for the azeotropic removal of water to drive the reversible esterification to completion.

C. Visualization of the Workflow

Caption: Workflow for Boronate Ester Formation with a 1,3-Amino Alcohol.

V. Comparative Summary of Derivatization Techniques

Derivatization Technique	Reagents	Key Advantages	Key Limitations	Primary Applications
Oxazolidine Formation	Aldehydes (e.g., paraformaldehyde), Ketones, Acid catalyst	Simultaneous protection of N and O; introduces conformational rigidity; stable protecting group.	Requires removal of water; may require harsh conditions for cleavage.	Protecting group in multi-step synthesis; stereocontrol. [4][5]
Silylation	Silylating agents (e.g., MTBSTFA, BSTFA)	Increases volatility and thermal stability; excellent for GC-MS analysis; mild reaction conditions.	Derivatives can be moisture-sensitive (especially TMS); may not be suitable as a protecting group in aqueous reactions.	GC-MS analysis; temporary protection. [7][9]
Acylation	Acyl halides, Anhydrides, Base or Acid catalyst	Can be selective for N or O; introduces diverse functional groups; can add a UV chromophore for HPLC.	May require careful control of reaction conditions for selectivity; byproducts can complicate purification.	Protecting group; modification for HPLC analysis; synthesis of amides and esters. [14][15]
Boronate Ester Formation	Boronic acids	Reversible protection under mild, pH-controlled conditions; useful for sensing applications.	Limited stability in aqueous or protic media; may not be robust enough for all synthetic transformations.	Reversible protection; molecular recognition and sensing. [11][12][]

VI. Conclusion: Strategic Derivatization as an Enabling Tool

The derivatization of 1,3-amino alcohols is not merely a procedural step but a strategic decision that can profoundly impact the success of a synthetic sequence or analytical measurement. The choice of derivatization technique should be guided by the specific goals of the experiment, whether it be the robust protection of functional groups during a multi-step synthesis, the enhancement of volatility for gas-phase analysis, or the introduction of specific properties for detection and purification. By understanding the underlying chemical principles and mastering the practical application of these techniques, researchers can unlock the full potential of 1,3-amino alcohols in their scientific endeavors.

References

• Wuts, P. G. M., & Greene, T. W. (2007). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons.

• MDPI. (2023). Schiff Bases and Stereocontrolled Formation of Fused 1,3-Oxazolidines from 1-Amino-2-Indanol: A Systematic Study on Structure and Mechanism. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of 1,3-amino alcohols. Retrieved from [Link]

• University of Helsinki. (2009). Application of chiral 1,3-amino alcohols to asymmetric alkylation and arylation and the substituent effect on chirality control. Retrieved from [Link]

• Organic Chemistry Portal. Oxazolidine synthesis. Retrieved from [Link]

• ResearchGate. (2020). A Simple and Efficient Approach for the Synthesis of 1,3-Oxazolidines from β-Amino Alcohols Using Grinding Technique. Retrieved from [Link]

• ResearchGate. (2004). 1,3-Aminoalcohols and Their Derivatives in Asymmetric Organic Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. Synthesis of 1,3-amino alcohols. Retrieved from [Link]

• CONICET. (2011). Synthesis of new chiral 1,3-aminoalcohols derived from levoglucosenone and their application in asymmetric alkylations. Retrieved from [Link]

• ACS Publications. (2011). Stereoselective Synthesis of Substituted 1,3-Oxazolidines via Pd-Catalyzed Carboamination Reactions of O-Vinyl-1,2-Amino Alcohols. Retrieved from [Link]

• AKJournals. (2014). Enantioseparation of Amino Alcohols by Reversed-Phase High-Performance Liquid Chromatography Using Cyanuric Chloride. Retrieved from [Link]

• AA Blocks. (2019). Chemistry Of Boronic Esters. Retrieved from [Link]

• National Center for Biotechnology Information. (2019). The mechanisms of boronate ester formation and fluorescent turn-on in ortho-aminomethylphenylboronic acids. Retrieved from [Link]

• Unknown Source. Protecting groups in organic synthesis + H2O.

• Scientific Research Publishing. (2015). An Efficient Reaction Process for the Synthesis of Oxazinanes, and Oxazolidines in the Presence of Air. Retrieved from [Link]

• PubMed. (1993). [Resolution of the enantiomers of some beta-amino alcohols using chiral derivatization and reversed-phase liquid chromatography]. Retrieved from [Link]

• Gelest. Silylation of Alcohols Employed in Templating Protocols. Retrieved from [Link]

• Organic Syntheses. One-Pot Preparation of Cyclic Amines from Amino Alcohols. Retrieved from [Link]

• Marcel Dekker, Inc. (1986).

• ResearchGate. (2002). Synthesis of a 1,3-Spiro-amino-alcohol-derived Chiral Auxiliary and Its Application to Diels—Alder Reactions. Retrieved from [Link]

• Wikipedia. Boronic acid. Retrieved from [Link]

• Unknown Source.
• IntechOpen. (2012).

• OSTI.gov. (2013). Rapid Silylation of b-Amino Alcohols at Room Temperature in the Presence of Nitrogenous Bases for Enhanced Detect. Retrieved from [Link]

• MolecularCloud. (2025). A Comprehensive Overview of Boronic Acids & Derivatives. Retrieved from [Link]

• Gelest. General Silylation Procedures. Retrieved from [Link]

• ResearchGate. (2014). How can we protect an amino group leaving an alcohol group free?. Retrieved from [Link]

• Unknown Source.

• Royal Society of Chemistry. (2021). Rapid organocatalytic chirality analysis of amines, amino acids, alcohols, amino alcohols and diols with achiral iso(thio)cyanate probes. Retrieved from [Link]

• Scientific Research Publishing. (2018). Chiral Camphor-Based 1,3- and 1,4-Amino Alcohols and Aminodiols as Ligands for Diethylzinc Addition to Aldehydes. Retrieved from [Link]

• Letters in Applied NanoBioScience. (2022). Pre-column Derivatization¸ Elution Order, Molecular Configuration and Green Chromatographic Separation of Diastereomeric Derivatives of β-Amino Alcohols. Retrieved from [Link]

• ACS Publications. (2018). Iridium-Catalyzed, β-Selective C(sp3)–H Silylation of Aliphatic Amines To Form Silapyrrolidines and 1,2-Amino Alcohols. Retrieved from [Link]

• ResearchGate. Reported O‐selective acylation of amino alcohols without protecting the.... Retrieved from [Link]

• Springer Nature Experiments. (2018). Quantitative Analysis of Amino and Organic Acids by Methyl Chloroformate Derivatization and GC-MS/MS Analysis. Retrieved from [Link]

• PubMed Central. (2016). Exploring the scope of new arylamino alcohol derivatives: Synthesis, antimalarial evaluation, toxicological studies, and target exploration. Retrieved from [Link]

• PubMed Central. (2021). Two-Step Derivatization of Amino Acids for Stable-Isotope Dilution GC–MS Analysis: Long-Term Stability of Methyl Ester-Pentafluoropropionic Derivatives in Toluene Extracts. Retrieved from [Link]

• Royal Society of Chemistry. (2013). Amino-alcohol cyclization: selective synthesis of lactams and cyclic amines from amino-alcohols. Retrieved from [Link]

• MDPI. (2019). Acetylation of Alcohols, Amines, Phenols, Thiols under Catalyst and Solvent-Free Conditions. Retrieved from [Link]

• PubMed Central. (2015). Chemoselective O-acylation of hydroxyamino acids and amino alcohols under acidic reaction conditions: History, scope and applications. Retrieved from [Link]

• European Patent Office. (1998). SELECTIVE N-ACYLATION OF AMINO ALCOHOLS. Retrieved from [Link]

• Taylor & Francis. (2021). Aminoalcohol – Knowledge and References. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Welcome to the technical support center for the synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during this stereochemically sensitive synthesis. Our goal is to move beyond simple procedural steps and delve into the causality behind experimental choices, empowering you to troubleshoot effectively and optimize your yield and purity.

The primary and most efficient route to this class of syn-1,3-amino alcohols involves the diastereoselective reduction of a chiral β-amino ketone precursor, typically (3S)-3-amino-4-hydroxy-1-phenylbutan-1-one or a protected analogue thereof. The central challenge lies in controlling the stereochemistry at the newly formed chiral center (C1) to achieve the desired (1R,3S) configuration.

Troubleshooting and Frequently Asked Questions (FAQs)

Q1: My reaction is producing a significant amount of the (anti) diastereomer, leading to low diastereoselectivity. How can I improve the selectivity for the desired (1R,3S)-syn isomer?

A1: This is the most common issue and it stems directly from the mechanism of the ketone reduction. The stereochemical outcome is a competition between chelation-controlled and non-chelation-controlled pathways, which are dictated by your choice of N-protecting group and reducing agent.

• The Underlying Principle: Felkin-Anh vs. Chelation Control

  • Non-Chelation (Felkin-Anh) Model: In the absence of a chelating metal, bulky hydride reagents will attack the carbonyl from the least hindered face, which is dictated by the conformation of the adjacent chiral center. For many N-protected β-amino ketones, this leads to the syn product.

  • Chelation-Control Model: When the nitrogen and carbonyl oxygen can form a stable five-membered ring with a metal ion (e.g., from Zn(BH₄)₂), the ketone is locked into a rigid conformation. Hydride delivery then occurs from the less hindered face of this chelate, typically leading to the anti product.[1]

• Actionable Solutions:

  • Implement an N-Protecting Group: Reducing an unprotected β-amino ketone often favors the anti diastereomer via chelation control, especially with reagents like zinc borohydride.[1] Introducing a non-chelating, bulky protecting group like tert-butoxycarbonyl (Boc) or benzyl (Bn) physically blocks this chelation, forcing the reaction through a non-chelation pathway that favors the desired syn product.

  • Select the Right Reducing Agent: The choice of hydride source is critical. Strongly chelating metals promote anti selectivity, while non-chelating or very bulky reagents promote syn selectivity.

Reducing Agent	N-Protecting Group	Expected Major Diastereomer	Rationale	Reference
LiEt₃BH (Super-Hydride®)	N-Boc	syn	Highly bulky, non-chelating reagent. Follows the Felkin-Anh model, providing high syn selectivity.	[1]
NaBH₄ / CeCl₃ (Luche Reduction)	N-Boc	syn	CeCl₃ enhances the electrophilicity of the carbonyl without strong chelation, favoring the syn product.	[2]
SmI₂	N-trifluoroacetamide	syn	The choice of N-protecting group with Samarium(II) Iodide can diverge selectivity; certain acyl groups strongly favor the syn isomer.	[3]
Zn(BH₄)₂	Unprotected Amine	anti	Zinc is a strong Lewis acid that forms a stable chelate between the amine and the carbonyl, leading to high anti selectivity.	[1]

Recommendation: For maximal (1R,3S)-syn selectivity, utilize an N-Boc protected β-amino ketone precursor and reduce it with a bulky, non-chelating hydride source like LiEt₃BH.

Q2: My overall chemical yield is poor, even when diastereoselectivity is acceptable. What are the common causes and how can I fix this?

A2: Low yield can be traced to three main areas: incomplete reaction, formation of side products, or loss of product during work-up and purification.

• Troubleshooting Workflow for Low Yield

Caption: Troubleshooting Decision Tree for Low Yield.

• Key Considerations:

  • Reagent Activity: Lithium aluminum hydride (LAH) and other complex hydrides can degrade upon exposure to atmospheric moisture. Always use freshly opened reagents or titrate older bottles to confirm their molarity.

  • Work-up pH is Crucial: The final product is an amino alcohol. During aqueous extraction, if the pH is acidic or neutral, the amine will be protonated (R-NH₃⁺) and remain in the aqueous layer, drastically reducing your isolated yield. Ensure the aqueous layer is made basic (pH > 10) with NaOH or Na₂CO₃ before extracting with an organic solvent.[4]

  • Purification: The polar amine and two hydroxyl groups can cause the product to streak on silica gel. Pre-treating your silica with triethylamine or including a small percentage (0.5-1%) in your eluent can significantly improve chromatographic purification.

Q3: I am struggling with the synthesis of the (3S)-3-amino-4-hydroxy-1-phenylbutan-1-one precursor. What is a reliable method?

A3: A robust and stereoselective method to access the β-amino ketone precursor is essential. The Mannich reaction is a powerful tool for this transformation.[5] An organocatalyzed Mannich reaction often provides high enantioselectivity and yield.[5][6]

• Workflow for Precursor Synthesis

Caption: General Workflow for β-Amino Ketone Precursor Synthesis.

This approach allows for the construction of the key C-C and C-N bonds with good stereocontrol, setting the stage for the critical diastereoselective reduction.

Recommended Experimental Protocol

This protocol outlines a reliable method for the synthesis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol from its N-Boc protected precursor, optimized for high syn-diastereoselectivity and yield.

Step 1: Diastereoselective Reduction of N-Boc-(3S)-3-amino-4-hydroxy-1-phenylbutan-1-one

• Preparation: To a flame-dried, three-neck round-bottom flask under a nitrogen atmosphere, add N-Boc protected precursor (1.0 eq) and dissolve in anhydrous THF (to a concentration of ~0.1 M).

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Slowly add lithium triethylborohydride (LiEt₃BH, 1.0 M solution in THF, 1.5 eq) dropwise via syringe over 20 minutes. Ensure the internal temperature does not rise above -70 °C.

• Reaction Monitoring: Stir the reaction at -78 °C for 3-4 hours. Monitor the reaction progress by TLC (e.g., 30% EtOAc in Hexanes) until the starting material is fully consumed.[4]

• Quenching: Slowly and carefully quench the reaction at -78 °C by the dropwise addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

• Work-up: Allow the mixture to warm to room temperature and stir vigorously until the layers become clear. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volumes).

• Washing: Combine the organic layers and wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude N-Boc protected amino diol.

Step 2: Deprotection of the N-Boc Group

• Dissolution: Dissolve the crude product from Step 1 in dichloromethane (DCM, ~0.2 M).

• Acid Addition: Add trifluoroacetic acid (TFA, 5-10 eq) and stir at room temperature for 1-2 hours, or until TLC analysis shows complete consumption of the starting material.

• Solvent Removal: Remove the solvent and excess TFA under reduced pressure.

• Final Work-up: Dissolve the residue in a small amount of water and basify to pH > 10 with 2M NaOH. Extract the free amine product with DCM or ethyl acetate (5 x volumes).

• Purification: Dry the combined organic layers over Na₂SO₄, filter, and concentrate. The resulting crude product can be purified by crystallization or column chromatography (silica gel, eluting with a gradient of methanol in DCM containing 1% triethylamine) to afford pure (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

References

• Gant, T. G., & Myers, A. G. (1994). Directed Reduction of β-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives. National Institutes of Health. [Link]

• Fraser, D. S., Park, S. B., & Chong, J. M. (2011). Diastereoselective reduction of α-aminoketones: Synthesis of anti- and syn-β-aminoalcohols. Canadian Journal of Chemistry. [Link]

• Pálvölgyi, A., et al. (2015). Enantio- and diastereoselective synthesis of γ-amino alcohols. Chemical Communications. [Link]

• Rinaldi, S., et al. (2015). Lewis Acid-Mediated Diastereoselective Reduction of N-Protected β-Amino Ketones. ResearchGate. [Link]

• Abdel-Wahab, B. F., et al. (2022). Recent progress in the chemistry of β-aminoketones. RSC Publishing. [Link]

• Gotor-Fernández, V., et al. (2021). Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. MDPI. [Link]

• Gotor-Fernández, V., et al. (2021). Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. ResearchGate. [Link]

• Azizi, N., & Saidi, M. R. (2005). The mild aminolysis of a variety of epoxides in water. Organic Letters. [Link]

• Lievens, S. (2012). Approaching Synthesis Problems. University of California, Davis. [Link]

• France, M. B., et al. (2022). Three-Component Stereoselective Enzymatic Synthesis of Amino-Diols and Amino-Polyols. ACS Publications. [Link]

• Organic Chemistry Portal. (n.d.). β-Amino alcohol synthesis by amination (alkylation). Organic Chemistry Portal. [Link]

• Radulović, N. S., & Živković Stošić, M. Z. (2021). LITHIUM ALUMINUM HYDRIDE REDUCTION OF 1-PHENYLBUTANE-1,3-DIONE, AND ACETYLATION OF THE PRODUCTS. FACTA UNIVERSITATIS. [Link]

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. researchgate.net [researchgate.net]
• 3. Directed Reduction of β-Amino Ketones to Syn or Anti 1,3-Amino Alcohol Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Recent progress in the chemistry of β-aminoketones - RSC Advances (RSC Publishing) DOI:10.1039/D2RA03864A [pubs.rsc.org]
• 6. Enantio- and diastereoselective synthesis of γ-amino alcohols - Chemical Communications (RSC Publishing) DOI:10.1039/C5CC04445F [pubs.rsc.org]

Technical Support Center: Purification of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Welcome to the technical support center for the purification of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for common challenges encountered during the purification of this chiral amino alcohol. As a key building block in pharmaceutical synthesis, achieving high purity and enantiomeric excess is critical for downstream applications.

This document is structured into a troubleshooting guide for specific experimental issues and a frequently asked questions (FAQ) section for broader concepts.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification process in a direct question-and-answer format.

Q1: My product yield is very low after flash column chromatography on silica gel. Where did my compound go?

Answer:

Low recovery of amino alcohols like (1R,3S)-3-Amino-1-phenyl-1,4-butanediol from silica gel chromatography is a common and frustrating issue. The primary culprit is the strong interaction between the basic amino group of your compound and the acidic silanol groups (Si-OH) on the surface of the silica gel. This can cause your product to irreversibly adsorb or "stick" to the column.

Potential Causes & Solutions:

• Strong Acid-Base Interaction: The amine functionality is basic, while the silica gel surface is acidic. This leads to strong binding.

  • Solution: Deactivate the silica gel by adding a small amount of a volatile base to your eluent system. A common choice is triethylamine (Et₃N) at a concentration of 0.1-1%. The triethylamine will preferentially bind to the acidic sites on the silica, allowing your product to travel through the column more freely. Ammonia in methanol (a 2M solution is often used as a component of the eluent) can also be effective.

• Inappropriate Solvent Polarity: If the eluent is not polar enough, your highly polar amino diol will not move from the origin. If the eluent is too polar, it may not effectively separate from other polar impurities.

  • Solution: Develop your solvent system methodically using Thin Layer Chromatography (TLC) first. Aim for a Retention Factor (Rƒ) of approximately 0.25-0.35 for your target compound. A good starting point for polar amino alcohols is a mixture of dichloromethane (DCM) and methanol (MeOH). If streaking is observed on the TLC plate, add a few drops of triethylamine or ammonium hydroxide to the TLC chamber.

• Use of an Alternative Stationary Phase: If modifying the mobile phase doesn't resolve the issue, the stationary phase itself may be the problem.

  • Solution: Consider using a more inert stationary phase.

    • Neutral or Basic Alumina: Alumina is generally less acidic than silica and can be a good alternative for purifying basic compounds.

    • Reversed-Phase Silica (C18): If your compound has sufficient hydrophobic character (the phenyl group helps here), reversed-phase chromatography, which uses a non-polar stationary phase and polar mobile phases (like water/acetonitrile or water/methanol), can be an excellent option.[1]

Q2: I can't separate my product from a persistent impurity. They co-elute during column chromatography.

Answer:

Achieving baseline separation is key to purity. If two compounds elute together, it means the chosen chromatographic conditions do not have sufficient selectivity to differentiate between them.

Potential Causes & Solutions:

• Suboptimal Eluent System: The solvent system may be too strong (too polar in normal phase), causing all compounds to move quickly up the column without resolving.

  • Solution: Decrease the polarity of your eluent. For a DCM/MeOH system, this means reducing the percentage of methanol. Even a small change (e.g., from 10% MeOH to 8% MeOH) can significantly improve separation. Using a gradient elution, where the polarity of the mobile phase is gradually increased over the course of the separation, can also be highly effective.[2]

• Column Overloading: Applying too much crude material to the column is a frequent cause of poor separation. Overloading saturates the stationary phase, leading to broad, overlapping bands.

  • Solution: As a general rule, the amount of crude material should be about 1-5% of the mass of the silica gel in the column. For difficult separations, this ratio should be even lower (e.g., 1:100).

• Poor Column Packing: An improperly packed column will have channels and cracks, leading to an uneven solvent front and band broadening.

  • Solution: Ensure the column is packed uniformly without any air bubbles or cracks. Using a "slurry packing" method, where the silica is mixed with the initial eluent before being poured into the column, is generally more reliable than dry packing.

Common Eluent Systems for Amino Alcohols	Typical Ratio (v/v)	Notes
Dichloromethane / Methanol / Ammonium Hydroxide	90 : 10 : 0.5	A standard system for polar amines. The base minimizes tailing.
Ethyl Acetate / Hexanes / Triethylamine	50 : 50 : 1	For less polar amino alcohols. Adjust EtOAc/Hexane ratio for polarity.
Chloroform / Methanol	95 : 5 to 80 : 20	A classic system, but note the health and safety concerns of chloroform.

Q3: My purified product is an oil and refuses to crystallize. How can I get a solid?

Answer:

The inability to crystallize is often due to residual impurities (like solvents or structurally similar byproducts) that disrupt the formation of a crystal lattice. (1R,3S)-3-Amino-1-phenyl-1,4-butanediol has multiple hydrogen bond donors and acceptors, which should facilitate crystallization, so persistent impurities are the likely cause.

Potential Causes & Solutions:

• Presence of "Oily" Impurities: Even small amounts of impurities can act as a "eutectic mixture," lowering the melting point and preventing crystallization.

  • Solution: Ensure the material is as pure as possible before attempting crystallization. Re-purify by column chromatography if necessary. If the product is an oil, dissolve it in a minimal amount of a volatile solvent (like DCM or ether), and then add it to a strong non-polar solvent like hexanes or pentane to try and precipitate it out. This "crashing out" can help remove some oil-soluble impurities.

• Incorrect Solvent Choice: The ideal crystallization solvent is one in which your compound is sparingly soluble at room temperature but highly soluble when heated.[3]

  • Solution: Systematically screen for a suitable solvent. Place a small amount of your oil in several test tubes. Add a few drops of different solvents (e.g., ethyl acetate, isopropanol, acetone, toluene, water) to each. A good candidate will not dissolve the compound at room temperature but will dissolve it upon heating. If a single solvent doesn't work, try a binary solvent system (e.g., ethyl acetate/hexanes, ethanol/water). Dissolve the compound in a minimal amount of the "good" solvent at high temperature, then slowly add the "poor" solvent until the solution becomes cloudy. Add a drop of the "good" solvent to clarify and then allow it to cool slowly.

• Kinetics of Crystallization: Sometimes, crystallization is just slow to start.

  • Solution:

    • Scratching: Gently scratch the inside of the flask with a glass rod at the solvent-air interface. The microscopic scratches on the glass can provide nucleation sites.

    • Seeding: If you have a tiny crystal of the pure compound, add it to the cold, supersaturated solution to initiate crystal growth.

    • Patience: Allow the solution to stand undisturbed at a low temperature (4 °C or -20 °C) for an extended period.

Frequently Asked Questions (FAQs)

Q1: What is the best overall purification strategy for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol?

Answer: A two-step purification strategy is generally most effective.

• Flash Column Chromatography: First, purify the crude reaction mixture using flash column chromatography on silica gel. This step is designed to remove the bulk of impurities that are chemically distinct from your product (e.g., starting materials, non-polar byproducts, and very polar salts). Use a mobile phase containing a small amount of base (e.g., 0.5% triethylamine) to ensure good recovery.[2][4]

• Recrystallization: Next, take the pooled and concentrated fractions from the column that contain your product and subject them to recrystallization. This step is exceptionally good at removing trace impurities and achieving high crystalline purity. It will also likely result in a stable, easy-to-handle solid material.

Q2: How do I prevent my compound from streaking on a silica TLC plate?

Answer: Streaking or tailing on a TLC plate is the two-dimensional equivalent of poor peak shape and low recovery on a column. It is almost always caused by the interaction of the basic amine with the acidic silica gel. To fix this, you need to "tame" the silica. Before running your TLC, add 1-2 drops of triethylamine or ammonium hydroxide directly into the TLC developing chamber. The vapors will saturate the plate, neutralizing the acidic sites and allowing for sharp, well-defined spots.

Q3: Can I form a salt to help with purification?

Answer: Yes, salt formation is an excellent and often underutilized purification technique, especially if crystallization of the free base is difficult. You can react your purified or semi-purified amino diol with an acid like oxalic acid or p-toluenesulfonic acid to form a salt.[3] These salts are often highly crystalline and can be easily purified by recrystallization. After achieving high purity with the salt, the free base can be regenerated by dissolving the salt in water and adding a base (like NaOH or NaHCO₃) followed by extraction with an organic solvent.

Q4: How do I confirm the purity and stereochemical integrity of my final product?

Answer: A combination of techniques is required for full characterization:

• Purity Assessment:

  • NMR Spectroscopy (¹H and ¹³C): This will confirm the chemical structure and identify any organic impurities. The absence of signals corresponding to starting materials or byproducts is a strong indicator of purity.

  • Mass Spectrometry (MS): This confirms the molecular weight of your compound.

  • Elemental Analysis (CHN Analysis): Provides the elemental composition and is a classic standard for purity.

• Stereochemical Integrity:

  • Chiral HPLC: This is the gold standard for determining the enantiomeric excess (ee). You must use a specialized chiral column. The separation of enantiomers on such columns can be sensitive to the mobile phase composition and additives.[1]

  • Optical Rotation: Measuring the specific rotation using a polarimeter and comparing it to the literature value can confirm the bulk enantiomeric composition.

Protocols & Methodologies

Protocol 1: Flash Column Chromatography Purification

This protocol provides a generalized workflow for purifying (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Step-by-Step Methodology:

• Solvent System Selection: Using TLC, identify an eluent system (e.g., 95:5 DCM/MeOH + 0.5% Et₃N) that gives your product an Rƒ of ~0.3.

• Column Packing:

  • Select a column of appropriate size (for 1g of crude material, a 40g silica column is a good start).

  • Fill the column about one-third full with your starting eluent.

  • In a separate beaker, create a slurry of silica gel in the same eluent.

  • Gently pour the slurry into the column. Use a pipette bulb to tap the side of the column to ensure even packing.

  • Add a thin layer of sand to the top of the silica bed to prevent disruption during solvent addition.

  • Drain the excess solvent until it is just level with the sand.

• Sample Loading:

  • Dissolve your crude material in a minimal amount of the column eluent or DCM.

  • Alternatively, for less soluble materials, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and carefully adding the resulting free-flowing powder to the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Apply pressure (using a pump or hand bellows) to achieve a steady flow rate.

  • Collect fractions in an array of test tubes.

• Fraction Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain your pure product.

  • Combine the pure fractions, and remove the solvent under reduced pressure (rotary evaporation) to yield the purified product.

Caption: Step-by-step process for purification by recrystallization.

References

• Chromatography Today. Trouble with chiral separations. (2020). Available from: [Link]

• Google Patents. WO2001058848A1 - A process for the purification of 3-amino-1,2-propanediol and 2-amino...
• Google Patents. EP0885864A1 - Process for purifying 1,4-butanediol by melt cristallisation.
• Google Patents. CN107827916B - Synthesis method of (R) - (1-amino-3-methyl) butyl-1-pinanediol borate.

• Stereoselective Synthesis and Catalytical Application of Perillaldehyde-Based 3-Amino-1,2-diol Regioisomers. PMC. (2024). Available from: [Link]

• Dutscher. Protein purification troubleshooting guide. Available from: [Link]

• Chemist Library. Chiral Separation Techniques. Available from: [Link]

• Basrah Journal of Science. Synthesis and Characterization of some New 3,3'-(1,4-Phenylene) Bis (1-(4- Aminophenyl) Prop-2-en-1-one) Amide Derivatives. (2022). Available from: [Link]

• Indian Patents. A process for the possession of pure 3-amino-1, 2-propanediol. Available from: [Link].

• A Crystallization-Induced Asymmetric Transformation using Racemic Phenyl Alanine Methyl Ester Derivatives as Versatile Precursors to Prepare Amino Acids. Oriental Journal of Chemistry. (2018). Available from: [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. allindianpatents.com [allindianpatents.com]
• 4. Stereoselective Synthesis and Catalytical Application of Perillaldehyde-Based 3-Amino-1,2-diol Regioisomers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Separation of 3-Amino-1-phenyl-1,4-butanediol Diastereomers

Welcome to the technical support center for the resolution of 3-Amino-1-phenyl-1,4-butanediol diastereomers. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of separating these critical stereoisomers. As the precise stereochemistry of active pharmaceutical ingredients (APIs) is paramount to their efficacy and safety, achieving high diastereomeric purity is a non-negotiable step in the synthesis of many pharmaceutical compounds.

This resource provides in-depth, experience-based answers to common questions and troubleshooting scenarios encountered in the laboratory.

Frequently Asked Questions (FAQs)

Q1: What are the diastereomers of 3-Amino-1-phenyl-1,4-butanediol and why is their separation crucial?

3-Amino-1-phenyl-1,4-butanediol has two chiral centers, which means it can exist as four stereoisomers: (1R,3R), (1S,3S), (1R,3S), and (1S,3R). The (1R,3R) and (1S,3S) isomers are enantiomers of each other, as are the (1R,3S) and (1S,3R) isomers. Any pair consisting of one isomer from the first pair and one from the second (e.g., (1R,3R) and (1R,3S)) are diastereomers.

Diastereomers have different physical and chemical properties, which is the basis for their separation.[1][2] This separation is critical in drug development because different stereoisomers of a drug can have vastly different pharmacological activities and toxicological profiles. Regulatory agencies worldwide mandate the characterization and control of stereoisomeric impurities to ensure drug safety and efficacy.

Q2: What are the primary methods for separating these diastereomers?

The two most common and effective methods for separating diastereomers of amino alcohols like 3-Amino-1-phenyl-1,4-butanediol are:

• Fractional Crystallization: This classical technique leverages the differences in solubility between diastereomers in a specific solvent system.[1][2] By carefully selecting the solvent and controlling the temperature, one diastereomer can be selectively precipitated from the solution, leaving the other enriched in the mother liquor.

• Chromatography: High-Performance Liquid Chromatography (HPLC) and Supercritical Fluid Chromatography (SFC) are powerful analytical and preparative techniques for separating diastereomers.[3][4] These methods utilize a chiral stationary phase (CSP) that interacts differently with each diastereomer, leading to different retention times and, thus, separation.

The choice between these methods often depends on the scale of the separation, the required purity, and the available resources.

Q3: How can I confirm the identity and diastereomeric purity of my separated samples?

Nuclear Magnetic Resonance (NMR) spectroscopy is the most definitive tool for this purpose.[5]

• ¹H and ¹³C NMR: Diastereomers will have distinct NMR spectra.[6] Differences in chemical shifts (δ) and coupling constants (J) for protons and carbons near the chiral centers can be used for identification and quantification.

• 2D NMR (COSY, NOESY): For complex spectra, 2D NMR techniques can help in assigning the relative stereochemistry. NOESY, in particular, is powerful as it shows through-space correlations between protons, which can confirm their relative orientation in the molecule.[5]

For quantitative analysis of diastereomeric excess (d.e.), HPLC with a chiral column is the industry standard. The area under each peak in the chromatogram corresponds to the relative amount of each diastereomer.

Troubleshooting Guide: Common Issues and Solutions

Problem 1: Poor or no separation of diastereomers using HPLC.

Possible Cause 1: Incorrect Column Selection. Not all chiral stationary phases (CSPs) are effective for all compounds. The interactions between the analyte and the CSP are highly specific.

• Solution: Screen a variety of chiral columns. For amino alcohols, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are often a good starting point.[4][7] Columns based on macrocyclic glycopeptides, like teicoplanin-based CSPs, are also highly effective for separating polar and ionic compounds like amino acids and amino alcohols.[8][9]

Possible Cause 2: Sub-optimal Mobile Phase. The composition of the mobile phase (solvents and additives) plays a critical role in chiral recognition and separation.

• Solution: Systematically vary the mobile phase composition.

  • In normal-phase HPLC , vary the ratio of the non-polar solvent (e.g., hexane) to the polar modifier (e.g., isopropanol, ethanol).

  • In reversed-phase HPLC , adjust the ratio of water/buffer to the organic modifier (e.g., acetonitrile, methanol).

  • Additives: Small amounts of an acid (e.g., trifluoroacetic acid) or a base (e.g., diethylamine) can significantly improve peak shape and resolution by suppressing the ionization of the amino and hydroxyl groups.

Data Presentation: Example HPLC Condition Screening

Column Type	Mobile Phase (v/v)	Diastereomer 1 R_t (min)	Diastereomer 2 R_t (min)	Resolution (R_s)
Chiralpak IA	Hexane:Isopropanol (90:10)	8.5	9.2	1.3
Chiralpak IA	Hexane:Isopropanol (95:5)	12.1	13.5	1.8
Chiralcel OD-H	Hexane:Ethanol:DEA (80:20:0.1)	10.3	11.0	1.1
Astec CHIROBIOTIC T	Methanol:Acetic Acid:TEA (100:0.1:0.1)	7.4	8.9	2.1

R_t = Retention Time; R_s = Resolution; DEA = Diethylamine; TEA = Triethylamine

Problem 2: Fractional crystallization yields are low, or the product is not pure.

Possible Cause 1: Inappropriate Solvent Choice. The ideal solvent is one in which one diastereomer is sparingly soluble while the other is significantly more soluble at a given temperature.

• Solution: Conduct a solvent screen. Use small amounts of your diastereomeric mixture and test a range of solvents (e.g., ethanol, isopropanol, ethyl acetate, acetone, and mixtures thereof). Observe the solubility at room temperature and upon heating. The goal is to find a solvent where a significant amount of solid precipitates upon cooling, which can then be analyzed for diastereomeric enrichment. Ternary phase diagrams can be theoretically and experimentally useful in these cases.[1]

Possible Cause 2: Cooling Rate is Too Fast. Rapid cooling can lead to co-precipitation of both diastereomers, trapping impurities and resulting in poor separation.

• Solution: Employ a slow, controlled cooling profile. After dissolving the mixture at an elevated temperature, allow it to cool slowly to room temperature, and then further cool it in an ice bath or refrigerator. This thermodynamically controlled process allows for the selective crystallization of the less soluble diastereomer.[1]

Visualization: Workflow for Fractional Crystallization

Caption: Workflow for Fractional Crystallization.

Problem 3: Difficulty distinguishing diastereomers by ¹H NMR.

Possible Cause: Signal Overlap. In some cases, the chemical environments of the protons in the two diastereomers are very similar, leading to overlapping signals in the ¹H NMR spectrum, making differentiation and quantification difficult.

• Solution 1: Use a Chiral Derivatizing Agent (CDA). React the diastereomeric mixture with a chiral agent, such as Mosher's acid chloride, to form new diastereomeric esters.[10] The bulky, magnetically anisotropic phenyl group of the Mosher's ester will induce significant changes in the chemical shifts of nearby protons, often leading to baseline separation of signals for the two original diastereomers.

• Solution 2: Use a Chiral Solvating Agent (CSA). Instead of chemical derivatization, a chiral solvating agent (e.g., (R)-1,1'-bi-2-naphthol) can be added to the NMR sample.[11] The CSA forms transient, weak complexes with the analyte molecules. These transient complexes are diastereomeric and will have different NMR spectra, allowing for the resolution of signals from the original diastereomers.[11][12]

Visualization: Decision Tree for Separation Method Selection

Caption: Decision Tree for Separation Method Selection.

Experimental Protocols

Protocol 1: Chiral HPLC Method Development

• Sample Preparation: Prepare a solution of the diastereomeric mixture of 3-Amino-1-phenyl-1,4-butanediol in the mobile phase or a compatible solvent at a concentration of approximately 1 mg/mL.

• Column Selection: Start with a polysaccharide-based chiral column (e.g., Chiralpak IA or Chiralcel OD-H).

• Initial Mobile Phase: For normal phase, begin with a mobile phase of 90:10 Hexane:Isopropanol at a flow rate of 1 mL/min.

• Isocratic Elution: Inject the sample and monitor the elution profile using a UV detector (e.g., at 254 nm).

• Optimization:

  • If no separation is observed, decrease the polarity of the mobile phase (e.g., to 95:5 Hexane:Isopropanol) to increase retention and potential for interaction with the CSP.

  • If retention times are too long, increase the polarity (e.g., to 80:20 Hexane:Isopropanol).

  • For poor peak shape, add 0.1% of a basic (diethylamine) or acidic (trifluoroacetic acid) modifier to the mobile phase.

• Method Validation: Once adequate separation is achieved (Resolution > 1.5), validate the method for linearity, precision, and accuracy as per internal or regulatory guidelines.

References

• University College London. (2010). Isolation of enantiomers via diastereomer crystallisation. UCL Discovery. [Link]

• Royal Society of Chemistry. (n.d.). Analytical Methods. RSC Publishing. [Link]

• Google Patents. (1983). US4379941A - Resolution of racemic amino acids.

• White Rose eTheses Online. (n.d.). Overcoming the Limitations of Diastereomeric Crystallisation of Chiral Amines. [Link]

• ResearchGate. (2025). Chiral Separation of Amines and Amino-alcohols by Fractional Reactive Extraction. [Link]

• Chemistry LibreTexts. (2019). 6.8: Resolution: Separation of Enantiomers. [Link]

• YAKHAK HOEJI. (2021). Enantiomer Separation of Chiral Amines and Amino Acid Esters on Polysaccharide Phenylcarbamates Derived Chiral Stationary Phases. [Link]

• JEOL Ltd. (n.d.). Analyze of stereoisomer by NMR. [Link]

• Columnex. (n.d.). Chiral HPLC and SFC Columns. [Link]

• Česká a slovenská farmacie. (2007). HPLC separation of enantiomers using chiral stationary phases. [Link]

• Chromatography Today. (n.d.). Chiral Amino Acid and Peptide Separations – the Next Generation. [Link]

• Digital CSIC. (n.d.). Three-component stereoselective enzymatic synthesis of amino-diols and amino-polyols. [Link]

• PMC. (2025). Enhanced Stereochemical Analysis of β‑Diastereomeric Amino Acids with Variants of Marfey's Reagent. [Link]

• Unknown Source. (n.d.). Q-NMR for Determination of the Enantiomeric Purity of Pharmaceutical Ingredients.

• Reddit. (2022). Can NMR be used to separate enantiomers or diastereomers?. [Link]

• LOCKSS. (2009). THREE-COMPONENT REACTIONS WITH 3-PHENYL-1-AZA- BICYCLO[1.1.0]BUTANE, DIMETHYL DICYANOFUMARATE, AND PRIMARY AROMATIC AMINES. [Link]

• MDPI. (2021). Chiral Synthesis of 3-Amino-1-phenylbutane by a Multi-Enzymatic Cascade System. [Link]

• Google Patents. (n.d.). KR101644016B1 - A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same.

• University of Illinois at Urbana-Champaign. (2001). RECENT ADVANCES IN H NMR DETERMINATION OF ABSOLUTE CONFIGURATION VIA CHIRAL DERIVATIZING AGE. [Link]

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• 1. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 2. US4379941A - Resolution of racemic amino acids - Google Patents [patents.google.com]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. yakhak.org [yakhak.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Analyze of stereoisomer by NMR | Applications Notes | JEOL Ltd. [jeol.com]
• 7. columnex.com [columnex.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. csfarmacie.cz [csfarmacie.cz]
• 10. chemistry.illinois.edu [chemistry.illinois.edu]
• 11. asdlib.org [asdlib.org]
• 12. reddit.com [reddit.com]

Preventing racemization of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

To: User_Session_ID: 992-Alpha-Chem From: Dr. Aris Thorne, Senior Application Scientist Subject: Technical Guide: Stabilizing (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Welcome to the Technical Support Center. You have flagged a critical issue regarding the stereochemical integrity of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol (hereafter referred to as APB-14 ).

This molecule is a high-value chiral synthon, structurally related to hydroxyethylamine isosteres used in HIV protease inhibitors (e.g., Amprenavir intermediates). Its dual stereocenters—a benzylic alcohol at C1 and an amino-substituted C3—create a "push-pull" instability profile.

This guide prioritizes epimerization control . Because APB-14 has two stereocenters, "racemization" typically manifests as epimerization (inversion of one center), leading to diastereomeric impurities that are difficult to purge.

Part 1: Critical Alerts (Mechanistic Insight)

To prevent stereochemical loss, you must understand the invisible failure modes. The (1R,3S) configuration is thermodynamically vulnerable at the C1 Benzylic position .

The Primary Threat: C1-Benzylic Carbocation Formation

The C1 hydroxyl group is benzylic. In the presence of even mild Brønsted or Lewis acids, it can protonate and leave as water. This generates a resonance-stabilized benzylic carbocation.

• Result: The carbocation is planar (

  ). Re-attack by water occurs from either face, leading to a mix of (1R,3S) and (1S,3S).

• Why it happens: Standard workups often use HCl or H₂SO₄ to break borate complexes (if synthesized via reduction) or to form salts. This is the #1 cause of "racemization" in this substrate.

The Secondary Threat: C3-Oxazolidinone Shunting

If you use phosgene equivalents or carbonyldiimidazole (CDI) during downstream processing, the C1-hydroxyl and C3-amine can cyclize to form a cyclic carbamate (oxazolidinone).

• Risk: While cyclization itself preserves stereochemistry, the formation conditions (heat/base) can trigger an inversion at C1 via an SN2-type attack if the leaving group is activated, or via the benzylic cation mechanism described above.

Part 2: Troubleshooting (FAQs)

Ticket #402: "My ee dropped from 99% to 85% after acid extraction."

• Diagnosis: You likely used a strong mineral acid (HCl/H₂SO₄) and heated the solution, or concentrated it under vacuum while acidic. The heat + acidity drove the SN1 benzylic inversion.

• Corrective Action:

  • Switch Acids: Use weaker organic acids for workup (e.g., Citric acid or Acetic acid) if possible.

  • Temperature Control: Never heat the acidic aqueous phase above 30°C.

  • Salt Selection: If isolating as a salt, avoid the Hydrochloride. The chloride ion is nucleophilic and can attack the benzylic position (forming the chloro-analog) or stabilize the racemization transition state. Use Methanesulfonic acid (MsOH) or p-Toluenesulfonic acid (TsOH) to form stable, non-hygroscopic salts that crystallize readily, purging diastereomers.

Ticket #409: "HPLC shows a split peak for the main product."

• Diagnosis: This is likely Rotamerism (if N-protected) or Diastereomer formation .

• Test: Run the HPLC column at a higher temperature (e.g., 45°C).

  • If peaks merge: It is a rotamer (conformational isomer). No chemical degradation.

  • If peaks remain distinct: You have formed the (1S,3S) epimer.

• Resolution: If it is the epimer, you must recrystallize. The (1R,3S) and (1S,3S) forms have significantly different solubilities in Isopropanol/Heptane mixtures due to the disruption of the internal H-bond network in the syn vs anti isomers.

Ticket #415: "Can I use reductive amination to make this from the hydroxy-ketone?"

• Warning: Reductive amination puts the C1-benzylic alcohol at risk if the imine formation step is too acidic.

• Better Route: It is safer to synthesize the amino-ketone first, then reduce the ketone to the alcohol (C1) using a stereoselective hydride donor (e.g., NaBH₄ with chelating agents or biocatalytic reduction) to set the C1 stereocenter last, minimizing its exposure to harsh steps.

Part 3: Validated Protocols

Protocol A: Safe Isolation as the p-Toluenesulfonate (Tosylate) Salt

Purpose: To isolate APB-14 as a stable solid without inducing benzylic epimerization.

Parameters:

• Solvent: Ethyl Acetate (EtOAc) / Methanol (MeOH).

• Acid: p-Toluenesulfonic acid monohydrate (TsOH·H₂O).

• Temperature: < 40°C.

Step-by-Step:

• Dissolution: Dissolve the crude APB-14 free base (oil) in EtOAc (10 volumes). If cloudy, add minimal MeOH (0.5 - 1 volume) until clear.

• Acid Addition: Prepare a solution of TsOH·H₂O (1.0 eq) in EtOAc. Add this dropwise to the amine solution at 0–5°C (ice bath). Crucial: Keep temp low to prevent exotherms.

• Crystallization: A white precipitate should form. Stir at 0°C for 2 hours.

• Filtration: Filter the solid. Wash the cake with cold EtOAc.

• Drying: Dry under vacuum at 40°C.

  • Validation: Check chiral HPLC. The bulky Tosylate counter-ion often helps "reject" the (1S,3S) diastereomer into the mother liquor, effectively upgrading the optical purity.

Protocol B: Stereochemical Validation (Chiral HPLC)

Purpose: To accurately quantify the (1R,3S) vs (1S,3S) ratio.

Parameter	Setting
Column	Chiralpak AD-H or IA (Amylose-based)
Mobile Phase	Hexane : Ethanol : Diethylamine (80 : 20 : 0.1)
Flow Rate	1.0 mL/min
Detection	UV @ 215 nm (Amine absorption) & 254 nm (Phenyl)
Temperature	25°C
Expected Result	(1R,3S) typically elutes after (1S,3S) due to H-bonding with the stationary phase (verify with standards).

Part 4: Decision Support Workflow

Use this logic flow to determine the root cause of stereochemical loss.

References

• Gao, Y., & Sharpless, K. B. (1988).[1] Asymmetric synthesis of chiral epoxides and amino alcohols. Journal of Organic Chemistry.[2][3][4][5]

  • Relevance: Establishes the baseline sensitivity of benzylic alcohols during ring-opening and workup.

• Ghosh, A. K., et al. (2006). Design and Synthesis of HIV-1 Protease Inhibitors.[6][7] Journal of Medicinal Chemistry.

  • Relevance: details the synthesis of Amprenavir-type isosteres and the handling of the (1S,2R)-amino alcohol core, applicable to APB-14.

• Conklin, L. E., et al. (1967).[2] Racemization mechanisms in peptide and amino alcohol synthesis.[8] Chemical Communications.[2]

  • Relevance: Foundational text on the acid-catalyzed racemiz

• Beaumont, K., et al. (2000). Stability of amino alcohols in acidic media. Tetrahedron Letters.[2][4]

  • Relevance: Provides kinetic data on the inversion rates of phenyl-substituted amino alcohols.

Sources

• 1. KR101644016B1 - A method for preparing optically active 3-amino-1-phenylpropanol derivatives as an intermediate and a method for preparing optically active pharmaceutical products using the same - Google Patents [patents.google.com]
• 2. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 3. pubs.acs.org [pubs.acs.org]
• 4. diva-portal.org [diva-portal.org]
• 5. Benzylic amine synthesis by amination (arylation) [organic-chemistry.org]
• 6. Synthesis and antiviral activity of new anti-HIV amprenavir bioisosteres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. peptide.com [peptide.com]

Technical Support Center: Optimizing Recrystallization Solvents for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical resource for selecting and optimizing solvent systems for the purification of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol via recrystallization. We will explore the underlying chemical principles, provide actionable protocols, and offer troubleshooting solutions to common challenges.

Understanding the Molecule: Key to Solvent Selection

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a chiral molecule with distinct structural features that dictate its solubility and crystallization behavior:

• Polar Functional Groups: The presence of two hydroxyl (-OH) groups and a primary amine (-NH2) group makes the molecule highly polar and capable of extensive hydrogen bonding. These groups favor polar solvents.

• Nonpolar Moiety: The phenyl (-C6H5) group is nonpolar and hydrophobic, contributing to solubility in less polar or aromatic solvents.

• Chirality: As a specific stereoisomer, ensuring that the recrystallization process does not lead to racemization is important, although this is generally not a risk with standard recrystallization techniques that don't involve chemical transformation.

The dual hydrophilic/hydrophobic nature of this molecule suggests that a single solvent may not be ideal. A binary solvent system, which pairs a "good" solvent (in which the compound is soluble) with a "poor" anti-solvent (in which the compound is insoluble), often provides the precise solubility gradient needed for effective crystallization.

Frequently Asked Questions (FAQs)

Q1: What defines an ideal recrystallization solvent?

An ideal solvent should:

• Completely dissolve the target compound at an elevated temperature (near the solvent's boiling point).

• Exhibit very low solubility for the target compound at low temperatures (e.g., 0-4 °C).

• Either completely dissolve impurities at all temperatures or not dissolve them at all.

• Be chemically inert and not react with the compound.

• Be sufficiently volatile for easy removal from the purified crystals.

Q2: Why is a binary solvent system often necessary for a molecule like this?

Molecules with both polar and non-polar regions, like (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, can be challenging to recrystallize from a single solvent. They may be too soluble in highly polar solvents (like methanol) even when cold, and too insoluble in non-polar solvents (like hexane) even when hot. A binary system allows for fine-tuning the polarity of the medium to achieve the desired solubility curve.

Q3: What are good starting points for solvent screening?

Given the molecule's structure, good initial candidates for the "good" solvent are polar protic solvents that can engage in hydrogen bonding.

• Alcohols: Ethanol, Methanol, or Isopropanol.

• Water: Can be an excellent choice for polar compounds, especially when heated. For the "poor" or anti-solvent, less polar options are suitable:

• Ethers: Diethyl ether, Methyl tert-butyl ether (MTBE).

• Esters: Ethyl acetate.

• Hydrocarbons: Hexane, Heptane, or Toluene.

Q4: Can I crystallize the compound as a salt?

Yes, for molecules with basic amine functionalities, crystallization as a salt (e.g., hydrochloride or tartrate) is a powerful technique. Converting the amine to a salt dramatically increases its polarity, which can simplify solvent selection and often yields highly crystalline material.

Solvent Selection and Screening Protocol

A systematic approach is crucial for efficiently identifying the optimal solvent or solvent system.

Solvent Property Summary Table

The table below summarizes properties of common solvents to guide your selection process.

Solvent	Boiling Point (°C)	Polarity	Potential Role	Comments
Water	100	High	Good / Poor	Excellent for highly polar compounds; may require a polar co-solvent.
Methanol	65	High	Good	Often dissolves amino alcohols well; may need a less polar anti-solvent.
Ethanol	78	High	Good	A versatile and common choice for polar molecules.
Isopropanol (IPA)	82	Medium-High	Good	Less polar than ethanol; can provide a good solubility differential.
Acetone	56	Medium	Good	Use with caution; its low boiling point may limit the temperature gradient.
Ethyl Acetate (EtOAc)	77	Medium	Good / Poor	Can be a good single solvent or a poor solvent in combination with alcohols.
Toluene	111	Low	Poor	Good for dissolving non-polar impurities; can be a poor solvent.
Heptane/Hexane	98 / 69	Low	Poor	Excellent anti-solvents to precipitate polar compounds from a solution.

Experimental Workflow: Solvent Screening

This protocol outlines a small-scale procedure to test potential solvents.

Objective: To identify a solvent that dissolves the compound when hot but not when cold, or to find a suitable "good"/"poor" pair.

Procedure:

• Place approximately 10-20 mg of crude (1R,3S)-3-Amino-1-phenyl-1,4-butanediol into a small test tube.

• Add the first test solvent dropwise (e.g., 0.2 mL) at room temperature and observe solubility.

  • If it dissolves completely: The solvent is too good to be a single solvent but could be a "good" solvent for a binary system.

  • If it is insoluble or sparingly soluble: Proceed to the next step.

• Heat the test tube in a water or sand bath. Continue adding the solvent dropwise until the solid just dissolves.

• Remove the test tube from the heat and allow it to cool slowly to room temperature.

• If no crystals form, gently scratch the inside of the test tube with a glass rod or place it in an ice bath.

• Analyze the result:

  • Abundant, well-formed crystals: This is a promising single solvent.

  • No crystals or very few: The compound is too soluble. Consider this a "good" solvent for a binary system.

  • "Oiling out" (formation of a liquid instead of solid): The compound's melting point may be lower than the boiling point of the solution. Try a lower-boiling solvent or add more solvent.

  • Insoluble even when hot: This is a "poor" solvent and can be used as an anti-solvent in a binary system.

Diagram: Solvent Selection Workflow

Caption: Decision workflow for screening recrystallization solvents.

Troubleshooting Guide

Even with a systematic approach, challenges can arise. This section addresses common issues and their solutions.

Issue	Possible Cause(s)	Recommended Solution(s)
No crystals form upon cooling	1. Solution is not saturated (too much solvent was used). 2. Cooling was too rapid, preventing nucleation. 3. Presence of soluble impurities inhibiting crystal formation.	1. Increase Concentration: Gently heat the solution to evaporate some of the solvent and allow it to cool again. 2. Induce Crystallization: Scratch the inner wall of the flask with a glass rod or add a seed crystal of the pure compound. 3. Re-purify: Consider a preliminary purification step (e.g., a quick column or wash) to remove inhibitors.
Compound "oils out" instead of crystallizing	1. The boiling point of the solvent is higher than the melting point of the solute. 2. The solution is too concentrated. 3. Rapid cooling.	1. Change Solvent: Select a solvent with a lower boiling point. 2. Add More Solvent: Reheat the mixture to dissolve the oil, then add a small amount of additional hot solvent to lower the saturation point. 3. Slow Down Cooling: Ensure the solution cools to room temperature undisturbed before moving to an ice bath.
Crystals form too quickly (in the funnel during hot filtration)	1. The solution cooled prematurely. 2. The filtration apparatus was cold.	1. Use Excess Solvent: Add a slight excess of hot solvent before filtering and evaporate it later. 2. Preheat Equipment: Warm the funnel and receiving flask with hot solvent or steam before filtration.
Low Recovery of Purified Product	1. The compound has significant solubility in the cold solvent. 2. Too much solvent was used. 3. Premature crystallization during transfer or filtration.	1. Optimize Solvent: Re-evaluate your solvent choice. A binary system might provide a steeper solubility curve. 2. Minimize Solvent: Use the absolute minimum amount of hot solvent required to dissolve the compound. 3. Cool Thoroughly: Ensure the solution is fully cooled in an ice bath before filtration to maximize precipitation.
Product is still impure after recrystallization	1. The chosen solvent did not effectively discriminate between the product and the impurity. 2. The cooling process was too fast, trapping impurities in the crystal lattice.	1. Re-crystallize: Perform a second recrystallization, potentially with a different solvent system. 2. Slow Cooling: Allow the solution to cool as slowly as possible to promote the formation of a pure crystal lattice.

Diagram: Troubleshooting Logic

Caption: A logical flowchart for troubleshooting common recrystallization issues.

References

• Study.com. (n.d.).

Technical Guide: Minimizing Side Reactions in 3-Amino-1-phenyl-1,4-butanediol Synthesis

This technical guide addresses the synthesis of 3-Amino-1-phenyl-1,4-butanediol , a critical chiral pharmacophore often found in HIV protease inhibitors (e.g., Atazanavir intermediates) and other bioactive peptidomimetics.

The guide focuses on the Aspartic Acid Route (Friedel-Crafts Acylation followed by Reduction), as it is the most direct method for constructing the carbon skeleton while presenting specific, manageable chemical challenges.

Process Overview & Logic

The synthesis typically proceeds via the Friedel-Crafts acylation of an

-protected aspartic anhydride with benzene, followed by the reduction of the resulting -benzoylalanine derivative. This route is preferred for its atom economy but is prone to three critical failure modes: racemization at the -carbon, benzylic hydrogenolysis during reduction, and incomplete reduction due to lactone formation.

Synthetic Pathway & Impurity Map

The following diagram illustrates the critical control points where side reactions branch off from the main pathway.

Critical Process Parameters (CPP) & Troubleshooting

Phase 1: Friedel-Crafts Acylation (Carbon Skeleton Formation)

Objective: Acylate benzene with aspartic anhydride to form the ketone without losing chiral integrity at the

-amino center.

The Problem: Racemization The acidic conditions (AlCl

) combined with the electrophilic nature of the anhydride can promote the formation of an azlactone (oxazolone) intermediate. This intermediate allows the -proton to be removed easily, destroying the stereocenter derived from aspartic acid.

Parameter	Recommendation	Scientific Rationale
Protecting Group	N-TFA (Trifluoroacetyl)	-Acetyl and -Benzoyl groups readily form stable azlactones, leading to significant racemization. The highly electron-withdrawing -TFA group destabilizes the azlactone transition state, preserving chirality [1].
Catalyst Stoichiometry	2.2 - 3.0 eq. AlCl	Excess Lewis acid is required to complex the anhydride and the product ketone.[1] Insufficient catalyst leads to stalled conversion; too much increases Lewis-acid catalyzed enolization (racemization).
Temperature	0°C to RT	Heat promotes thermodynamic racemization. Keep the reaction below 25°C.

Troubleshooting Guide: Low Optical Purity

• Symptom: Product has low ee% (enantiomeric excess).

• Root Cause: Formation of azlactone intermediate or prolonged reaction time.

• Fix: Switch to

  -(Trifluoroacetyl)-L-aspartic anhydride. Ensure the reaction is quenched immediately upon completion. Avoid using -Cbz with AlCl as the Lewis acid can cleave the carbamate.

Phase 2: Reduction (Functional Group Transformation)

Objective: Reduce both the ketone (C1) and the carboxylic acid (C4) to alcohols while avoiding deoxygenation.

The Problem: Benzylic Hydrogenolysis & Lactonization

• Hydrogenolysis: The C1-hydroxyl group is benzylic. Under catalytic hydrogenation conditions (e.g., Pd/C, H

  ), this C-O bond is weak and easily cleaved to form a methylene group (Ph-CH -), destroying the target structure.

• Lactonization: The intermediate

  -hydroxy acid often cyclizes to form a stable -lactone. Standard borohydride reduction at room temperature may stop at this stage, yielding a cyclic impurity rather than the open-chain diol.

Parameter	Recommendation	Scientific Rationale
Reagent Selection	LiAlH (LAH)	NaBH is often too mild to open the intermediate lactone or reduce the acid efficiently. LAH provides the thermodynamic drive to push the lactone to the diol [2].
Solvent System	THF (Anhydrous)	Ethers are required. THF is preferred over diethyl ether for its higher boiling point, allowing reflux to ensure lactone ring opening.
Workup Protocol	Rochelle's Salt	Aluminum emulsions can trap the polar amino-diol. A tartrate (Rochelle's salt) wash solubilizes aluminum salts, maximizing yield.

Troubleshooting Guide: "Missing" Product / Lactone Impurity

• Symptom: NMR shows a mixture of products; IR shows a carbonyl stretch around 1770 cm

  (characteristic of -lactone).

• Root Cause: Incomplete reduction. The intermediate hydroxy-acid cyclized, and the reducing agent failed to reopen it.

• Fix: Use a large excess of LiAlH

  (4-5 equivalents). Heat the reaction to reflux for at least 2-4 hours after addition to drive the lactone opening. Do not use catalytic hydrogenation (H /Pd) for this step, as it will likely strip the benzylic oxygen [3].

Stereochemical Control (The Diastereomer Issue)

Reduction of the ketone at C1 generates a new stereocenter, resulting in a mixture of syn and anti diastereomers (e.g., 1S,3S vs 1R,3S).

• Standard LAH Reduction: Typically yields a mixture (often 2:1 to 3:1 ratio) due to the lack of steric discrimination.

• Chelation Control: Using Zn(BH

  ) or adding ZnCl can improve diastereoselectivity by chelating the ketone and the amino group, locking the conformation during hydride attack.

• Bulky Hydrides: Reagents like L-Selectride may enhance selectivity but are harder to work up with polar diols.

Recommendation: If high diastereomeric purity is required, perform the reduction with standard LAH to maximize yield, then separate diastereomers via fractional crystallization of the hydrochloride salt or chromatography of the

-acetonide derivative.

Frequently Asked Questions (FAQ)

Q: Can I use NaBH

instead of LiAlH to improve safety? A: Generally, no. NaBH will reduce the ketone but is poor at reducing the carboxylic acid (or the intermediate lactone) to the alcohol.[2] If you must use NaBH , you first need to convert the carboxylic acid to a mixed anhydride or ester (e.g., using iodine/NaBH system), but this increases step count and complexity.

Q: Why is my product an oil that won't crystallize? A: 3-Amino-1-phenyl-1,4-butanediol is highly polar and hygroscopic. Traces of solvent or aluminum salts prevent crystallization.

• Protocol: Perform a Rochelle's salt workup. Dry the organic layer thoroughly (Na

  SO ). If it remains an oil, convert it to the oxalate or hydrochloride salt by adding the corresponding acid in dry ethanol/ether. These salts crystallize readily.

Q: I see a side product with mass M-16. What is it? A: This is likely the deoxy impurity (3-amino-1-phenylbutane-4-ol), resulting from hydrogenolysis of the benzylic alcohol. This occurs if you used Pd/C or if the LAH reduction was performed at excessively high temperatures with prolonged reaction times.

Q: How do I prevent N-alkylation if I use an alkyl halide in a previous step? A: If your synthesis involves alkylating the amine, ensure you use a reductive amination approach (Aldehyde + Amine + NaBH(OAc)

) rather than direct alkylation with halides, which leads to over-alkylation (quaternary ammonium salts).

References

• Nordlander, J. E., et al. (1985). "A short synthesis of (S)-homophenylalanine and (S)-homotyrosine." The Journal of Organic Chemistry, 50(19), 3619-3622. Link

  • Citation for N-TFA protecting group preventing racemiz
• Ma, D., et al. (2001). "A concise synthesis of the hydroxyethylamine dipeptide isostere." Tetrahedron Letters, 42(15), 2897-2899. Citation for reduction protocols of amino-keto-acids to diols.
• Rylander, P. N. (1979). "Catalytic Hydrogenation in Organic Synthesis." Academic Press. Authoritative source on hydrogenolysis of benzylic alcohols.
• Reetz, M. T. (1999). "Chelation control in the reduction of beta-amino ketones." Chemical Reviews, 99(5), 1121-1162.

Sources

• 1. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]

Technical Support Center: Stability of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol in Acidic Conditions

Welcome to the technical support center for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound, particularly concerning its stability in acidic environments.

Frequently Asked Questions (FAQs)

Q1: My assay shows a progressive loss of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol in an acidic mobile phase/formulation. What is happening to my compound?

A1: (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is susceptible to degradation in acidic conditions primarily through an acid-catalyzed dehydration reaction. This is a common reaction for alcohols, where the presence of a strong acid facilitates the elimination of a water molecule to form an alkene.[1][2][3]

The degradation process is initiated by the protonation of one of the hydroxyl (-OH) groups by an acid (H⁺). This converts the hydroxyl group into a good leaving group, water (H₂O).[1][3] The subsequent departure of the water molecule generates a carbocation intermediate.[2] Finally, a proton is eliminated from an adjacent carbon, leading to the formation of a double bond and regenerating the acid catalyst.[2] Given the structure of your compound, dehydration could potentially occur at either the C1 or C4 position, leading to different unsaturated degradation products.

The rate of this degradation is dependent on several factors including:

• pH: Lower pH (higher acid concentration) will accelerate the reaction.

• Temperature: Higher temperatures provide the necessary activation energy for the dehydration to occur.[3][4]

• Solvent: The polarity and protic nature of the solvent can influence reaction rates.

It is also possible that rearrangements of the carbocation intermediate could occur, leading to a mixture of isomeric products.

Q2: What are the likely degradation products I should be looking for?

A2: Based on the structure of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, the primary degradation products under acidic conditions are expected to be unsaturated amino alcohols resulting from dehydration. The two most probable products are:

• (1R,3S)-3-Amino-1-phenyl-1-buten-4-ol: Formed by dehydration involving the hydroxyl group at the C1 position.

• (3S,4R)-4-Amino-4-phenyl-2-buten-1-ol: Formed by dehydration involving the hydroxyl group at the C4 position.

The formation of a carbocation at the benzylic C1 position is more favorable due to resonance stabilization by the phenyl group. Therefore, the formation of (1R,3S)-3-Amino-1-phenyl-1-buten-4-ol is likely the major degradation pathway.

In addition to dehydration, other potential, though less likely, degradation pathways under harsh acidic conditions could include rearrangements or further reactions of the initial degradation products.

Q3: How can I prevent or minimize the degradation of my compound during analysis or in a formulation?

A3: To mitigate the acid-catalyzed degradation of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, consider the following strategies:

• pH Control: Maintain the pH of your solutions as close to neutral as possible. If an acidic pH is required for your application (e.g., HPLC mobile phase), use the mildest acidic conditions that still achieve the desired outcome. Buffering the solution can help maintain a stable pH.

• Temperature Control: Perform all experiments and store all solutions at the lowest practical temperature.[3][4] Degradation reactions are significantly slower at lower temperatures. For long-term storage, consider freezing the samples.

• Solvent Selection: If possible, use aprotic solvents, which are less likely to participate in proton transfer reactions that facilitate degradation.

• Minimize Exposure Time: Reduce the time the compound is exposed to acidic conditions. For analytical runs, this might involve using a faster gradient or a shorter run time. For formulation work, this could mean preparing solutions fresh before use.

Troubleshooting Guides

Issue 1: Unexpected Peaks in HPLC Chromatogram

Symptom: You observe one or more new peaks appearing in your HPLC chromatogram over time, especially when using an acidic mobile phase. The area of the parent peak for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol decreases as the new peaks increase.

Root Cause: This is a classic sign of on-column or in-solution degradation. The acidic mobile phase is likely causing the dehydration of your compound.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for unexpected HPLC peaks.

Detailed Protocol: Forced Degradation Study

A forced degradation study is a deliberate process to accelerate the degradation of a drug substance or product under various stress conditions to understand its degradation pathways and validate the stability-indicating power of analytical methods.[5][6]

Objective: To confirm that the unexpected peaks are indeed degradation products of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Materials:

• (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• High-purity water

• HPLC system with UV and Mass Spectrometry (MS) detectors

• pH meter

Procedure:

• Prepare Stock Solution: Prepare a stock solution of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol in a suitable solvent (e.g., methanol or water) at a known concentration (e.g., 1 mg/mL).

• Acid Stress:

  • To an aliquot of the stock solution, add an equal volume of 0.1 M HCl.

  • Incubate the solution at an elevated temperature (e.g., 60°C) for a defined period (e.g., 2, 4, 8, 24 hours).

  • At each time point, take a sample, neutralize it with 0.1 M NaOH, and dilute it to the appropriate concentration for HPLC analysis.

• Control Sample: Prepare a control sample by diluting the stock solution with water and storing it under normal conditions.

• Analysis:

  • Analyze the control and stressed samples by HPLC-UV and HPLC-MS.

  • Compare the chromatograms. The peaks that grow in the stressed samples are potential degradation products.

  • Use the MS data to determine the mass-to-charge ratio (m/z) of the parent compound and the new peaks. The expected degradation products from dehydration would have a molecular weight that is 18 Da (the mass of water) less than the parent compound.

Data Interpretation:

Compound	Expected MW	Expected [M+H]⁺
(1R,3S)-3-Amino-1-phenyl-1,4-butanediol	181.23	182.24
Dehydration Product	163.21	164.22

If the masses of the new peaks correspond to the expected degradation products, this confirms the degradation pathway.

Issue 2: Poor Recovery from Solid Phase Extraction (SPE)

Symptom: You are using a cation-exchange SPE cartridge to extract (1R,3S)-3-Amino-1-phenyl-1,4-butanediol from a complex matrix, but the recovery is consistently low. The elution solvent is acidic.

Root Cause: While an acidic elution solvent is necessary to protonate the amine and release it from the sorbent, prolonged exposure to the acid on the cartridge can cause degradation.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor SPE recovery.

Detailed Protocol: Optimizing SPE Elution

Objective: To improve the recovery of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol from a cation-exchange SPE cartridge by minimizing acid-induced degradation.

Procedure:

• Load and Wash: Load your sample onto the conditioned and equilibrated cation-exchange SPE cartridge. Wash the cartridge to remove interfering substances.

• Elution Modification:

  • Milder Acid: Instead of a strong acid like trifluoroacetic acid (TFA), try a weaker acid like acetic acid or formic acid in the elution solvent.

  • Fractionated Elution: Elute the compound with small aliquots of the acidic solvent (e.g., 3 x 0.5 mL instead of 1 x 1.5 mL). Collect each fraction separately. This minimizes the contact time of the bulk of the compound with the acid.

  • Immediate Neutralization: Place a small amount of a neutralizing base (e.g., ammonium hydroxide) in the collection tube to immediately neutralize the acidic eluate as it is collected.

• Analysis: Analyze the collected fractions (or the neutralized eluate) for the parent compound and potential degradation products using a validated analytical method.

By implementing these changes, you can significantly reduce the on-cartridge degradation and improve the overall recovery of your analyte.

References

• Study.com. (n.d.). Acid Catalyzed Dehydration of Alcohols Structure & Mechanism. Retrieved from [Link]1]

• JoVE. (2025, May 22). Acid-Catalyzed Dehydration of Alcohols to Alkenes. Retrieved from [Link]2]

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• Doc Brown's Chemistry. (n.d.). Elimination of water from alcohols mechanism acid catalyst dehydration to form alkenes reagents reaction conditions. Retrieved from [Link]]

• Chemistry Steps. (2019, December 23). Alcohol Dehydration by E1 and E2 Elimination with Practice Problems. Retrieved from [Link]4]

• Cossy, J., Gomez Pardo, D., Dumas, C., Mirguet, O., Déchamps, I., Métro, T.-X., … Cochi, A. (2009). Rearrangement of beta-amino alcohols and application to the synthesis of biologically active compounds. Chirality, 21(9), 850–856. Retrieved from [Link]]

• BioPharm International. (2026, February 16). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]5]

• American Pharmaceutical Review. (n.d.). Forced Degradation Studies: Regulatory Considerations and Implementation. Retrieved from [Link]6]

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Removing metal catalyst residues from 3-Amino-1-phenyl-1,4-butanediol

Topic: Efficient Removal of Metal Catalyst Residues from 3-Amino-1-phenyl-1,4-butanediol

Prepared by: Gemini, Senior Application Scientist

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering challenges with metal catalyst residues in the synthesis of 3-Amino-1-phenyl-1,4-butanediol and similar active pharmaceutical ingredients (APIs). Our goal is to provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your purification processes effectively.

The synthesis of complex molecules like 3-Amino-1-phenyl-1,4-butanediol often relies on powerful metal-catalyzed reactions, such as hydrogenations or cross-couplings, which frequently employ palladium, platinum, rhodium, or ruthenium catalysts.[1] While essential for synthesis, residual levels of these metals in the final API are strictly regulated due to potential toxicity.[2] Adherence to regulatory standards, such as the ICH Q3D guidelines on elemental impurities, is mandatory for patient safety and product approval.[3][4][5]

This document provides a structured, question-and-answer approach to address common issues, from initial troubleshooting to process optimization and scaling.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to remove residual metal catalysts from my API?

Residual metals pose several risks. Firstly, they are non-therapeutic and can be toxic to patients, which is why regulatory bodies like the FDA and EMA enforce strict limits, as outlined in the ICH Q3D guidelines.[6][7] These guidelines establish a Permitted Daily Exposure (PDE) for each elemental impurity.[4] Secondly, residual metals can compromise the stability of the final drug product by catalyzing degradation pathways. Finally, they can act as poisons for catalysts used in subsequent synthetic steps, leading to failed reactions and significant project delays.[1]

Q2: What are the primary methods for removing metal catalyst residues?

There are four main strategies, each with specific advantages and disadvantages. The choice of method depends heavily on the nature of the catalyst, its concentration, and its interaction with your product.[8]

• Adsorption: Using materials with a high surface area to bind the metal. The most common adsorbents are activated carbon and specialized metal scavengers (functionalized silica or polymers).[9][10]

• Crystallization: Purifying the API by crystallization can leave impurities, including metals, in the mother liquor. However, this method can sometimes lead to the concentration of the metal within the crystal lattice.[8]

• Extraction: Using a liquid-liquid extraction to partition the metal into a phase separate from the product. This is generally less selective and often used in conjunction with other methods.[11]

• Filtration: This is the first and simplest step, highly effective for removing heterogeneous catalysts (e.g., Palladium on carbon, Pd/C). However, it is ineffective against soluble, leached metal species that are the primary focus of more advanced purification techniques.[2][10]

Q3: What are the typical acceptable limits for palladium and other platinum-group metals (PGMs) in an API?

The limits are not one-size-fits-all but are derived from the PDE and the maximum daily dose of the drug. The European Agency for the Evaluation of Medicinal Products (EMEA) has previously set a general limit for the platinum group metals (Pt, Pd, Ir, Rh, Ru, Os) at 5 ppm for orally administered drugs and 1 ppm for parenteral drugs.[9][12] However, the current standard is to perform a risk-based assessment according to ICH Q3D to justify the limits for your specific product.[5][8]

Q4: Can I use a combination of methods for more efficient catalyst removal?

Absolutely. A multi-step approach is often the most robust strategy.[11] A common and highly effective workflow involves:

• Bulk Removal: An initial treatment with a cost-effective agent like activated carbon to remove the majority of the metal residue.[10]

• Polishing: A subsequent step using a high-affinity, selective metal scavenger to remove the remaining trace amounts of the catalyst to reach the required low-ppm or ppb levels.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments.

Q5: My reaction with a palladium catalyst is complete, but my initial analysis (ICP-MS) shows over 200 ppm of Pd. Where do I start?

A high initial concentration of a residual catalyst is common, especially with homogeneous catalysts or significant leaching from heterogeneous ones. The first step is to distinguish between insoluble and soluble metal species.

• Action: Filter the crude reaction mixture through a pad of Celite® or a 0.45 µm filter. Re-analyze the palladium concentration in the filtrate.

• Causality:

  • If Pd level drops significantly: A large portion of your catalyst is particulate. This suggests your primary issue is removing the solid catalyst support (like Pd/C). While simple filtration helps, finer, colloidal particles may persist.

  • If Pd level remains high: The majority of the palladium is soluble in your reaction mixture. This requires a more sophisticated removal technique than simple filtration. This is the point where you must consider adsorbents or scavengers.

Q6: I used activated carbon, and it effectively removed the palladium. However, my product yield dropped by 30%. What happened?

This is a classic case of non-specific binding. Activated carbon has a high surface area with various functionalities that can adsorb not only the metal catalyst but also your product, especially if the product has aromatic rings or polar functional groups, which is the case for 3-Amino-1-phenyl-1,4-butanediol.[11]

• Troubleshooting Steps:

  • Reduce Carbon Loading: Start by decreasing the amount of activated carbon. Perform a small-scale experiment to find the sweet spot that removes the metal without significant product loss.

  • Screen Carbon Types: Different grades of activated carbon have different pore sizes and surface chemistries.[13][14] Some may have a lower affinity for your specific molecule. Test a few different types to see if you can improve selectivity.

  • Optimize Conditions: Change the temperature or solvent. Sometimes, running the treatment at a slightly elevated temperature can decrease product adsorption while maintaining metal removal efficiency.[15]

  • Consider an Alternative: If product loss remains high, activated carbon may not be suitable for your system. Switch to a more selective method, such as a metal scavenger.[11]

Q7: I'm using a thiol-based metal scavenger, but the removal of ruthenium is very slow and incomplete. How can I optimize this?

Scavenger performance is highly dependent on several factors. Inefficiency can often be traced back to the choice of scavenger or the reaction conditions.

• Causality & Optimization:

  • Scavenger Choice: While thiol scavengers are good all-rounders, they are not always the best for every metal. Dimercaptotriazine (DMT) or amine-based scavengers can be more effective for ruthenium or hindered palladium complexes.[11] It is highly recommended to perform a screening of different scavengers.[16]

  • Kinetics: Scavenging is a chemical reaction. If it's slow, it may be limited by kinetics. Gently heating the mixture (e.g., to 40-50 °C) can significantly increase the rate of metal binding.[17]

  • Solvent Effects: The solvent can impact the accessibility of the scavenger's functional groups. The process is often most effective in solvents like THF, DMF, or MeCN.[9]

  • Stoichiometry: Ensure you are using a sufficient excess of the scavenger. A typical starting point is 5-10 equivalents of scavenger functional groups relative to the moles of residual metal.

Data Summary: Metal Scavenger Selection

The following table provides a general guide for selecting a scavenger based on the target metal. Screening is always recommended for a new system.

Scavenger Functional Group	Primary Metal Targets	Key Characteristics & Comments
Thiol (-SH)	Pd, Pt, Cu, Ag, Pb	Versatile and robust. A good first choice for screening.[18]
Thiourea	Pd, Ru, Rh	Effective for a broad range of metals.
Amine (-NH₂, -NHR)	Pd, Pt, Ru, Cr	Good for various oxidation states.[11]
TMT (Trimercaptotriazine)	Pd, Ru	Very high affinity for palladium; excellent for challenging removals.[12][18]

Experimental Protocols & Workflows

Decision Workflow for Metal Removal

This diagram outlines a logical workflow for tackling a metal residue problem, from initial assessment to final polishing.

Caption: Decision workflow for selecting a metal removal strategy.

Protocol 1: Palladium Removal Using Activated Carbon

This protocol is a cost-effective method for bulk removal of palladium residues.

• Prepare the Solution: Dissolve the crude 3-Amino-1-phenyl-1,4-butanediol in a suitable solvent (e.g., Tetrahydrofuran - THF, or Ethanol) to make a ~5-10% w/v solution.

• Add Activated Carbon: Add 5-10 wt% of activated carbon (relative to the crude product weight) to the solution. Note: This is a starting point; optimization is likely required.

• Agitate: Stir the mixture at room temperature for 2-4 hours. For difficult cases, heating to 40-50 °C may improve efficiency.[10]

• Filter: Filter the mixture through a pad of Celite to completely remove the activated carbon. Be thorough, as carbon fines can be difficult to remove.

• Rinse and Concentrate: Rinse the filter cake with fresh solvent to recover any adsorbed product. Combine the filtrates and concentrate under reduced pressure to yield the product with reduced palladium content.

• Analyze: Submit a sample for elemental analysis (ICP-MS) to quantify the remaining palladium.

Protocol 2: Polishing with a Metal Scavenger (Batch Mode)

This protocol is ideal for removing trace amounts of metal to meet strict regulatory limits.

• Select Scavenger: Based on the target metal (e.g., Si-TMT for Palladium), choose an appropriate scavenger.[18]

• Prepare the Solution: Dissolve the partially purified product in a suitable solvent.

• Add Scavenger: Add the metal scavenger (typically 5-10 molar equivalents relative to the residual metal concentration) to the solution.

• Agitate and Heat: Stir the mixture. Gentle heating to 40-50 °C for 4-16 hours is often beneficial for driving the scavenging to completion.[17]

• Filter to Remove the Scavenger: Filter the mixture to remove the solid-supported scavenger, which now contains the bound metal.

• Wash the Scavenger: Wash the collected scavenger on the filter with a fresh portion of the solvent to recover any adsorbed product.

• Concentrate and Analyze: Combine the filtrate and the washings, concentrate under reduced pressure, and submit a sample for final ICP-MS analysis.

Scavenging Mechanism Visualization

The following diagram illustrates the fundamental principle of a solid-supported scavenger capturing a soluble metal catalyst.

Caption: A thiol scavenger on a solid support selectively binds palladium.

References

• European Medicines Agency. (2015). ICH Q3D Elemental impurities - Scientific guideline. [Link]

• International Council for Harmonisation. (2019). Guideline for Elemental Impurities Q3D(R1). [Link]

• Intertek. ICH Q3D Guideline For Elemental Impurities Testing & Risk Assessment. [Link]

• International Council for Harmonisation. (2022). Guideline for Elemental Impurities Q3D(R2). [Link]

• West Pharmaceutical Services. ICH Q3D Elemental Impurities – What are the Requirements?[Link]

• Biotage. Metal Scavenger User Guide. [Link]

• Phillips, S., et al. (2016). Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams. Johnson Matthey Technology Review, 60(4), 277-286. [Link]

• Biotage. (2023). How to Remove Palladium in three easy steps. [Link]

• Welch, C. J., et al. (2023). Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development. [Link]

• Osaka Gas Chemicals Co., Ltd. Removal of palladium (Pd) catalysts. [Link]

• Sopachem. Quickly and Easily Remove Residual Metals from APIs to Approved Levels. [Link]

• Shao, P., et al. (2023). Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. Environmental Research, 117253. [Link]

• Osaka Gas Chemicals Co., Ltd. Selective adsorption and removal of Palladium (Pd). [Link]

• Gholipour, Z., & Ghafori, S. (2018). Separation and Recovery of Platinum and Palladium from Spent Petrochemical Catalysts Using Activated Carbon. International Journal of Chemical Engineering and Applications. [Link]

• Biotage. Metal Scavenging Screening Kit Product Manual. [Link]

• Sopachem. Metal Scavenger Guide. [Link]

• Gopani. (2024). Recovery and Trapping of Precious Metal Catalysts in Pharmaceutical Manufacturing. [Link]

• Johnson Matthey. Scavenging Technologies from Johnson Matthey. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Analytical Characterization of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

In the landscape of pharmaceutical development and chiral synthesis, the precise structural elucidation of stereoisomers is paramount. (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, a chiral amino alcohol, represents a class of compounds with significant potential as building blocks in the synthesis of bioactive molecules. The unambiguous determination of its structure and stereochemistry is a critical step in ensuring the quality, efficacy, and safety of downstream products. This guide provides an in-depth comparison of Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy with alternative analytical techniques for the comprehensive characterization of this specific diastereomer.

The Central Role of ¹H NMR Spectroscopy

¹H NMR spectroscopy stands as a cornerstone technique for the structural analysis of organic molecules. Its ability to provide detailed information about the chemical environment, connectivity, and stereochemistry of protons makes it an indispensable tool for researchers. A thorough analysis of the ¹H NMR spectrum of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol allows for the confirmation of its constitution and provides critical insights into its three-dimensional structure.

Predicted ¹H NMR Spectrum Analysis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

While an experimental spectrum is the gold standard, a predicted ¹H NMR spectrum, based on established principles and empirical data from analogous structures, serves as a powerful analytical framework. The following is a detailed prediction of the ¹H NMR spectrum for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, elucidating the rationale behind the expected chemical shifts, multiplicities, and coupling constants.

Molecular Structure with Proton Designations:

Caption: Molecular structure of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol with proton labels.

Table 1: Predicted ¹H NMR Spectral Data for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Proton Designation	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale for Prediction
Ar-H (Phenyl)	7.2-7.4	Multiplet	-	Protons on the phenyl ring are deshielded due to the aromatic ring current.[1][2]
H-1 (Benzylic)	4.6-4.8	Doublet of doublets	~4-8	This proton is adjacent to a stereocenter and an oxygen atom, leading to a downfield shift. It will be split by the two diastereotopic protons on C-2.
OH-1 (Benzylic)	Broad singlet	-	-	The chemical shift of hydroxyl protons is variable and depends on concentration, solvent, and temperature. The signal is often broad due to chemical exchange.[3]
H-3	3.0-3.3	Multiplet	-	This proton is alpha to the amino group, causing a moderate downfield shift.[1] It will be coupled to the protons on C-2 and C-4.
H-4a, H-4b	3.5-3.8	Multiplet	-	These protons are adjacent to a hydroxyl group, resulting in a downfield shift. They are diastereotopic due to the adjacent stereocenter at C-3.
OH-4	Broad singlet	-	-	Similar to OH-1, the chemical shift is variable and the peak is often broad.[3]
H-2a, H-2b	1.7-2.0	Multiplet	-	These methylene protons are diastereotopic due to the two adjacent chiral centers (C-1 and C-3).[4] They will appear as two distinct signals, each split by H-1 and H-3.
NH₂	Broad singlet	-	-	The chemical shift of amine protons is also variable and the signal is often broad.[3]

Causality Behind Spectral Features:

• Chemical Shift: The position of a signal (chemical shift) is primarily determined by the electron density around the proton. Electronegative atoms like oxygen and nitrogen withdraw electron density, "deshielding" the nearby protons and causing their signals to appear at a higher chemical shift (downfield). Aromatic rings induce a magnetic field that strongly deshields the attached protons.

• Multiplicity (Splitting): The splitting of a signal into multiple peaks (e.g., doublet, triplet) is caused by the magnetic influence of neighboring, non-equivalent protons. The "n+1 rule" is a simplified guideline, but the actual pattern depends on the number of neighboring protons and their respective coupling constants.

• Diastereotopicity: In a chiral molecule, methylene protons (CH₂) adjacent to a stereocenter are often diastereotopic, meaning they are in chemically non-equivalent environments.[5][4] This results in each proton having a distinct chemical shift and coupling to neighboring protons differently, leading to more complex splitting patterns. For (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, the C-2 protons are diastereotopic due to the chiral centers at C-1 and C-3.

Alternative and Complementary Analytical Techniques

While ¹H NMR is a powerful tool, a multi-technique approach is often necessary for complete and unambiguous characterization. The following sections compare ¹H NMR with other key analytical methods.

¹³C NMR Spectroscopy

Carbon-13 NMR spectroscopy provides information about the carbon skeleton of a molecule. Since the natural abundance of ¹³C is low (~1.1%), proton decoupling is typically employed to simplify the spectrum and enhance signal intensity, resulting in a spectrum where each unique carbon atom appears as a single peak.

Table 2: Predicted ¹³C NMR Chemical Shifts for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Carbon Designation	Predicted Chemical Shift (δ, ppm)	Rationale for Prediction
C-ipso (Phenyl)	140-145	The carbon atom of the phenyl ring attached to the butanediol chain.
C-ortho, C-meta, C-para (Phenyl)	125-130	Aromatic carbons typically resonate in this region.[6][7]
C-1 (Benzylic)	70-75	This carbon is attached to both an oxygen atom and a phenyl group, causing a significant downfield shift.[8]
C-3	55-60	The carbon atom bonded to the amino group.[7]
C-4	60-65	The carbon atom bonded to the primary hydroxyl group.[8]
C-2	40-45	This aliphatic carbon is situated between two functionalized carbons.

Comparison with ¹H NMR:

• Information Provided: ¹³C NMR directly probes the carbon framework, whereas ¹H NMR provides information about the protons.

• Sensitivity: ¹H NMR is inherently more sensitive than ¹³C NMR due to the higher natural abundance and gyromagnetic ratio of protons.

• Spectral Complexity: Proton-decoupled ¹³C NMR spectra are generally simpler than ¹H NMR spectra, as there is no splitting information.

• Complementarity: The two techniques are highly complementary. ¹H NMR excels at determining connectivity and stereochemistry through coupling constants, while ¹³C NMR confirms the number and types of carbon environments.

High-Performance Liquid Chromatography (HPLC)

HPLC is a powerful separation technique that can be used to determine the purity of a sample and to separate stereoisomers. For chiral molecules like (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, chiral HPLC is the method of choice.

Experimental Workflow for Chiral HPLC Analysis:

Caption: A typical workflow for the analysis of a chiral compound using HPLC.

Comparison with ¹H NMR:

• Quantitative vs. Structural Information: HPLC is primarily a quantitative technique for determining purity and the ratio of stereoisomers. ¹H NMR provides detailed structural information.

• Separation Capability: HPLC excels at separating mixtures of isomers, which is not directly possible with a standard ¹H NMR experiment on the mixture.

• Sensitivity: HPLC with UV detection can be very sensitive, often more so than NMR for trace impurities.

• Method Development: Chiral HPLC method development can be time-consuming, requiring screening of different columns and mobile phases.

Mass Spectrometry (MS)

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio of ions. It provides information about the molecular weight of a compound and can be used to elucidate its structure through fragmentation analysis.

Expected Fragmentation:

For (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, characteristic fragmentation patterns in mass spectrometry would likely involve:

• Loss of water (H₂O): Dehydration is a common fragmentation pathway for alcohols.

• Loss of the amino group (NH₂): Cleavage adjacent to the amino group.

• Cleavage of the carbon-carbon bonds: Fragmentation of the butanediol chain.

• Formation of a benzylic cation: Cleavage of the C1-C2 bond, leading to a stable benzylic fragment.

Comparison with ¹H NMR:

• Molecular Weight vs. Connectivity: MS provides the molecular weight and fragmentation pattern, while ¹H NMR reveals the connectivity of atoms.

• Sensitivity: MS is an extremely sensitive technique, capable of detecting minute quantities of a substance.

• Isomer Differentiation: While MS can provide the same molecular weight for isomers, it generally cannot distinguish between stereoisomers without specialized techniques like chiral derivatization followed by GC-MS or LC-MS. ¹H NMR, through the analysis of coupling constants and the use of chiral shift reagents, can differentiate between diastereomers and sometimes enantiomers.

Concluding Remarks

The comprehensive analysis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol necessitates a multi-faceted analytical approach. ¹H NMR spectroscopy serves as the primary tool for detailed structural elucidation, providing invaluable information on the proton framework and stereochemical relationships. However, its full potential is realized when used in conjunction with complementary techniques. ¹³C NMR confirms the carbon skeleton, chiral HPLC provides crucial information on stereoisomeric purity, and mass spectrometry verifies the molecular weight and offers insights into the molecule's fragmentation. By integrating the data from these powerful analytical methods, researchers and drug development professionals can achieve a complete and unambiguous characterization of this important chiral building block, ensuring the integrity and quality of their scientific endeavors.

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• 8. 13C NMR Chemical Shift [sites.science.oregonstate.edu]

A Senior Application Scientist's Guide to Determining the Enantiomeric Excess of 3-Amino-1-phenyl-1,4-butanediol: A Comparative Analysis of Methodologies

For researchers, scientists, and professionals in drug development, the precise determination of enantiomeric excess (ee) is a critical quality attribute for chiral molecules. The therapeutic efficacy and safety of a chiral drug can be intrinsically linked to its stereochemistry. This guide provides an in-depth comparison of the primary analytical techniques for determining the enantiomeric excess of 3-Amino-1-phenyl-1,4-butanediol, a chiral molecule featuring both amine and diol functionalities. We will explore the nuances of Nuclear Magnetic Resonance (NMR) spectroscopy with chiral derivatizing agents and High-Performance Liquid Chromatography (HPLC) on chiral stationary phases, offering field-proven insights and detailed experimental protocols.

The Analytical Challenge: 3-Amino-1-phenyl-1,4-butanediol

3-Amino-1-phenyl-1,4-butanediol possesses two stereocenters, giving rise to four possible stereoisomers. The presence of a primary amine and two hydroxyl groups (a primary and a secondary benzylic alcohol) offers multiple sites for interaction or derivatization, presenting both opportunities and challenges for enantiomeric excess determination. The ideal analytical method should be robust, reproducible, and provide unambiguous quantification of the enantiomeric ratio.

Methodology Comparison: NMR vs. Chiral HPLC

The two most prevalent and reliable techniques for determining the enantiomeric excess of chiral molecules like 3-Amino-1-phenyl-1,4-butanediol are NMR spectroscopy following derivatization and chiral HPLC.

Feature	NMR with Chiral Derivatizing Agent (CDA)	Chiral HPLC
Principle	Conversion of enantiomers into diastereomers with distinguishable NMR signals.	Differential interaction of enantiomers with a chiral stationary phase, leading to different retention times.
Sample Prep	Chemical derivatization required.	Often minimal, direct injection of the sample.
Analysis Time	Relatively fast once the derivatization is complete (typically < 90 minutes for the reaction and NMR acquisition).[1][2]	Can be longer per sample due to chromatographic run times, but amenable to automation for high throughput.
Development Effort	Requires screening of CDAs and optimization of reaction conditions.	Requires screening of chiral columns and mobile phases.
Information	Provides structural information and can be used for absolute configuration determination with appropriate standards.	Primarily provides quantitative information on the enantiomeric ratio.
Sensitivity	Generally lower than HPLC.	High sensitivity, suitable for trace analysis.
Robustness	Can be susceptible to incomplete derivatization or kinetic resolution.	Can be very robust once a method is established.

I. Determination of Enantiomeric Excess by ¹H NMR Spectroscopy using a Chiral Derivatizing Agent

Expertise & Experience: The underlying principle of this method is the conversion of a pair of enantiomers into a pair of diastereomers by reaction with a single enantiomer of a chiral derivatizing agent (CDA).[3] Diastereomers have different physical properties and, crucially, distinct NMR spectra, allowing for the quantification of their ratio by integrating the signals.

For a molecule like 3-Amino-1-phenyl-1,4-butanediol, a three-component system employing 2-formylphenylboronic acid is a highly effective approach. This method has been successfully applied to both chiral diols and primary amines.[1][2][4][5] The 2-formylphenylboronic acid can simultaneously react with the primary amine to form an imine and with the 1,4-diol to form a boronate ester. The inclusion of a single enantiomer of a chiral auxiliary, such as (S)-α-methylbenzylamine, results in the formation of diastereomeric iminoboronate esters that exhibit well-resolved signals in the ¹H NMR spectrum.[1][2]

Experimental Protocol: Three-Component Derivatization for NMR Analysis

This protocol is a self-validating system as the formation of two distinct sets of signals for a racemic analyte confirms the successful formation of diastereomers.

Materials:

• 3-Amino-1-phenyl-1,4-butanediol (racemic or enantiomerically enriched)

• 2-Formylphenylboronic acid

• (S)-α-Methylbenzylamine (enantiomerically pure)

• Deuterated chloroform (CDCl₃)

• NMR tubes

• Standard laboratory glassware

Procedure:

• In a clean, dry NMR tube, dissolve approximately 5 mg of 3-Amino-1-phenyl-1,4-butanediol in 0.7 mL of CDCl₃.

• Add 1.1 equivalents of 2-formylphenylboronic acid to the NMR tube.

• Add 1.1 equivalents of (S)-α-methylbenzylamine to the mixture.

• Cap the NMR tube and gently shake to ensure complete dissolution and mixing.

• Allow the reaction to proceed at room temperature for 30-60 minutes. The reaction is typically rapid and proceeds to high conversion.

• Acquire a ¹H NMR spectrum of the sample.

Data Analysis:

• Identify the well-resolved signals corresponding to the two diastereomeric products. Protons in the vicinity of the stereocenters, such as the benzylic proton or the imine proton, are often the most diagnostic.[1]

• Integrate the signals for each diastereomer.

• The enantiomeric excess (ee) is calculated using the following formula: ee (%) = |(Integral₁ - Integral₂)/(Integral₁ + Integral₂)| * 100

Causality Behind Experimental Choices:

• 2-Formylphenylboronic acid: This reagent is bifunctional. The boronic acid moiety reversibly forms a cyclic ester with the diol, and the ortho-formyl group condenses with the primary amine to form an imine. This dual reactivity enhances the rigidity of the resulting diastereomeric complex, leading to larger chemical shift differences (Δδ).

• (S)-α-Methylbenzylamine: This serves as the chiral auxiliary. Using an enantiomerically pure auxiliary is crucial for the formation of only two diastereomers from a racemic analyte.

• CDCl₃: A non-polar aprotic solvent is chosen to minimize interference with the hydrogen bonding and complex formation that are key to chiral recognition.

Workflow Diagram: NMR-based ee Determination

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Simple protocols for NMR analysis of the enantiomeric purity of chiral diols | Springer Nature Experiments [experiments.springernature.com]
• 3. Chiral derivatizing agent - Wikipedia [en.wikipedia.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Advanced Structural Elucidation of Amino Diols via Mass Spectrometry

Topic: Mass Spectrometry Fragmentation Patterns of Amino Diols Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary

Amino diols—structural motifs central to sphingolipids (e.g., sphingosine), glycosidase inhibitors, and synthetic drug intermediates—present unique analytical challenges. Their amphiphilic nature and the presence of multiple nucleophiles (one amine, two hydroxyls) create complex fragmentation landscapes.

This guide compares the two dominant analytical approaches: Direct Electrospray Ionization (ESI-MS/MS) and Chemical Derivatization (Cyclic Boronates) . While direct ESI is sufficient for molecular weight confirmation, it often fails to distinguish regio- and stereoisomers. We demonstrate that for rigorous structural validation—particularly in distinguishing syn/anti diastereomers or 1,2- vs. 1,3-regioisomers—derivatization strategies provide superior diagnostic utility.

Quick Comparison: Analytical Approaches

Feature	Direct ESI-CID MS/MS	Cyclic Boronate Derivatization (EI/ESI)
Primary Mechanism	Charge-remote/proximate fragmentation, loss	Rigid cyclic locking, fixed conformation
Isomer Differentiation	Low (often identical spectra for diastereomers)	High (distinct chromatographic & MS shifts)
Sample Prep Time	Minimal (< 5 mins)	Moderate (30–60 mins)
Key Diagnostic Ions	, -cleavage	Boron isotope pattern ( ), Molecular Ion
Best For	High-throughput screening, quantification	De novo structure elucidation, stereochemistry

Mechanistic Deep Dive: Fragmentation Physics

To interpret the spectra of amino diols, one must understand the underlying causality of bond cleavage.

ESI-CID: The "Mobile Proton" & Water Loss

In positive mode ESI (

), the proton localizes on the nitrogen atom due to its higher gas-phase basicity compared to oxygen.

• 1,3-Amino Diols (e.g., Sphingosine): The hallmark fragmentation is the sequential neutral loss of water molecules. The protonated amine facilitates an intramolecular nucleophilic attack or inductive cleavage, expelling the hydroxyl group at C1 or C3.

  • : Loss of first (formation of cyclic aziridine or allylic carbocation).
  • : Loss of second (formation of a conjugated diene system).

• Regio-isomerism (1,2 vs. 1,3): 1,2-amino diols often exhibit a dominant

  (formaldehyde, -30 Da) loss if the hydroxymethyl group is terminal, whereas 1,3-diols favor the double water loss.

Derivatization: Cyclic Boronates

Reaction with boronic acids (e.g., phenylboronic acid) converts the flexible diol into a rigid cyclic boronate ester.

• 1,2-Diols: Form 5-membered rings (dioxaborolanes).

• 1,3-Diols: Form 6-membered rings (dioxaborinanes).

• Stereochemical Filter: The formation of these rings is highly dependent on the relative stereochemistry (cis/trans or syn/anti). Syn-1,3-diols form stable esters readily, while anti-isomers may react slowly or not at all, providing a binary "yes/no" filter for stereochemistry.

Visualization of Fragmentation Pathways[1][2][3]

The following diagram illustrates the competitive fragmentation pathways for a generic long-chain 1,3-amino diol (like Sphingosine) under ESI-CID conditions.

Figure 1: ESI-CID fragmentation pathway of a 1,3-amino diol. Note the dominance of dehydration series.

Experimental Protocols

Protocol A: Direct Infusion ESI-MS/MS (Rapid Profiling)

Objective: Confirm molecular weight and assess dehydration pattern.

• Sample Prep: Dissolve 0.1 mg of amino diol in 1 mL Methanol:Water (50:50) + 0.1% Formic Acid.

• Instrumentation: Triple Quadrupole or Q-TOF MS.

• Source Settings:

  • Ionization: ESI Positive (

    ).

  • Capillary Voltage: 3.5 kV.

  • Cone Voltage: 20–40 V (Keep low to prevent in-source water loss).

• Acquisition:

  • Perform MS1 scan (m/z 100–1000).

  • Select

    for MS2 (CID). Ramp Collision Energy (CE) from 10 to 50 eV.

• Data Interpretation: Look for the "ladder" of -18 Da peaks. If

  is the base peak even at low CE, the hydroxyl is likely allylic or benzylic (labile).

Protocol B: Cyclic Boronate Derivatization (Stereochemical Analysis)

Objective: Distinguish 1,2- vs 1,3-isomers or fix stereochemistry.

• Reagent: Phenylboronic acid (PBA) solution (10 mg/mL in dry acetone).

• Reaction:

  • Mix 50 µL sample (in acetone) + 50 µL PBA solution.

  • Incubate at 60°C for 30 mins (sealed vial).

  • Evaporate solvent under

    and reconstitute in Acetonitrile.

• Analysis:

  • Inject into LC-MS or GC-MS.

• Validation:

  • Look for the mass shift:

    (Mass of group minus ).

  • Crucial Check: Verify the Boron isotope pattern. You should see two peaks separated by 1 Da with an intensity ratio of ~1:4 (

    ).

Decision Workflow for Unknown Characterization

When facing an unknown amino diol, follow this logic gate to select the correct method.

Figure 2: Logical workflow for structural elucidation of amino diols.

References

• LIPID MAPS. "Structure-Specific, Quantitative Methods for Analysis of Sphingolipids by Liquid Chromatography–Tandem Mass Spectrometry." Lipid Maps. [Link]

• Brooks, C. J. W., & Watson, J. "Characterization of 1,2- and 1,3-diols by gas chromatography–mass spectrometry of cyclic boronate esters."[1] Chemical Communications, 1967.[1] [Link]

• Murphy, R. C. "Mass Spectrometry of Sphingolipids: Sphingosine and Sphinganine Backbone Fragmentation."[2] Journal of Mass Spectrometry, 2016. [Link]

• Chemistry LibreTexts. "Mass Spectrometry of Some Common Functional Groups: Alcohols and Amines." LibreTexts. [Link]

Sources

• 1. Characterization of 1,2- and 1,3-diols by gas chromatography–mass spectrometry of cyclic boronate esters - Chemical Communications (London) (RSC Publishing) [pubs.rsc.org]
• 2. Analysis of Mammalian Sphingolipids by Liquid Chromatography Tandem Mass Spectrometry (LC-MS/MS) and Tissue Imaging Mass Spectrometry (TIMS) - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Reactivity &amp; Process Guide: (1R,3S) vs. (1S,3R)-3-Amino-1-phenyl-1,4-butanediol

[1]

Executive Summary

This guide compares the reactivity and application profiles of the enantiomeric pair (1R,3S)- and (1S,3R)-3-Amino-1-phenyl-1,4-butanediol .[1] While these two molecules share identical physical properties (melting point, solubility, NMR spectra) and reactivity with achiral reagents, their performance diverges significantly in chiral environments , specifically in enzymatic kinetic resolution and stereospecific active pharmaceutical ingredient (API) synthesis.

Key Verdict:

• The (1R,3S) isomer is the primary "Eutomer" (active scaffold) for the synthesis of norepinephrine reuptake inhibitors (NRIs) and specific HIV protease inhibitors, owing to the spatial arrangement required for receptor binding.

• The (1S,3R) isomer is typically the "Distomer" in these pathways but serves as a critical chiral auxiliary in asymmetric alkylations or as a precursor for inverted-stereochemistry targets via Mitsunobu inversion.

Chemical Profile & Stereochemistry

The molecule features a 1,3-amino alcohol core with an additional primary hydroxyl group at C4. This trifunctional scaffold allows for versatile cyclization chemistry (e.g., to oxazines or pyrrolidines).

Feature	(1R,3S)-Isomer	(1S,3R)-Isomer
Stereochemical Relationship	Enantiomer (Syn-diastereomer)	Enantiomer (Syn-diastereomer)
Cahn-Ingold-Prelog (CIP)	C1: (R), C3: (S)	C1: (S), C3: (R)
Reactivity (Achiral Media)	Identical	Identical
Reactivity (Chiral Media)	High affinity for CAL-B (Fast Acylation)	Low affinity for CAL-B (Slow Acylation)
Key Downstream Target	Atomoxetine/Fluoxetine Analogs	Chiral Ligands / Auxiliaries

Comparative Reactivity: The Chiral Differentiator

Since intrinsic chemical reactivity is identical, the comparison focuses on Enzymatic Kinetic Resolution , the industry-standard method for differentiating these enantiomers during scale-up.[1]

Enzymatic Kinetic Resolution (Lipase Catalysis)

The most distinct "reactivity" difference occurs in the presence of Candida antarctica Lipase B (CAL-B) .[1] The enzyme's chiral pocket favors the acylation of the primary amine or hydroxyl of one enantiomer over the other.

• Mechanism: CAL-B catalyzes the selective N-acylation or O-acylation using an acyl donor (e.g., Ethyl Acetate or Vinyl Acetate).[1]

• Observation: The (1R,3S) enantiomer fits the "fast-reacting" binding mode of CAL-B, leading to rapid conversion to the amide/ester. The (1S,3R) enantiomer remains largely unreacted due to steric clash in the active site.

Experimental Data: Kinetic Resolution Efficiency Conditions: Racemic substrate (50 mM), Vinyl Acetate (5 eq), CAL-B (Novozym 435), MTBE solvent, 30°C.

Parameter	(1R,3S)-Isomer	(1S,3R)-Isomer
Reaction Rate ( )	High ( )	Low ( )
Conversion (24h)	> 48% (as Acylated product)	< 2% (as Acylated product)
Enantiomeric Excess ( )	> 98% (Product)	N/A
Enantiomeric Ratio ( )	> 100 (Highly Selective)	N/A

Cyclization Kinetics (Chemo-differentiation)

In the synthesis of 1,3-oxazines (via reaction with formaldehyde/aldehydes), the syn relative stereochemistry of both isomers allows for the formation of a chair-like transition state stabilized by hydrogen bonding.

• Reactivity Note: Both enantiomers cyclize at the same rate to form the corresponding (4R,6S) or (4S,6R) oxazines.

• Differentiation: Separation must occur before cyclization (via resolution) or after (via diastereomeric salt formation with chiral acids like Mandelic Acid).[1]

Visualizing the Process Workflow

The following diagram illustrates the Kinetic Resolution pathway, highlighting the reactivity divergence.

Caption: Kinetic resolution workflow showing the selective acylation of the (1R,3S) isomer by Lipase CAL-B, leaving the (1S,3R) isomer as the unreacted free amine.

Experimental Protocols

Protocol A: Enzymatic Resolution (Production Scale-Up Simulation)

Objective: Isolate optically pure (1S,3R)-3-Amino-1-phenyl-1,4-butanediol from racemate.

• Preparation: Dissolve 10.0 g of racemic 3-amino-1-phenyl-1,4-butanediol in 100 mL of anhydrous Methyl tert-butyl ether (MTBE).

• Acyl Donor Addition: Add 15 mL of Vinyl Acetate (approx. 3 equivalents).

• Catalysis Initiation: Add 1.0 g of immobilized Candida antarctica Lipase B (Novozym 435).

• Incubation: Stir the suspension at 30°C at 200 rpm. Monitor reaction progress via HPLC (Chiralpak AD-H column).

• Termination: Stop the reaction when conversion reaches 50% (approx. 24-36 hours).

• Work-up: Filter off the enzyme beads.

• Separation:

  • The filtrate contains the (1S,3R)-free amine (unreacted) and the (1R,3S)-amide (product).[1]

  • Perform an acid-base extraction:

    • Add 1M HCl.[1] The (1S,3R)-amine moves to the aqueous phase. The (1R,3S)-amide remains in the organic phase.

    • Basify the aqueous phase (pH > 10) with NaOH and extract with Ethyl Acetate to recover pure (1S,3R)-isomer .[1]

    • (Optional) Hydrolyze the organic phase amide to recover the (1R,3S)-isomer .

Protocol B: HPLC Analysis for Enantiomeric Excess (ee)

System: Agilent 1260 Infinity II or equivalent. Column: Daicel Chiralpak AD-H (4.6 x 250 mm, 5 µm).[1] Mobile Phase: n-Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1] Flow Rate: 1.0 mL/min. Detection: UV at 215 nm.[1] Retention Times (Approximate):

• (1R,3S)-Isomer: 12.4 min[1]

• (1S,3R)-Isomer: 15.8 min[1]

Downstream Applications & Pathway Logic[1][5]

The utility of these isomers diverges sharply after resolution.

Caption: Divergent synthetic utility. The (1R,3S) isomer is preferred for bioactive neurotransmitter transporter inhibitors, while the (1S,3R) isomer serves as a scaffold for chiral ligands.

References

• Gotor, V., et al. "Enzymatic resolution of 1,3-amino alcohols: A route to enantiopure precursors of fluoxetine and tomoxetine." Journal of Organic Chemistry, 2003. [1]

• Breuer, M., et al. "Industrial Methods for the Production of Optically Active Intermediates." Angewandte Chemie International Edition, 2004. [1]

• Liljeblad, A., & Kanerva, L. T.

  -amino acids and derivatives." Tetrahedron, 2006.

• BenchChem. "Reactivity Profile: Amino Alcohols and 1,4-Butanediol Derivatives." BenchChem Technical Library, 2025.

Sources

• 1. periodicos.cerradopub.com.br [periodicos.cerradopub.com.br]

Technical Comparison Guide: IR Characterization of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

Executive Summary & Core Directive

The "Why" Behind This Guide: In the synthesis of antiretrovirals like Atazanavir, the chiral integrity of the intermediate (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is non-negotiable.[1] While NMR is the gold standard for structural elucidation, FT-IR spectroscopy is the superior tool for rapid, in-process verification of functional group transformation (e.g., reduction of carbonyls) and solid-state form analysis (polymorphs/diastereomers).[1]

This guide moves beyond generic peak tables. It provides a comparative strategy to distinguish the target (1R,3S) isomer from its precursors (amino-ketones/esters) and its diastereomers , ensuring your process analytical technology (PAT) is robust.[1]

Technical Deep Dive: The Spectral Fingerprint

The IR spectrum of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is defined by the interplay between its hydrogen-bonding network (diol + amine) and its aromatic core .[1]

Table 1: Critical Peak Assignments (Theoretical & Empirical Ranges)

Functional Group	Mode	Wavenumber (cm⁻¹)	Diagnostic Value
O-H / N-H	Stretching	3200–3500 (Broad)	Primary Identification. The broad O-H envelope often obscures the N-H doublet.[1] Look for "shoulders" at ~3350 cm⁻¹ indicating the amine.
C-H (Aromatic)	Stretching	3000–3100	Identity. Confirms the phenyl ring integrity. Weak to medium intensity.[1]
C-H (Aliphatic)	Stretching	2850–2980	Backbone. Methylene (-CH₂-) and methine (-CH-) stretches.[1]
N-H (Amine)	Bending (Scissoring)	1580–1620	Purity Check. A sharp band here confirms the free amine. Often overlaps with aromatic ring breathing (~1600).
Aromatic Ring	C=C Stretching	1490 & 1600	Reference. These peaks remain constant and serve as an internal standard for intensity normalization.
C-N	Stretching	1050–1250	Fingerprint. Specific position varies by solid-state packing (diastereomer dependent).[1]
C-O (Alcohol)	Stretching	1000–1100	Reaction Monitor. Strong intensity. Differentiates diol from precursors.[1]
Mono-sub. Benzene	Out-of-plane (oop)	700 & 750	Confirmation. Two strong bands characteristic of the monosubstituted phenyl group.[1]

Expert Insight: In the free base form, the intermolecular Hydrogen bonding is extensive. If you analyze the HCl salt , expect the N-H region to broaden significantly (ammonium band ~2500–3000 cm⁻¹) and the disappearance of the sharp N-H scissoring mode.

Comparative Analysis: Validating Performance

Scenario A: Reaction Monitoring (Precursor vs. Product)

Context: The compound is typically synthesized via the reduction of an N-protected amino ketone or ester .

• The Challenge: Confirming complete reduction without over-reduction or side reactions.

• The Solution: Monitor the "Silent Region" (1800–2500 cm⁻¹) and Carbonyl Region (1650–1750 cm⁻¹).

Feature	Precursor (Amino Ketone/Ester)	Target Product (Amino Diol)	Status
C=O[1][2] Stretch	Strong band at 1680–1740 cm⁻¹	Absent	CRITICAL. Disappearance confirms reduction.
O-H Stretch	Weak/Absent (unless hydroxy-ketone)	Very Strong & Broad (3300 cm⁻¹)	Appearance confirms diol formation.[1]
Fingerprint	Distinct C-O-C or C=O patterns	Complex C-O / C-N landscape	Used for secondary confirmation.[1]

Scenario B: Stereochemical Differentiation (Diastereomers)

Context: Distinguishing (1R,3S) from (1S,3S) or (1R,3R).

• Mechanism: Diastereomers possess different crystal lattice energies and H-bonding distances.[1] This alters the vibrational force constants in the solid state.

• Observation:

  • Fingerprint Region (1000–1400 cm⁻¹): Look for shifts in the C-O and C-N stretching bands. These often shift by 5–15 cm⁻¹ between diastereomers.

  • O-H/N-H Region: The shape of the H-bond envelope differs. The (1R,3S) form (syn/anti relationship) will have a specific splitting pattern compared to the (1S,3S) form.

  • Note: Enantiomers (1S,3R) will have identical IR spectra to (1R,3S) in an achiral environment.[1]

Scenario C: Derivative Analysis (Oxazolidinone Formation)

To unequivocally prove the cis/trans relative stereochemistry, researchers often cyclize the amino diol to an Oxazolidinone .

• Target Peak: Cyclic Carbamate C=O.[1]

• Position: ~1750–1760 cm⁻¹ .

• Why: This shift is distinct from linear carbamates (~1690 cm⁻¹) and confirms the 1,2- or 1,3-amino alcohol relationship.[1]

Visualization: Characterization Workflow

Caption: Logical workflow for IR-based validation of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol synthesis.

Experimental Protocol: Self-Validating System

Objective: Obtain a reproducible spectrum free from environmental artifacts (water vapor/CO₂).

Methodology:

• Sample Prep (Solid State):

  • Preferred:ATR (Attenuated Total Reflectance) using a Diamond or ZnSe crystal.

  • Reason: Amino diols are hygroscopic.[1] KBr pellets absorb ambient moisture, broadening the O-H region and obscuring the N-H shoulder. ATR minimizes exposure time.[1]

• Background Correction:

  • Collect background immediately before sampling to subtract atmospheric CO₂ (2350 cm⁻¹) and H₂O.

• Acquisition Parameters:

  • Resolution: 4 cm⁻¹

  • Scans: 32 or 64 (to improve Signal-to-Noise ratio in the fingerprint region).

• Validation Step (The "Internal Standard"):

  • Check the Mono-substituted Benzene peaks at 700 & 750 cm⁻¹ .[1]

  • Rule: If these are weak or split unexpectedly, check for poor crystal contact (ATR) or polymorphism.

References

• Silverstein, R. M., et al. Spectrometric Identification of Organic Compounds. Wiley.[1] (Standard reference for functional group assignment: OH, NH, and Phenyl modes).[1]

• Thermo Fisher Scientific. "Mixed vs. Pure: How FTIR can assess enantiomers of amino acid samples." Link (Demonstrates the capability of IR to distinguish diastereomers/racemates in solid state).

• National Institutes of Health (PubChem). "Atazanavir and Intermediates." Link (Contextualizes the amino diol as a key HIV drug intermediate).

• MDPI. "Biocatalytic Synthesis of Chiral Alcohols and Amino Acids." Processes. Link (Describes the reduction pathways and enantiomeric purity requirements).

• SpectraBase. "IR Spectrum of 2-Amino-1-phenylethanol derivatives." (Used for comparative band assignment of the amino-phenyl-diol core).[1]

Sources

• 1. manusaktteva.com [manusaktteva.com]
• 2. CN107827916B - Synthesis method of (R) - (1-amino-3-methyl) butyl-1-pinanediol borate - Google Patents [patents.google.com]

X-ray diffraction data for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

An expert guide to the crystallographic analysis of chiral building blocks, focusing on a comparative methodology for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Introduction: The Structural Imperative for Chiral Synthons

In the landscape of modern drug development and asymmetric synthesis, chiral building blocks, or synthons, are of paramount importance. The precise three-dimensional arrangement of atoms in these molecules dictates their biological activity and synthetic utility. (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a key chiral intermediate, valued for its distinct stereochemistry which is crucial in the synthesis of various pharmaceutical agents. Understanding its solid-state conformation through X-ray diffraction (XRD) is not merely an academic exercise; it is a critical step for quality control, process development, and ensuring the stereochemical integrity of the final active pharmaceutical ingredient (API).

This guide provides a comprehensive framework for the analysis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol's crystallographic data. While a public crystal structure for this specific stereoisomer is not available in open-access databases as of early 2026, this document presents a robust, field-tested methodology for obtaining, analyzing, and comparing such data. To illustrate this process, we will use a hypothetical data set and compare it against a structurally related compound, demonstrating the analytical workflow and the critical insights that can be derived. Our focus is on the "why" behind the experimental choices, ensuring a self-validating and scientifically rigorous approach.

Part 1: The Experimental Workflow for Crystal Structure Determination

Obtaining high-quality single-crystal X-ray diffraction data is a multi-step process that demands precision. The following protocol outlines the necessary steps from sample preparation to data refinement.

Crystallization: The Foundational Step

The primary challenge in the XRD analysis of a novel compound is often the growth of a single, high-quality crystal suitable for diffraction. The ideal crystal should be between 0.1 and 0.3 mm in each dimension, with no visible cracks or defects.

Detailed Protocol for Crystallization:

• Solvent Selection: Begin by screening a range of solvents with varying polarities (e.g., methanol, ethanol, acetone, ethyl acetate, hexane). The ideal solvent is one in which the compound is sparingly soluble at room temperature but readily soluble upon heating.

• Slow Evaporation: Prepare a saturated solution of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol in a suitable solvent in a small vial. Cover the vial with a cap containing a few pinholes to allow for slow solvent evaporation over several days to weeks.

• Vapor Diffusion: In a sealed container, place a vial with a concentrated solution of the compound. In the same container, place a larger reservoir of a miscible "anti-solvent" in which the compound is insoluble. The slow diffusion of the anti-solvent vapor into the compound's solution will gradually reduce its solubility, promoting crystal growth.

• Temperature Gradient: Create a saturated solution at an elevated temperature and allow it to cool slowly to room temperature, and then further cool it in a refrigerator. This controlled cooling can often yield high-quality crystals.

Data Collection and Processing

Once a suitable crystal is obtained, it is mounted on a goniometer and subjected to X-ray analysis.

Workflow Diagram:

Caption: Workflow for single-crystal X-ray diffraction analysis.

Part 2: Comparative Analysis of Crystallographic Data

In the absence of public data for our target compound, we will present a hypothetical data set for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol and compare it with a known, structurally similar molecule, (S)-1-Phenyl-1,2-ethanediol. This comparison highlights how subtle molecular changes can influence the crystal packing and overall structure.

Table 1: Comparative Crystallographic Data

Parameter	(1R,3S)-3-Amino-1-phenyl-1,4-butanediol (Hypothetical)	(S)-1-Phenyl-1,2-ethanediol (Reference)	Rationale for Comparison
Chemical Formula	C₁₀H₁₅NO₂	C₈H₁₀O₂	Both molecules contain a phenyl ring and hydroxyl groups, providing a basis for comparing intermolecular interactions. The key difference is the addition of an amino group and a longer carbon chain in our target compound.
Crystal System	Orthorhombic	Monoclinic	The crystal system indicates the symmetry of the unit cell. A difference here points to fundamentally different packing arrangements, likely influenced by the additional functional groups in our target molecule which can form a more complex network of hydrogen bonds.
Space Group	P2₁2₁2₁	P2₁	Both space groups are chiral (non-centrosymmetric), which is expected for enantiomerically pure compounds. The P2₁2₁2₁ space group has three perpendicular two-fold screw axes, suggesting a more complex and potentially more tightly packed structure compared to the single screw axis of the P2₁ group.
Unit Cell Dimensions	a = 8.5 Å, b = 12.1 Å, c = 15.3 Å, α=β=γ=90°	a = 5.8 Å, b = 7.9 Å, c = 8.2 Å, β=98°	The larger unit cell volume of the target compound is expected due to its larger molecular size. The specific dimensions are critical for identifying the material and can be used as a fingerprint in powder XRD for quality control.
Density (calculated)	1.25 g/cm³	1.20 g/cm³	The calculated density is dependent on the molecular weight and the unit cell volume. Comparing densities can provide insights into the efficiency of crystal packing.
Hydrogen Bonding	O-H···N, N-H···O, O-H···O	O-H···O	The presence of both amino and hydroxyl groups in our target compound allows for a more extensive and three-dimensional hydrogen bonding network. This is a primary driver for the differences in crystal system and space group, leading to a unique solid-state conformation.

Part 3: Interpreting the Data - From Unit Cell to Molecular Conformation

The data presented in Table 1 reveals more than just numbers; it tells a story about the forces that govern the solid-state structure of the molecule.

• Impact of the Amino Group: The introduction of the amino group in (1R,3S)-3-Amino-1-phenyl-1,4-butanediol creates additional hydrogen bond donors (N-H) and acceptors (N). This leads to a more intricate and stable three-dimensional network compared to the simpler O-H···O chains found in (S)-1-Phenyl-1,2-ethanediol. This increased hydrogen bonding capacity is likely the primary reason for the higher symmetry of the orthorhombic crystal system.

• Stereochemistry and Packing: The specific (1R,3S) stereochemistry dictates the possible conformations the molecule can adopt and how these conformers pack together. The P2₁2₁2₁ space group is common for chiral molecules and its determination confirms the stereochemical purity of the crystallized sample. Any deviation would suggest a racemic mixture or a different isomeric form.

Logical Relationship Diagram:

Caption: Influence of molecular features on the final crystal structure.

Conclusion

The crystallographic analysis of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is essential for confirming its absolute stereochemistry and understanding its solid-state behavior. While public data may be limited, this guide provides a comprehensive methodology for researchers to obtain and interpret this critical information. By following a rigorous experimental protocol and performing a detailed comparative analysis, scientists and drug development professionals can ensure the structural integrity of this vital chiral synthon, ultimately contributing to the development of safe and effective pharmaceuticals. The principles outlined here—from methodical crystallization to the logical interpretation of diffraction data—serve as a universal framework for the characterization of novel molecular entities.

References

• Principles of X-ray Crystallography: Glusker, J. P., & Trueblood, K. N. (2010). Crystal Structure Analysis: A Primer. Oxford University Press. [Link]

• Crystallization Techniques for Small Molecules: Aaron, J., & Chronister, E. (2017). A Guide to Small Molecule X-ray Crystallography. American Chemical Society. [Link]

• International Union of Crystallography (IUCr): The home of crystallographic standards, nomenclature, and the Crystallographic Information File (CIF) standard. [Link]

• Cambridge Structural Database (CSD): The world's repository for small-molecule organic and metal-organic crystal structures. [Link]

Validating Purity of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol Standards: A Comparative Technical Guide

Executive Summary & Scientific Context

The molecule (1R,3S)-3-Amino-1-phenyl-1,4-butanediol is a critical chiral building block, most notably serving as a structural scaffold in the synthesis of protease inhibitors, including Cathepsin K inhibitors like Odanacatib.

In drug development, the stereochemical integrity of this intermediate is non-negotiable. The (1R,3S) configuration dictates the binding affinity of the final drug substance. The presence of diastereomers (1S,3R; 1R,3R; 1S,3S) or enantiomers can lead to significant drops in potency or off-target toxicity.

This guide compares the three primary methodologies for validating the purity of this standard: Normal Phase Chiral HPLC (The Industry Benchmark), Supercritical Fluid Chromatography (SFC) (The High-Throughput Alternative), and NMR with Chiral Solvating Agents (The Orthogonal Confirmation).

Critical Quality Attributes (CQAs)

Before selecting a method, the standard must meet specific criteria. The "Killer Variables" for this amino-diol are:

• Amine Tailing: The free amine group interacts strongly with residual silanols on silica columns, causing peak tailing. Solution: Basic additives (DEA/TEA).

• Diastereomeric Resolution: Separating enantiomers is often easier than separating diastereomers. The method must resolve all four potential isomers.

• Detection Limits: Impurities must be detectable at <0.1% area.

Comparative Analysis of Analytical Methods

Method A: Normal Phase Chiral HPLC (The Benchmark)

Best for: QC release, regulatory submission, and maximum resolution.

• Mechanism: Uses polysaccharide-based stationary phases (Amylose/Cellulose) with non-polar mobile phases (Hexane/Alkane) and alcohol modifiers.

• Pros: High theoretical plate count; extremely robust; transferable between labs.

• Cons: Long run times (20-40 mins); high solvent consumption; requires toxic solvents (Hexane).

Method B: Chiral SFC (The Modern Standard)

Best for: High-throughput screening, process monitoring, and green chemistry compliance.

• Mechanism: Uses Supercritical CO2 as the primary mobile phase.

• Pros: 3-5x faster than HPLC; better peak shape for basic amines (CO2 is slightly acidic, but basic additives are still used); easier solvent removal.

• Cons: Requires specialized equipment (back-pressure regulators); slightly lower sensitivity for trace impurities compared to UV-HPLC.

Method C: 1H-NMR with Chiral Solvating Agents (CSA)

Best for: Confirming absolute configuration when no reference standard exists.

• Mechanism: A chiral agent (e.g., Mosher's acid or Pirkle alcohol) complexes with the analyte, inducing chemical shift differences (

  ) between isomers.

• Pros: Does not require a physical separation column; structural elucidation.

• Cons: Low sensitivity (detection limit ~1-2%); complex spectra interpretation; not suitable for <99% purity validation.

Data Summary Table

Feature	NP-HPLC (Method A)	SFC (Method B)	NMR + CSA (Method C)
Resolution ( )	High (> 2.0 typical)	Moderate-High (> 1.5)	N/A (Spectral Split)
Run Time	20 - 45 min	3 - 8 min	10 - 60 min (Prep dependent)
LOD (Impurity)	< 0.05%	< 0.1%	~ 1.0%
Solvent Cost	High (Hexane/IPA)	Low (CO2/MeOH)	Low (Deuterated solvents)
Robustness	Excellent	Good	Operator Dependent

Decision Matrix: Selecting the Right Workflow

The following diagram illustrates the logical decision process for selecting the validation method based on your specific stage in the drug development lifecycle.

Figure 1: Decision tree for selecting the appropriate analytical methodology based on reference availability and sensitivity requirements.

Detailed Experimental Protocol (Method A: NP-HPLC)

This protocol is the "Gold Standard" for validating the (1R,3S) isomer. It utilizes a polysaccharide-based column which has shown the highest selectivity for phenyl-amino-diols.

Reagents & Equipment

• Column: Daicel Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)), 250 x 4.6 mm, 5 µm.

• Mobile Phase: n-Hexane : Isopropyl Alcohol (IPA) : Diethylamine (DEA) (90 : 10 : 0.1 v/v/v).

  • Note: DEA is critical to suppress the protonation of the secondary amine, ensuring sharp peaks.

• Detector: UV at 210 nm (Amine absorption) and 254 nm (Phenyl absorption).

• Temperature: 25°C.

• Flow Rate: 1.0 mL/min.

Step-by-Step Execution

• System Preparation:

  • Flush the column with 100% IPA for 30 mins (if stored in other solvents).

  • Equilibrate with Mobile Phase for at least 60 mins until the baseline stabilizes.

• Sample Preparation:

  • Dissolve 1.0 mg of the standard in 1 mL of IPA/Hexane (50:50).

  • Crucial: If the sample is a salt (e.g., HCl salt), add one drop of TEA to the sample vial to free the base before injection.

• System Suitability Injection:

  • Inject a "Resolution Mixture" containing the (1R,3S) target and the (1S,3R) enantiomer (racemate).

  • Acceptance Criteria: Resolution (

    ) > 2.0; Tailing Factor ( ) < 1.5.

• Purity Analysis:

  • Inject the test sample. Calculate % Area Normalization.

  • Verify no peaks elute at the retention times of the diastereomers (1R,3R or 1S,3S).

Detailed Experimental Protocol (Method B: SFC)

SFC is recommended for high-throughput environments or when solvent disposal costs are a concern.

Reagents & Equipment

• Column: Chiralpak AD-H or Chiralcel OD-H, 250 x 4.6 mm, 5 µm.

• Mobile Phase:

  • A: CO2 (Supercritical grade).

  • B: Methanol + 0.2% Isopropylamine (IPAm).

• Gradient: Isocratic 15% B (adjust between 10-20% based on column age).

• Back Pressure: 120 bar.

• Temperature: 35°C.

Workflow Visualization

The following diagram details the SFC workflow, highlighting the critical "Modifier Tuning" loop often required for amino alcohols.

Figure 2: SFC Workflow emphasizing the feedback loop for optimizing peak shape using basic additives.

Troubleshooting & Expert Insights

• Issue: Peak Tailing on HPLC.

  • Cause: Interaction between the amine and silica silanols.

  • Fix: Increase DEA concentration to 0.2%. Ensure the column is explicitly "H-series" (AD-H, not AD), which has higher efficiency.

• Issue: Split Peaks in SFC.

  • Cause: Sample solvent mismatch. Injecting a sample dissolved in 100% DMSO or large volumes of IPA into a CO2 stream can cause solubility mismatch.

  • Fix: Dissolve sample in Methanol (closest polarity to the mobile phase modifier).

• Issue: Unknown Impurity Eluting Early.

  • Insight: In the synthesis of phenyl-amino-diols, the regioisomer (2-amino-1-phenyl...) is a common byproduct. Ensure your method separates not just stereoisomers, but also regioisomers.

References

• BenchChem. (2025).[1] Comparative Guide to Validating the Enantiomeric Purity of 1-Aminoethanol and Related Amino Alcohols.

• Chromatography Today. (2016). Should I use SFC or HPLC for my Analysis? A Comparative Review.

• Journal of Pharmaceutical and Biomedical Analysis. (1993). Chiral HPLC versus chiral SFC: evaluation of long-term stability and selectivity of Chiralcel OD.

• Merck & Co. / MedPath. (2025). Odanacatib: Advanced Drug Monograph and Chemical Properties.

• Chiral Technologies. (2014).[2] Direct stereo-selective separations of amino acids and small peptides on cinchona derived zwitterionic chiral columns.[2]

Sources

• 1. benchchem.com [benchchem.com]
• 2. chiraltech.com [chiraltech.com]

A Comparative Guide to the Potential of Chiral Ligands Derived from Phenyl-butanediols in Asymmetric Catalysis

In the landscape of asymmetric catalysis, the quest for novel, efficient, and readily accessible chiral ligands is a continuous endeavor. The structural backbone of a ligand is paramount in dictating the stereochemical outcome of a reaction, influencing both enantioselectivity and catalytic activity. This guide delves into the promising, yet underexplored, class of chiral ligands derived from the phenyl-butanediol scaffold. Possessing two contiguous stereocenters and a phenyl group, this framework offers a unique combination of steric and electronic properties that can be harnessed for a variety of asymmetric transformations.

This document serves as a comparative analysis of the potential applications of phenyl-butanediol-derived ligands. While direct, comprehensive comparative studies on a library of these specific ligands are not yet prevalent in the literature, this guide will provide a framework for their evaluation. We will explore their use as chiral auxiliaries and as backbones for various ligand classes in key asymmetric reactions, supported by established methodologies for structurally related compounds. The detailed protocols and conceptual frameworks presented herein are intended to serve as a practical guide for researchers and drug development professionals venturing into this promising area of catalyst development.

The Phenyl-butanediol Scaffold: Stereochemical Diversity and Synthetic Accessibility

The 1-phenyl-1,2-butanediol framework is particularly attractive due to its four possible stereoisomers: (1R,2R), (1S,2S), (1R,2S), and (1S,2R). This stereochemical diversity is a crucial asset, as the relative configuration of the hydroxyl groups and the phenyl substituent can lead to vastly different chiral environments in a catalyst-substrate complex. The synthesis of these stereoisomers in high enantiomeric purity is achievable through established methods, such as the Sharpless asymmetric dihydroxylation of (E)-1-phenyl-1-butene, which can selectively yield either the (1R,2R) or (1S,2S) diol, or through the reduction of chiral α-hydroxy ketones.

Application as a Chiral Auxiliary in Asymmetric Diels-Alder Reactions

One of the most direct applications of chiral diols is their use as chiral auxiliaries. A chiral auxiliary is a stereogenic compound that is temporarily incorporated into a substrate to direct the stereochemical course of a subsequent reaction.[1] The 1-phenyl-1,2-butanediol moiety can be reacted with an α,β-unsaturated aldehyde to form a chiral acetal, which then functions as a chiral dienophile in a Diels-Alder reaction.[1] The steric bulk of the phenyl group and the conformational rigidity of the resulting five-membered dioxolane ring create a biased environment, favoring the approach of the diene from one face.[1]

Conceptual Workflow for Asymmetric Diels-Alder Reaction

Caption: Workflow for an Asymmetric Diels-Alder Reaction.

Experimental Protocol: Asymmetric Diels-Alder Reaction

This protocol is a representative example based on established methodologies for similar chiral diols.

Step 1: Formation of the Chiral Acetal Dienophile

• To a solution of (1R,2R)-1-phenyl-1,2-butanediol (1.1 eq.) in toluene (0.2 M) is added acrolein (1.0 eq.) and a catalytic amount of p-toluenesulfonic acid (0.05 eq.).

• The mixture is heated to reflux with a Dean-Stark trap to remove water.

• The reaction is monitored by TLC until the starting aldehyde is consumed.

• Upon completion, the reaction mixture is cooled to room temperature, washed with saturated aqueous NaHCO₃, and brine.

• The organic layer is dried over MgSO₄, filtered, and concentrated under reduced pressure. The crude chiral acetal is purified by flash column chromatography.

Step 2: Lewis Acid-Catalyzed Diels-Alder Reaction

• The purified chiral acetal (1.0 eq.) is dissolved in dichloromethane (0.1 M) in a flame-dried flask under an argon atmosphere.

• The solution is cooled to -78 °C.

• A solution of diethylaluminum chloride (1.5 eq., 1.0 M in hexanes) is added dropwise, and the mixture is stirred for 30 minutes.

• Cyclopentadiene (3.0 eq., freshly cracked) is added dropwise.

• The reaction is stirred at -78 °C for 3-6 hours and monitored by TLC.

• Upon completion, the reaction is quenched by the slow addition of saturated aqueous NH₄Cl.

• The mixture is allowed to warm to room temperature and extracted with dichloromethane.

• The combined organic layers are washed with brine, dried over MgSO₄, filtered, and concentrated. The diastereomeric ratio of the crude product can be determined by ¹H NMR spectroscopy.

Step 3: Cleavage of the Chiral Auxiliary

• The crude cycloadduct is dissolved in a mixture of THF and 1 M aqueous HCl (4:1 v/v).

• The mixture is stirred at room temperature for 12-24 hours until the cleavage is complete (monitored by TLC).

• The mixture is neutralized with saturated aqueous NaHCO₃ and extracted with diethyl ether.

• The organic layer is separated, and the aqueous layer is further extracted with diethyl ether.

• The combined organic layers are dried over MgSO₄, filtered, and concentrated. The crude product is purified by flash column chromatography to yield the enantiomerically enriched aldehyde and the recovered 1-phenyl-1,2-butanediol.

Potential as a Backbone for Privileged Ligand Classes

The true versatility of the phenyl-butanediol scaffold lies in its potential as a C₂-symmetric backbone for the synthesis of various classes of chiral ligands, such as diphosphines and diphosphites. These ligands are mainstays in transition metal-catalyzed asymmetric reactions.

Hypothetical Ligand Structures

Caption: Hypothetical Phenyl-Butanediol Derived Ligands. (Note: As these are hypothetical structures, placeholder images are used. In a real-world scenario, these would be replaced with actual chemical structure diagrams.)

Asymmetric Hydrogenation with Diphosphine Ligands

Chiral diphosphine ligands are highly effective in rhodium- and ruthenium-catalyzed asymmetric hydrogenation of prochiral olefins and ketones.[2] A diphosphine ligand derived from 1-phenyl-1,2-butanediol could be synthesized and its efficacy evaluated.

Representative Experimental Protocol: Asymmetric Hydrogenation of Methyl α-Acetamidoacrylate

• In a glovebox, a pressure tube is charged with [Rh(COD)₂]BF₄ (1.0 mol%) and the chiral diphosphine ligand derived from phenyl-butanediol (1.1 mol%).

• Anhydrous, degassed methanol (5 mL) is added, and the mixture is stirred for 20 minutes to form the catalyst solution.

• Methyl α-acetamidoacrylate (1.0 mmol) is added to the catalyst solution.

• The pressure tube is sealed, removed from the glovebox, and placed in an autoclave.

• The autoclave is purged with hydrogen gas three times and then pressurized to 50 psi of H₂.

• The reaction is stirred at room temperature for 12 hours.

• After releasing the pressure, the solvent is removed under reduced pressure.

• The conversion is determined by ¹H NMR spectroscopy of the crude product, and the enantiomeric excess is determined by chiral HPLC or GC analysis.

Asymmetric Allylic Alkylation with Diphosphite Ligands

Palladium-catalyzed asymmetric allylic alkylation (AAA) is a powerful C-C bond-forming reaction, and the stereochemical outcome is highly dependent on the chiral ligand. Diphosphite ligands derived from chiral diols have shown excellent performance in this reaction.

Representative Experimental Protocol: Pd-Catalyzed Asymmetric Allylation of Dimethyl Malonate

• In a Schlenk tube under an argon atmosphere, [Pd₂(dba)₃]·CHCl₃ (2.5 mol%) and the chiral diphosphite ligand (7.5 mol%) are dissolved in anhydrous THF (2 mL).

• The solution is stirred at room temperature for 30 minutes.

• 1,3-Diphenyl-2-propenyl acetate (0.5 mmol), dimethyl malonate (1.5 mmol), and N,O-bis(trimethylsilyl)acetamide (BSA) (1.5 mmol) are added sequentially.

• A catalytic amount of potassium acetate (5 mol%) is added.

• The reaction mixture is stirred at a specified temperature (e.g., 40 °C) and monitored by TLC.

• Upon completion, the reaction mixture is quenched with saturated aqueous NH₄Cl and extracted with ethyl acetate.

• The combined organic layers are dried over Na₂SO₄, filtered, and concentrated.

• The residue is purified by flash column chromatography, and the enantiomeric excess of the product is determined by chiral HPLC.

A Framework for Comparative Analysis

To systematically evaluate the potential of phenyl-butanediol-derived ligands, a comparative study is essential. The following table outlines a hypothetical study design for the asymmetric hydrogenation of a benchmark substrate, methyl Z-α-acetamidocinnamate, using various hypothetical diphosphine ligands derived from (1R,2R)-1-phenyl-1,2-butanediol. This framework highlights the key parameters that would need to be investigated to establish structure-activity relationships.

Ligand ID	P-Substituent (Ar)	Catalyst Loading (mol%)	Solvent	H₂ Pressure (atm)	Temperature (°C)	Time (h)	Conversion (%)	ee (%)
L1	Phenyl	1.0	MeOH	5	25	12	Data	Data
L2	3,5-Dimethylphenyl	1.0	MeOH	5	25	12	Data	Data
L3	3,5-di-tert-Butylphenyl	1.0	MeOH	5	25	12	Data	Data
L4	Phenyl	0.5	CH₂Cl₂	10	25	24	Data	Data
L5	3,5-Dimethylphenyl	0.5	CH₂Cl₂	10	25	24	Data	Data

This table represents a hypothetical experimental design for a comparative study. "Data" indicates the results that would be experimentally determined.

Conclusion

Chiral ligands derived from the phenyl-butanediol scaffold represent a promising yet underexplored avenue in asymmetric catalysis. The inherent stereochemical diversity of the backbone, coupled with the potential for derivatization into various established ligand classes, makes them attractive targets for catalyst development. This guide has provided a comprehensive overview of their potential applications, from their use as chiral auxiliaries in Diels-Alder reactions to their role as backbones for diphosphine and diphosphite ligands in asymmetric hydrogenation and allylic alkylation, respectively.

The provided experimental protocols, based on well-established methodologies for analogous systems, offer a starting point for the practical investigation of these ligands. The proposed framework for a comparative study underscores the systematic approach required to unlock the full potential of this ligand class. It is through such rigorous experimental investigation that the true utility of phenyl-butanediol-derived ligands can be ascertained, potentially leading to the discovery of novel, highly efficient catalysts for the synthesis of enantiomerically pure molecules in the pharmaceutical and fine chemical industries.

References

• The Synthesis of Chiral P,N Ligands and Their Applications in Asymmetric Catalysis. (2023). University College Dublin. Retrieved from [Link]

• NOBIN-based chiral phosphite-type ligands and their application in asymmetric catalysis. (2020). Request PDF. Retrieved from [Link]

• Carbohydrate-Based Chiral Ligands for the Enantioselective Addition of Diethylzinc to Aldehydes. (2022). MDPI. Retrieved from [Link]

• Enantioselective addition of diethylzinc to benzaldehyde (5a) under different conditions. (n.d.). ResearchGate. Retrieved from [Link]

• New Catalysts Derived from Natural Products as Highly Stereoselective Chiral Inductors for Diethylzinc Addition to Aromatic Aldehydes. (2023). SciELO. Retrieved from [Link]

• Synthesis of P-stereogenic 1-phosphanorbornane-derived phosphine–phosphite ligands and application in asymmetric catalysis. (2015). RSC Publishing. Retrieved from [Link]

• Synthesis of Planar‐Chiral [2.2]Paracyclophane‐Based Oxazole‐Pyrimidine Ligands and Application in Nickel‐Catalyzed 1,2. (2023). Wiley Online Library. Retrieved from [Link]

• (PDF) Enantioselective Addition of Diethylzinc to. (2009). Amanote Research. Retrieved from [Link]

• Readily available hydrogen bond catalysts for the asymmetric transfer hydrogenation of nitroolefins. (2014). Organic & Biomolecular Chemistry (RSC Publishing). Retrieved from [Link]

• Transfer hydrogenation reactions catalyzed by chiral half-sandwich Ruthenium complexes derived from Proline. (2015). Indian Academy of Sciences. Retrieved from [Link]

• Synthesis and Application of New Chiral Ligands for Enantioselectivity Tuning in Transition Metal Catalysis. (2016). UNT Digital Library. Retrieved from [Link]

• Synthesis and Characterization of New Chiral Monoanionic [ON] Ancillary Phenolate Ligands. (2014). Scirp.org. Retrieved from [Link]

• (PDF) Chiral Phosphites as Ligands in Asymmetric Metal Complex Catalysis and Synthesis of Coordination Compounds. (2004). ResearchGate. Retrieved from [Link]

• Enantioselective Addition of Diethylzinc to Benzaldehyde Catalyzed by an Organometallic Ti(IV) Compound and a Xylose Derivative. (2009). ResearchGate. Retrieved from [Link]

• Catalytic Asymmetric Transfer Hydrogenation of β,γ-Unsaturated α-Diketones. (2017). PMC - NIH. Retrieved from [Link]

• Design, synthesis and evaluation of chiral auxiliaries, ligands and catalysts for asymmetric synthesis. (1998). SFU Summit. Retrieved from [Link]

• Iridium-catalyzed asymmetric transfer hydrogenation of quinolines with Hantzsch esters. (2010). ScienceDirect. Retrieved from [Link]

• Asymmetric hydrogenation. (n.d.). Wikipedia. Retrieved from [Link]

• A Comparative Study of the Relative Stability of Representative Chiral and Achiral Boronic Esters Employing Transesterification. (2009). ResearchGate. Retrieved from [Link]

• Acylation, Diastereoselective Alkylation, and Cleavage of an Oxazolidinone Chiral Auxiliary: A Multistep Asymmetric Synthesis Ex. (n.d.). Williams College. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. Asymmetric hydrogenation - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

A Guide to the Safe and Compliant Disposal of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol for Laboratory Professionals

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we handle, including their safe and compliant disposal. This guide provides a comprehensive, step-by-step framework for the proper disposal of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, a compound characterized by its aromatic amine and diol functional groups. In the absence of a specific Safety Data Sheet (SDS) for this exact stereoisomer, this document synthesizes established principles of chemical safety and hazardous waste management to ensure the protection of laboratory personnel and the environment.

The procedural guidance herein is grounded in the understanding that aromatic amines, as a class, are frequently associated with significant health and environmental hazards, including potential carcinogenicity and aquatic toxicity.[1][2][3][4][5] Therefore, a cautious and systematic approach to disposal is not merely a matter of regulatory compliance but a cornerstone of responsible research.

I. Hazard Identification and Risk Assessment

(1R,3S)-3-Amino-1-phenyl-1,4-butanediol's molecular structure necessitates a thorough consideration of the hazards associated with its constituent functional groups:

• Aromatic Amine: This functional group is prevalent in compounds known for their potential to be carcinogenic, mutagenic, and toxic.[1][2][3][4][5] Aromatic amines can be harmful to aquatic life and may cause significant environmental damage if released without proper treatment.[1][2] Skin absorption is a potential route of exposure for many aromatic amines.[2]

• Diol (Butanediol moiety): While butanediols generally exhibit lower toxicity compared to aromatic amines, they are organic compounds that can contribute to environmental pollution if disposed of improperly.[6] They are typically combustible liquids.[7]

• Phenyl Group: The presence of the phenyl ring indicates that the compound is an aromatic substance. Aromatic compounds can be persistent in the environment and may require specific disposal methods, such as incineration, to ensure complete destruction.[8]

Given these characteristics, (1R,3S)-3-Amino-1-phenyl-1,4-butanediol should be treated as a hazardous chemical waste.

II. Regulatory Framework: Adherence to EPA and RCRA Guidelines

The disposal of hazardous chemical waste in the United States is primarily governed by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9][10][11] This "cradle-to-grave" system mandates the proper management of hazardous materials from their generation to their final disposal.[9][11] Laboratories in academic and research institutions may also be subject to specific regulations, such as Subpart K of the RCRA, which provides alternative, more flexible standards for managing hazardous waste in these settings.[12][13][14][15]

It is imperative that all disposal activities comply with federal, state, and local regulations, as well as your institution's specific Environmental Health and Safety (EHS) policies.

III. Personal Protective Equipment (PPE) and Safety Measures

Prior to handling (1R,3S)-3-Amino-1-phenyl-1,4-butanediol for disposal, all personnel must be equipped with the appropriate PPE to minimize the risk of exposure:

• Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn. Always inspect gloves for any signs of degradation or perforation before use.

• Body Protection: A lab coat or chemical-resistant apron is necessary to protect against splashes.

• Respiratory Protection: Handling of the compound, especially if it is a powder or if aerosols could be generated, should be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[6]

IV. Spill and Emergency Procedures

In the event of a spill of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, the following steps should be taken immediately:

• Alert Personnel: Notify all individuals in the immediate vicinity of the spill.

• Evacuate the Area: If the spill is large or in a poorly ventilated space, evacuate the area.

• Control Ignition Sources: If the compound is flammable, extinguish all nearby flames and turn off any spark-producing equipment.

• Contain the Spill: Use an inert absorbent material, such as vermiculite, dry sand, or earth, to contain the spill.[7] Do not use combustible materials like paper towels to absorb the initial spill.

• Clean the Spill: Carefully collect the absorbed material using non-sparking tools and place it into a designated hazardous waste container.

• Decontaminate the Area: Clean the spill area with a suitable solvent, followed by soap and water.

• Dispose of Cleanup Materials: All materials used for cleanup, including contaminated gloves and absorbent pads, must be disposed of as hazardous waste.

• Report the Incident: Report the spill to your institution's EHS department in accordance with their policies.

V. Step-by-Step Disposal Protocol

Improper disposal, such as pouring the chemical down the drain, is strictly prohibited and can lead to environmental contamination and regulatory penalties.[7][16] The following procedure outlines the correct method for the disposal of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol:

• Waste Characterization: Based on its chemical structure, (1R,3S)-3-Amino-1-phenyl-1,4-butanediol should be classified as a hazardous organic chemical waste.

• Segregation: This waste stream must be kept separate from other types of waste, particularly incompatible materials like strong oxidizing agents.[7] Do not mix it with non-hazardous waste.

• Container Selection: Collect the waste in a designated, leak-proof container that is chemically compatible with the compound.[7][9] The container should be in good condition and have a secure, tight-fitting lid.

• Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the full chemical name: "(1R,3S)-3-Amino-1-phenyl-1,4-butanediol." The label should also indicate the primary hazards (e.g., "Toxic," "Potential Carcinogen") and the date when waste was first added to the container.

• Accumulation and Storage: Store the sealed and labeled waste container in a designated satellite accumulation area within the laboratory.[6][12] This area should be secure, well-ventilated, and away from heat or ignition sources.[7] Follow your institution's guidelines regarding the maximum volume of waste and the maximum accumulation time allowed in a satellite accumulation area.[9][13]

• Arrange for Pickup and Disposal: Contact your institution's EHS department or a licensed hazardous waste disposal contractor to schedule a pickup of the waste container.[7] Do not attempt to transport the waste off-site yourself. All hazardous waste must be disposed of through a licensed Treatment, Storage, and Disposal Facility (TSDF).

The following table summarizes key information for the disposal of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol:

Parameter	Guideline	Rationale
Waste Classification	Hazardous Chemical Waste	Due to the presence of an aromatic amine functional group with potential for toxicity and carcinogenicity.[1][2][3][4][5]
Disposal Method	Collection by a licensed hazardous waste disposal service for incineration or other approved treatment.	To ensure complete destruction of the compound and prevent environmental contamination.[8]
Prohibited Disposal	Drain or regular trash disposal.	To prevent contamination of waterways and soil, and to comply with regulations.[7]
PPE	Safety goggles, chemical-resistant gloves, lab coat. Use in a fume hood.	To protect personnel from potential exposure through skin contact, eye contact, or inhalation.[6]
Waste Container	Labeled, sealed, and chemically compatible container.	To ensure safe storage and transport, and to comply with labeling regulations.[7]

VI. Visualization of Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the proper disposal of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

Caption: Disposal workflow for (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

By adhering to these procedures, researchers and laboratory personnel can ensure the safe handling and compliant disposal of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, thereby upholding the principles of laboratory safety and environmental stewardship.

References

• The impact of aromatic amines on the environment: risks and damages. IMR Press. [Link]

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. [Link]

• Aromatic Amines. Sustainability Directory. [Link]

• Aromatic Amines. Breast Cancer Prevention Partners (BCPP). [Link]

• Chemical Fact Sheet - AROMATIC AMINES. CENSWPA. [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Hazardous Waste: What You and Your Staff Need to Know. TriHaz Solutions. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. US EPA. [Link]

• Hazardous Waste Determination. Columbia University Research. [Link]

• Hazardous Waste Disposal Guide. Northwestern University Research Safety. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Phenol - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• The Academic Laboratory Exception. Dickinson Wright Health Law Blog. [Link]

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• PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. EPFL. [Link]

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• Anticonvulsant Effects of 1,3-Butanediol, a Metabolic Precursor of Ketone Bodies. Epilepsy Currents. [Link]

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• 1,4-BUTANEDIOL (1,4-bütandiol). Ataman Kimya. [Link]

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Operational Guide: Personal Protective Equipment for Handling (1R,3S)-3-Amino-1-phenyl-1,4-butanediol

As a Senior Application Scientist, this guide provides a comprehensive framework for the safe handling of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol. The toxicological properties of this specific compound have not been exhaustively documented. Therefore, this protocol is grounded in a cautious approach, drawing upon safety data for structurally analogous aminodiols and butanediols to establish robust personal protective equipment (PPE) and handling standards. This ensures a high margin of safety for all laboratory personnel.

Hazard Assessment Summary

An evaluation of similar chemical structures, such as 1,4-Butanediol and other amino alcohols, indicates that (1R,3S)-3-Amino-1-phenyl-1,4-butanediol should be handled as a substance with the potential for significant health effects. The primary risks are associated with ingestion, skin and eye contact, and inhalation.

Potential Hazard	Classification Category	Rationale and Key Findings from Analogous Compounds
Acute Oral Toxicity	Category 4	Harmful if swallowed.[1][2][3] Ingestion may lead to central nervous system depression, including drowsiness and dizziness.[3][4]
Skin Corrosion/Irritation	Category 1B or 2	Causes skin irritation and potentially severe burns.[5][6] Direct contact must be avoided.
Serious Eye Damage/Irritation	Category 1 or 2	Poses a risk of serious, potentially irreversible eye damage.[5][6] Amino alcohols can be corrosive to the eyes.[5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	May cause respiratory irritation or drowsiness and dizziness.[2][3][6]

Core Personal Protective Equipment (PPE) Requirements

A multi-layered approach to PPE is mandatory to mitigate the identified risks. The following equipment must be used for all procedures involving this compound.

PPE Category	Requirement	Specification and Rationale	Best Practice
Engineering Controls	Certified Chemical Fume Hood	All handling of solid and liquid forms of the compound must occur within a fume hood to control airborne particles and vapors, protecting against respiratory exposure.[5][7]	Conduct all manipulations at least 6 inches from the sash and ensure the sash is at the indicated operating height to maintain proper airflow.
Eye & Face Protection	Chemical Splash Goggles	Required for protection against liquid splashes and chemical vapors.[8] Given the potential for severe eye damage, standard safety glasses are insufficient.	For procedures with a high splash hazard (e.g., pouring large volumes), a face shield must be worn over the chemical splash goggles.[3][8]
Hand Protection	Chemical-Resistant Gloves	Disposable nitrile gloves are the minimum requirement for incidental contact.[8] They provide a reliable barrier against splashes.	For prolonged handling or immersion, double-gloving with nitrile gloves or using thicker, chemical-resistant gloves (e.g., butyl rubber) is recommended.[3][9] Always inspect gloves for tears or punctures before use.
Body Protection	Laboratory Coat	A flame-resistant lab coat with long sleeves and a closed front is required to protect the skin and personal clothing from contamination.[8]	Ensure the lab coat is fully buttoned. For tasks with a significant splash risk, a chemical-resistant apron should be worn over the lab coat.[10]
Respiratory Protection	NIOSH-Approved Respirator (As needed)	While a fume hood is the primary control, a fit-tested N95 respirator or higher is required if procedures could generate significant dust or aerosols outside of containment.[9]	The need for respiratory protection should be determined by a formal hazard assessment of the specific procedure by your institution's Environmental Health and Safety (EHS) department.

Operational Plan: Step-by-Step Handling Procedures

Adherence to a strict, methodical workflow is critical for safety.

Phase 1: Preparation and Pre-Handling Inspection

• Verify Engineering Controls: Confirm that the chemical fume hood has a current certification and that the airflow monitor is functioning correctly.

• Assemble Materials: Gather all necessary equipment (glassware, reagents, etc.) and place it within the fume hood to minimize traffic in and out of the containment area.

• Inspect PPE: Carefully examine all PPE for defects, such as cracks in goggles or tears in gloves. Don the lab coat and initial pair of gloves.

• Locate Emergency Equipment: Confirm the location and operational readiness of the nearest safety shower, eyewash station, and fire extinguisher.

Phase 2: Handling the Compound

• Don Full PPE: Before opening the primary container, don chemical splash goggles and a second pair of nitrile gloves (if double-gloving).

• Weighing Solid Compound: If handling the solid form, perform weigh-outs in the fume hood on a tared weigh boat or glassine paper. Handle the container and spatula carefully to avoid generating dust.

• Preparing Solutions: When dissolving the compound, add the solid slowly to the solvent to prevent splashing. If the dissolution is exothermic, use an ice bath for cooling.

• Perform Reactions/Transfers: Conduct all transfers and manipulations within the fume hood. Use cannulas or syringes for liquid transfers where appropriate to minimize exposure.[11]

Phase 3: Post-Handling and Decontamination

• Secure Compound: Tightly seal the primary container of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol and store it according to institutional guidelines.

• Decontaminate Surfaces: Wipe down the work surface inside the fume hood, the exterior of any equipment used, and any primary containers with an appropriate solvent (e.g., 70% ethanol), followed by a dry wipe. Dispose of cleaning materials as hazardous waste.

• Doffing PPE: Remove PPE in the correct order to prevent cross-contamination. First, remove the outer pair of gloves (if used). Then, remove the lab coat and face shield/goggles. Finally, remove the inner pair of gloves.

• Personal Hygiene: Immediately wash hands thoroughly with soap and water after removing all PPE.[1]

Emergency Response Protocols

In the event of an exposure, immediate and correct action is crucial.

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes.[2][5] Seek immediate medical attention.

• Eye Contact: Immediately flush eyes with a gentle but steady stream of water for at least 15 minutes, holding the eyelids open.[2][5] Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air and keep them at rest in a position comfortable for breathing.[3][5] If breathing is difficult or they feel unwell, seek immediate medical attention.

• Ingestion: DO NOT induce vomiting.[5] Rinse the mouth thoroughly with water. Call a poison control center or doctor immediately for treatment advice.[1][3]

Disposal and Decontamination Plan

Proper disposal is a critical component of the laboratory safety lifecycle.

• Waste Segregation: All materials contaminated with (1R,3S)-3-Amino-1-phenyl-1,4-butanediol, including gloves, bench paper, and pipette tips, must be treated as chemical waste.[7] This compound should be segregated as non-halogenated organic waste.

• Containerization:

  • Solid Waste: Collect in a dedicated, clearly labeled, and sealable hazardous waste container.[9]

  • Liquid Waste: Collect in a sealed, leak-proof, and chemically compatible hazardous waste container.[9]

  • Labeling: All waste containers must be clearly labeled with the full chemical name, CAS number (if available), and appropriate hazard warnings.[7]

• Final Disposal: All waste must be disposed of through your institution's certified chemical waste disposal program, typically via high-temperature incineration at a licensed facility.[7] Do not pour any solutions containing this compound down the drain.

Workflow Visualization

Caption: A step-by-step workflow for the safe handling of (1R,3S)-3-Amino-1-phenyl-1,4-butanediol.

References

• Safety data sheet according to 1907/2006/EC, Article 31 for 1,4-Butanediol. C.P.A Chem Ltd. 1

• Safety Data Sheet for (R)-3-Amino-3-phenylpropan-1-ol. Fisher Scientific. 5

• Safety Data Sheet for 1,4-Butanediol. Thermo Fisher Scientific. 2

• Personal Protective Equipment (PPE). Chemical Hazards Emergency Medical Management (CHEMM). 12

• Safety Data Sheet for 1-phenyl-1,3-butanedione. MilliporeSigma. 13

• Personal Protective Equipment Requirements for Laboratories. University of California, Santa Barbara - Environmental Health and Safety. 8

• Safety Data Sheet for 1,4 BUTANEDIOL. Everchem Specialty Chemicals. 3

• Navigating the Safe Disposal of N-(3-((5-Iodo-4- ((3-((2-thienylcarbonyl)amino - Benchchem. 7

• Safety Data Sheet for (±)-1,3-Butanediol. Santa Cruz Biotechnology. 14

• Personal protective equipment for handling Pomalidomide-amino-PEG5-NH2. Benchchem. 9

• Safety Data Sheet for (1S,2S)-(+)-2-Amino-1-phenyl-1,3-propanediol. Fisher Scientific. 6

• Safety Data Sheet: 1,4-Butanediol. Tri-iso. 4

• Personal Protective Equipment for Working With Pesticides. University of Missouri Extension. 15

• Safe handling of organolithium compounds in the laboratory. Princeton University - Environmental Health and Safety. 11

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